5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

• CAS: 20419-66-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Characteristics of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Foreword: The Strategic Importance of Physicochemical Profiling in Drug Development

In the landscape of modern drug discovery, the journey from a promising molecular entity to a clinically effective therapeutic is paved with rigorous scientific evaluation. Central to this endeavor is the comprehensive characterization of a compound's physicochemical properties. These fundamental attributes govern a molecule's behavior in both in vitro and in vivo systems, profoundly influencing its solubility, permeability, metabolic stability, and ultimately, its bioavailability and therapeutic efficacy. This guide provides an in-depth technical overview of the core physicochemical characteristics of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, a member of a heterocyclic class of compounds that has garnered significant interest for its therapeutic potential, notably in the development of agents against infectious diseases and as modulators of cellular pathways.[1][2]

This document is structured to provide not just data, but a contextual understanding of why each parameter is critical and how it is reliably determined. For the seasoned researcher, this guide will serve as a robust reference, and for those newer to the field, it will offer a practical framework for approaching the physicochemical profiling of novel chemical entities.

Molecular Structure and Core Properties

The foundational step in characterizing any compound is to establish its molecular identity and fundamental properties. 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is a small, nitrogen-rich heterocyclic compound. The presence of multiple nitrogen atoms, an amino group, and a carboxamide moiety imparts specific electronic and steric features that dictate its interactions with biological targets and its overall physicochemical nature.

Property	Value	Source
Molecular Formula	C₄H₇N₅O	PubChem[3]
Molecular Weight	141.13 g/mol	PubChem[3]
IUPAC Name	5-amino-1-methyl-1,2,3-triazole-4-carboxamide	PubChem[3]
CAS Number	20419-66-3	PubChem[3]

The structural arrangement of the triazole ring, coupled with its functional groups, suggests a molecule with significant hydrogen bonding potential, a key factor influencing its solubility and interactions with biomolecules.

Synthesis Pathway: A Modular Approach

The synthesis of 5-amino-1-substituted-1H-1,2,3-triazole-4-carboxamides can be achieved through a versatile and modular approach, allowing for the introduction of diverse substituents. A common and effective strategy involves the cyclization of a cyanoacetamide precursor with an appropriate azide. The following protocol is a representative synthesis adapted for the methyl-substituted target compound, based on established methodologies for this scaffold.[1][4]

Conceptual Synthesis Workflow

Caption: Generalized synthetic workflow for the target compound.

Experimental Protocol: Synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Rationale: This protocol employs a base-catalyzed [3+2] cycloaddition reaction, a robust and widely used method for the synthesis of 1,2,3-triazoles. Sodium ethoxide is chosen as the base to facilitate the deprotonation of cyanoacetamide, initiating the cyclization cascade. The in-situ generation of methyl azide from sodium azide and methyl iodide is a common and practical approach, though appropriate safety precautions for handling azides must be strictly followed.

• Reaction Setup: To a solution of cyanoacetamide (1.0 eq) in anhydrous ethanol, add sodium ethoxide (1.1 eq) under an inert atmosphere of nitrogen.

• Addition of Azide Precursor: In a separate, well-ventilated fume hood, carefully prepare a solution of methyl iodide (1.2 eq) in a minimal amount of anhydrous DMF. To this, add sodium azide (1.5 eq) portion-wise, maintaining the temperature below 25°C. Caution: Azides are potentially explosive and should be handled with extreme care.

• Cycloaddition: Slowly add the freshly prepared methyl azide solution to the cyanoacetamide/sodium ethoxide mixture.

• Reaction Monitoring: The reaction is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until completion (typically 12-24 hours).

• Work-up and Purification: Upon completion, the reaction mixture is quenched with water and the pH is adjusted to neutral with dilute HCl. The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or by flash column chromatography.

Physicochemical Properties and Their Determination

A thorough understanding of the following physicochemical parameters is paramount for predicting the drug-like properties of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Melting Point

The melting point is a fundamental indicator of a compound's purity and the strength of its crystal lattice energy. A sharp melting range is characteristic of a pure crystalline solid.

• Experimental Protocol for Melting Point Determination:

  • Sample Preparation: A small amount of the dry, crystalline compound is finely crushed and packed into a capillary tube to a height of 2-3 mm.

  • Instrumentation: A calibrated digital melting point apparatus is used.

  • Measurement: The capillary tube is placed in the heating block of the apparatus. The temperature is increased rapidly to about 20°C below the expected melting point, and then the heating rate is slowed to 1-2°C per minute.

  • Data Recording: The temperature at which the first drop of liquid appears (T₁) and the temperature at which the last solid particle melts (T₂) are recorded. The melting point is reported as the range T₁ - T₂.

Aqueous Solubility

Aqueous solubility is a critical determinant of a drug's absorption and distribution. Poor solubility is a major hurdle in drug development.

• Expected Solubility Profile: The presence of multiple hydrogen bond donors and acceptors in 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide suggests it is likely to have moderate to good aqueous solubility. However, this is highly dependent on the crystal packing forces. For a series of related 5-amino-1,2,3-triazole-4-carboxamides, kinetic aqueous solubility at pH 7.4 was measured by nephelometry, indicating this is a key parameter for this class of compounds.[1][6]

• Experimental Protocol for Thermodynamic Solubility Determination (Shake-Flask Method):

  • Rationale: The shake-flask method is considered the "gold standard" for determining thermodynamic (or equilibrium) solubility, as it measures the concentration of a saturated solution in equilibrium with the solid drug.

  • Procedure:

    • An excess amount of the solid compound is added to a known volume of a buffered aqueous solution at a specific pH (e.g., pH 7.4 phosphate-buffered saline).

    • The suspension is agitated in a temperature-controlled shaker bath (typically at 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

    • The suspension is then filtered through a 0.45 µm filter to remove undissolved solids.

    • The concentration of the dissolved compound in the filtrate is determined by a validated analytical method, such as HPLC-UV or LC-MS.

Acidity Constant (pKa)

The pKa value indicates the strength of an acid or base and determines the extent of ionization of a compound at a given pH. This is crucial as the ionization state affects a drug's solubility, permeability across biological membranes, and binding to its target.

• Predicted pKa: The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide molecule has both basic (amino group and triazole nitrogens) and potentially weakly acidic (carboxamide N-H) protons. The pKa of the triazole ring is a key parameter. Computational models can provide reliable estimates for pKa values.[7]

• Experimental Protocol for pKa Determination (Potentiometric Titration):

  • Rationale: Potentiometric titration is a precise method for determining pKa by measuring the change in pH of a solution of the compound as a titrant (a strong acid or base) is added.

  • Procedure:

    • A known concentration of the compound is dissolved in a suitable solvent system (e.g., water or a co-solvent system like methanol-water for less soluble compounds).

    • The solution is placed in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.

    • The solution is titrated with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH).

    • The pH of the solution is recorded after each incremental addition of the titrant.

    • A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at the half-equivalence point.

Spectroscopic and Chromatographic Characterization

Spectroscopic and chromatographic methods are essential for confirming the structure and assessing the purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• Expected Spectral Features:

  • ¹H NMR: The spectrum is expected to show a singlet for the N-methyl group, distinct signals for the amino and carboxamide protons (which may be broad and exchangeable with D₂O), and potentially a signal for the C-H proton of the triazole ring if present (in the parent unsubstituted compound).

  • ¹³C NMR: The spectrum will show distinct signals for the methyl carbon, the two triazole ring carbons, and the carbonyl carbon of the carboxamide. The chemical shifts of the triazole ring carbons are characteristic of this heterocyclic system. PubChem indicates the availability of a ¹³C NMR spectrum for this compound.[3]

• Protocol for NMR Spectral Acquisition:

  • Sample Preparation: 5-10 mg of the compound is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz) is used.

  • Data Acquisition: Standard pulse programs are used to acquire ¹H and ¹³C{¹H} (proton-decoupled) spectra. Two-dimensional NMR experiments like COSY, HSQC, and HMBC can be performed to aid in the complete assignment of all proton and carbon signals.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns.

• Expected Data: The mass spectrum should show a prominent molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the calculated molecular weight (141.13 g/mol ). PubChem indicates the availability of GC-MS data.[3]

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for determining the purity of a compound and for quantitative analysis.

• Protocol for Purity Analysis (Reverse-Phase HPLC):

  • Rationale: Reverse-phase HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase.

  • Method:

    • Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

    • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 210-260 nm for triazole systems).

    • Analysis: The purity is determined by integrating the peak area of the main component relative to the total peak area of all components in the chromatogram.

Conclusion and Future Perspectives

This technical guide has outlined the key physicochemical characteristics of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and provided standardized, field-proven protocols for their determination. While specific experimental data for this exact molecule remains to be extensively published, the methodologies described herein provide a robust framework for its comprehensive characterization. The insights gained from such studies are indispensable for advancing this and other related compounds through the drug development pipeline, ultimately enabling the rational design of novel therapeutics with optimized efficacy and safety profiles. The 5-amino-1,2,3-triazole-4-carboxamide scaffold continues to be a promising area of research, and a thorough understanding of its physicochemical properties is the cornerstone of its potential success.[1][2][6][8]

References

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284-7299. [Link]

• PubChem. (n.d.). 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. National Center for Biotechnology Information. [Link]

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. [Link]

• Organic Chemistry Frontiers. (n.d.). Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds. Royal Society of Chemistry. [Link]

• Ferrini, S., et al. (2015). Ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrangement. The Journal of Organic Chemistry, 80(5), 2562-2572. [Link]

• RSC Advances. (n.d.). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. [Link]

• RSC Advances. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Royal Society of Chemistry. [Link]

• General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. (2022). National Institutes of Health. [Link]

• ResearchGate. (n.d.). 1 H-NMR and 13 C-NMR data for compounds (5d and 5e). [Link]

• SpectraBase. (n.d.). 5-Amino-1-methyl-1,2,3-triazole-4-carboxamide. [Link]

• Ovidius University Annals of Chemistry. (n.d.). Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. [Link]

• National Institutes of Health. (n.d.). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. [Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. (2020). National Institutes of Health. [Link]

• ResearchGate. (n.d.). (PDF) 5-Amino-3-methyl-1-phenyl-1H-1,2,4-triazole. [Link]

• University of Dundee. (n.d.). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. WCAIR. [Link]

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• 2. Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide | C4H7N5O | CID 1499737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. usiena-air.unisi.it [usiena-air.unisi.it]
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5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide CAS 20419-66-3

Beginning Research Phase

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5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide molecular structure

An In-depth Technical Guide to the Molecular Structure of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Abstract

This technical guide provides a comprehensive analysis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, a key heterocyclic compound with significant relevance in medicinal chemistry. We will dissect its molecular architecture, including its core structural features, physicochemical properties, and spectroscopic signature. This document delves into crystallographic data from its parent scaffold to infer stereoelectronic properties and explores established synthetic pathways with detailed protocols. Furthermore, it contextualizes the molecule's importance by examining the broader 5-amino-1,2,3-triazole-4-carboxamide (ATC) scaffold, a privileged structure in the development of novel therapeutics targeting infectious diseases and other conditions. This guide is intended to serve as a foundational resource for researchers leveraging this versatile molecule in drug discovery and development programs.

Chapter 1: Molecular Identity and Physicochemical Properties

The precise identification and characterization of a compound's physicochemical properties are foundational to any drug discovery campaign. These parameters govern a molecule's behavior in biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is a small, polar molecule whose properties are conducive to forming specific, directed interactions with biological targets.

Table 1: Chemical Identifiers for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Identifier	Value	Source
IUPAC Name	5-amino-1-methyltriazole-4-carboxamide	PubChem[1]
CAS Number	20419-66-3	PubChem[1]
Molecular Formula	C₄H₇N₅O	PubChem[1]
Canonical SMILES	CN1C(=C(N=N1)C(=O)N)N	PubChem[1]

| InChIKey | ZJLWYSGGQFFAOS-UHFFFAOYSA-N | PubChem[1] |

Table 2: Computed Physicochemical Properties

Property	Value	Significance in Drug Discovery	Source
Molecular Weight	141.13 g/mol	Adheres to Lipinski's Rule of Five (<500 Da), favoring good absorption and diffusion.	PubChem[1]
XLogP3	-0.9	Indicates high hydrophilicity, which can influence solubility and membrane permeability.	PubChem[1]
Hydrogen Bond Donors	2	The amino and carboxamide groups can engage in crucial hydrogen-bonding interactions with protein targets.	PubChem[1]
Hydrogen Bond Acceptors	4	The nitrogen atoms of the triazole ring, the carbonyl oxygen, and the amino nitrogen can act as H-bond acceptors.	PubChem[1]

| Polar Surface Area | 99.8 Ų | Suggests good potential for oral bioavailability based on the rule of thumb (PSA < 140 Ų). | PubChem[1] |

Chapter 2: Elucidation of the Core Molecular Structure

Core Scaffold Analysis

The structure of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is built upon a five-membered aromatic heterocycle, the 1,2,3-triazole ring. This ring system is a well-established bioisostere for other functional groups and serves as a stable, rigid core for orienting substituents in three-dimensional space. The key features are:

• 1,2,3-Triazole Ring: A planar, electron-rich aromatic system. The presence of three contiguous nitrogen atoms influences the electronic distribution and dipole moment of the molecule.

• N1-Methyl Group: The methylation at the N1 position resolves the tautomeric ambiguity of the parent 1H-1,2,3-triazole ring. This is a critical feature in medicinal chemistry, as it locks the molecule into a single regioisomer, preventing potential off-target activity or metabolic instability associated with tautomerization.

• C5-Amino Group: This exocyclic amino group is a strong hydrogen bond donor and significantly increases the electron density of the triazole ring.

• C4-Carboxamide Group: This functional group is a classic hydrogen bond donor and acceptor. Its rotational flexibility allows it to adopt various conformations to optimize binding with a target protein.

Crystallographic Insights from the Parent Scaffold

While a specific crystal structure for the N1-methylated title compound is not publicly available, the structure of its parent, 5-amino-1H-1,2,3-triazole-4-carboxamide, was solved by X-ray crystallography[2][3]. This provides invaluable, directly transferable insights into the core geometry and intermolecular interactions of the scaffold.

The study confirms that the triazole ring is planar, and it establishes the key bond lengths and angles that define its geometry. The N2–N3 bond length is reported as 1.295 Å, which is characteristic of a double bond and confirms the N1-H tautomeric form in the crystal[2][3]. The N1-methylation in our title compound preserves this fundamental ring structure.

A crucial aspect revealed by the crystal structure is the extensive network of hydrogen bonds formed between molecules[2][3]. The amino and carboxamide groups are the primary drivers of this network. In the N1-methyl derivative, the loss of the N1-H donor is compensated by the retention of the potent donors on the C5-amino and C4-carboxamide groups, which remain critical for molecular recognition by biological targets.

Table 3: Selected Bond Lengths from 5-amino-1H-1,2,3-triazole-4-carboxamide Crystal Structure

Bond	Length (Å)
N(1)-N(2)	1.359
N(2)-N(3)	1.295
N(3)-C(4)	1.365
C(4)-C(5)	1.411
C(5)-N(1)	1.350

Data sourced from Kálmán, A., et al. (1974)[2][3].

Chapter 3: Spectroscopic Characterization

Spectroscopic analysis provides a fingerprint for molecular structure confirmation and quality control. Based on the known structure, we can predict the key features in its NMR, IR, and mass spectra.

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple. A singlet corresponding to the three protons of the N1-methyl group would appear in the upfield region (typically ~3.5-4.0 ppm). The protons of the C5-amino group and the C4-carboxamide group would appear as two distinct, likely broad, singlets in the downfield region, with chemical shifts highly dependent on the solvent and concentration due to hydrogen bonding.

• ¹³C NMR Spectroscopy: The carbon spectrum will show four distinct signals: one for the methyl carbon (upfield), two for the C4 and C5 carbons of the triazole ring (mid-field, ~130-160 ppm), and one for the carbonyl carbon of the carboxamide (downfield, >160 ppm). 13C NMR data for this compound is available in public databases[1].

• Infrared (IR) Spectroscopy: The IR spectrum is dominated by characteristic vibrational modes. Strong, sharp peaks corresponding to N-H stretching of the primary amine and amide would be expected in the 3100-3500 cm⁻¹ region. A strong absorption from the C=O stretch of the amide group would be prominent around 1650-1680 cm⁻¹[4].

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the molecular formula by providing a highly accurate mass measurement of the molecular ion [M+H]⁺ at m/z 142.0723, corresponding to C₄H₈N₅O⁺. GC-MS data has also been reported for this compound[1][5].

Chapter 4: Synthesis and Chemical Reactivity

The synthesis of 1,2,3-triazoles is a well-established field of organic chemistry. The 5-amino-1,2,3-triazole-4-carboxamide scaffold is typically constructed via a [3+2] cycloaddition reaction.

Retrosynthetic Analysis

A logical retrosynthetic approach disconnects the triazole ring. This reveals a key cycloaddition between an azide and an activated nitrile (e.g., a cyanoacetamide derivative). This strategy offers high modularity, allowing for diverse substitutions on the final product, a key consideration for building compound libraries in medicinal chemistry[6][7].

Caption: Retrosynthesis of the target molecule via a [3+2] cycloaddition.

Prototypical Synthetic Protocol

The following protocol is a generalized, field-proven method adapted from procedures used for synthesizing analogous compounds[7][8]. This self-validating workflow ensures high fidelity and reproducibility.

Objective: To synthesize 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Materials:

• Methyl azide (CH₃N₃) - Caution: Highly explosive, should be handled in solution and not isolated. Often generated in situ.

• 2-Cyanoacetamide (C₃H₄N₂O)

• Sodium ethoxide (NaOEt) or similar base

• Anhydrous Ethanol (EtOH)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve 2-cyanoacetamide (1.0 eq) in anhydrous ethanol.

• Base Addition: To the stirred solution, add a solution of sodium ethoxide (1.0-1.2 eq) in ethanol at room temperature. The causality here is that the base is required to deprotonate the α-carbon of the cyanoacetamide, generating the nucleophile necessary for the cycloaddition.

• Azide Addition: Carefully add a solution of methyl azide (1.0 eq) in a suitable solvent to the reaction mixture. In situ generation from sodium azide and a methylating agent is a safer alternative.

• Cyclization: Heat the reaction mixture to reflux (typically ~80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The elevated temperature provides the activation energy for the [3+2] cycloaddition to form the triazole ring.

• Workup: Upon completion, cool the reaction to room temperature and neutralize with an acid (e.g., 1 M HCl). The product may precipitate from the solution.

• Purification: The crude product can be collected by filtration. If necessary, further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by flash column chromatography to yield the pure 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Chapter 5: Relevance in Drug Discovery and Medicinal Chemistry

The 5-amino-1,2,3-triazole-4-carboxamide (ATC) core is a privileged scaffold in modern drug discovery. Its rigid structure, combined with its rich hydrogen-bonding capacity, makes it an ideal platform for designing potent and selective inhibitors of various biological targets.

• Antiparasitic Agents: An extensive research program identified and optimized ATC derivatives as potent inhibitors of Trypanosoma cruzi, the parasite responsible for Chagas' disease[7][8][9][10]. The initial hit was optimized by modifying substituents on the N1 position and the carboxamide nitrogen, leading to compounds with improved potency, solubility, and metabolic stability[9].

• Bacterial SOS Response Inhibitors: A closely related scaffold, 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide, was identified as an inhibitor of the RecA-mediated cleavage of LexA, the key step that initiates the bacterial SOS response to DNA damage[6][11]. This mechanism offers a promising strategy to potentiate existing antibiotics and combat the rise of antimicrobial resistance[6].

• PXR Antagonists: The broader 1H-1,2,3-triazole-4-carboxamide scaffold has been explored for the development of Pregnane X Receptor (PXR) antagonists, which are valuable for mitigating adverse drug-drug interactions[12].

The versatility of the ATC scaffold stems from its modular synthetic access and the distinct roles of its functional groups, allowing for systematic exploration of structure-activity relationships (SAR).

Caption: Structure-Activity Relationship (SAR) logic for the ATC scaffold.

Conclusion

5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is more than a simple heterocycle; it is a carefully designed building block for modern medicinal chemistry. Its structure is locked into a single, stable regioisomer, and it presents a specific array of hydrogen bond donors and acceptors for high-affinity interactions with biological targets. A deep understanding of its molecular structure, physicochemical properties, and synthesis is essential for researchers aiming to exploit the full potential of the ATC scaffold. This guide provides a robust technical foundation to empower such efforts in the ongoing quest for novel and effective therapeutics.

References

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• Butler, M. M., et al. (2021). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Molecular Biosciences. Available at: [Link]

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NMR and mass spectrometry data of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

An In-Depth Technical Guide to the NMR and Mass Spectrometry Data of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction

5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a substituted triazole core. This molecular scaffold is of significant interest in the field of medicinal chemistry and drug development. The 1,2,3-triazole moiety, particularly the 5-amino-1,2,3-triazole-4-carboxamide (ATC) core, has been identified as a novel and promising framework in the discovery of therapeutic agents, including those targeting the protozoan parasite Trypanosoma cruzi, the causative agent of Chagas' disease.[1][2][3][4] The structural rigidity of the triazole ring, combined with the hydrogen bonding capabilities of the amino and carboxamide groups, makes it an attractive pharmacophore for interaction with biological targets.

This guide, intended for researchers, scientists, and drug development professionals, provides a detailed technical analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data expected for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. Accurate structural elucidation and characterization are paramount for advancing research and development, and this document serves as a foundational reference for these analytical techniques.

Chemical Structure and Properties:

Property	Value
IUPAC Name	5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide
Molecular Formula	C₄H₇N₅O[5]
Molecular Weight	141.13 g/mol [5]
Exact Mass	141.06505986 Da[5]
CAS Number	20419-66-3[5]

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the most powerful technique for elucidating the structure of organic molecules in solution. By analyzing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, it provides detailed information about the molecular framework, including the chemical environment, connectivity, and stereochemistry of atoms.

Expertise & Experience: The Rationale Behind NMR Experimental Design

The choice of NMR experiments and parameters is dictated by the need for unambiguous structural confirmation. For a small molecule like 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, a standard suite of experiments begins with 1D ¹H and ¹³C NMR. The ¹H spectrum provides information on the number and type of protons and their neighboring relationships (through spin-spin coupling), while the ¹³C spectrum reveals the number of unique carbon environments.

However, 1D spectra alone can sometimes be ambiguous. Therefore, 2D NMR experiments are employed as a self-validating system. A Heteronuclear Single Quantum Coherence (HSQC) experiment correlates proton signals with the signals of the carbon atoms they are directly attached to. The Heteronuclear Multiple Bond Correlation (HMBC) experiment goes further, revealing correlations between protons and carbons that are two or three bonds away. This network of correlations provides definitive proof of the molecular structure by piecing together the atomic connectivity.

Experimental Protocol: NMR Data Acquisition

A standardized protocol ensures reproducibility and high-quality data.

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆). The choice of DMSO-d₆ is often strategic for compounds with exchangeable protons (like those in -NH₂ and -CONH₂ groups), as these signals are often more clearly resolved than in other solvents like CDCl₃.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm). Alternatively, the residual solvent peak can be used for calibration (e.g., DMSO-d₆ at δ = 2.50 ppm for ¹H and δ = 39.52 ppm for ¹³C).[6]

• Instrumentation: Data acquisition is typically performed on a 400 MHz or 500 MHz NMR spectrometer.[1][6][7]

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Key parameters include a spectral width of approximately 12-16 ppm, a sufficient number of scans for a good signal-to-noise ratio (e.g., 16-64 scans), and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A wider spectral width (e.g., 0-200 ppm) is required. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, more scans (e.g., 1024 or more) are necessary.

• 2D NMR Acquisition (HSQC/HMBC): If required for full assignment, acquire 2D spectra using standard pulse programs. These experiments require longer acquisition times but are invaluable for structural confirmation.[8]

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5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide synthesis pathway

An In-depth Technical Guide to the Synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction: The Significance of the 1,2,3-Triazole Scaffold

The 1,2,3-triazole ring system is a cornerstone of modern medicinal chemistry, prized for its exceptional stability, capacity for hydrogen bonding, and rigid structure that allows it to serve as a reliable pharmacophore.[1] The specific derivative, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, represents a highly valuable synthetic intermediate and a core scaffold in the development of novel therapeutic agents. Its structure has been identified in compounds designed to inhibit the bacterial SOS DNA damage response, a pathway critical for the development of antibiotic resistance.[2] Furthermore, the broader 5-amino-1,2,3-triazole-4-carboxamide (ATC) class has been optimized for activity against Trypanosoma cruzi, the parasite responsible for Chagas' disease.[3]

This guide provides an in-depth examination of the primary and most efficient pathway for synthesizing 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. It is intended for researchers, chemists, and drug development professionals, offering not only a step-by-step protocol but also a detailed rationale for the experimental choices, grounded in established chemical principles.

Part 1: Core Synthesis Strategy & Retrosynthetic Analysis

The most robust and modular approach to constructing the 5-amino-1,2,3-triazole core is through a base-promoted 1,3-dipolar cycloaddition reaction.[4] This powerful transformation brings together two key fragments—an organic azide and an activated nitrile—in a convergent manner to form the stable aromatic triazole ring.

A retrosynthetic analysis of the target molecule reveals this key disconnection:

Caption: Retrosynthetic analysis of the target compound.

This approach is advantageous because it allows for late-stage combination of the two primary building blocks, which can be synthesized or procured separately. The 5-amino group and the 4-carboxamide substituent are both introduced via the nitrile component, 2-cyanoacetamide. The N1-methyl group is provided by the azide component, methyl azide.

Part 2: The Convergent Synthesis Pathway

The synthesis is achieved through a one-pot reaction involving the base-mediated condensation of methyl azide and 2-cyanoacetamide. The causality behind this choice is the activation of the nitrile component; a base is required to deprotonate the α-carbon of 2-cyanoacetamide, generating a carbanion that is sufficiently nucleophilic to attack the azide.

Caption: Overall synthesis scheme for the target compound.

Mechanism of Action: A Stepwise View

The reaction proceeds through a well-established mechanism:

• Deprotonation: A strong base, typically sodium methoxide (NaOMe) or potassium tert-butoxide, abstracts a proton from the α-carbon of 2-cyanoacetamide. This step is critical as the resulting carbanion is the active nucleophile. The choice of a non-aqueous solvent like DMSO or anhydrous methanol prevents premature quenching of the base and anion.[2][4]

• Nucleophilic Attack: The generated carbanion attacks the terminal, electrophilic nitrogen atom of methyl azide. This forms a linear triazene intermediate.

• Intramolecular Cyclization: The terminal nitrogen anion of the triazene intermediate then attacks the nitrile carbon in an intramolecular fashion, closing the five-membered ring.

• Aromatization: A final proton transfer step leads to tautomerization, resulting in the stable, aromatic 5-amino-1,2,3-triazole ring system.

Caption: Key mechanistic steps of the cycloaddition reaction.

Part 3: Data Summary and Experimental Protocol

Adherence to a well-defined protocol is essential for achieving high yield and purity. The following sections provide a summary of reaction parameters and a detailed, self-validating experimental procedure synthesized from established literature methods.[2][4]

Table 1: Reaction Parameters and Components

Parameter	Description	Rationale
Nitrile Source	2-Cyanoacetamide	Commercially available; provides the C4-carboxamide and C5-amino groups.
Azide Source	Methyl Azide (CH₃N₃)	Provides the N1-methyl substituent. Often generated in situ for safety.
Base	Sodium Methoxide (NaOMe) or Potassium tert-Butoxide (t-BuOK)	Strong, non-nucleophilic base to deprotonate the nitrile without side reactions.
Solvent	Dimethyl Sulfoxide (DMSO) or Methanol (MeOH)	Aprotic (DMSO) or polar protic (MeOH) solvent capable of dissolving reactants and stabilizing intermediates.
Temperature	Room Temperature to 70 °C	Reaction proceeds at room temperature but can be accelerated with moderate heating.[4]
Stoichiometry	~1.1 eq. Azide, ~1.2 eq. Base	A slight excess of the azide and base ensures complete consumption of the limiting nitrile.

Detailed Experimental Protocol

Safety Precaution: Methyl azide is a volatile, toxic, and potentially explosive compound. This synthesis should only be performed by trained personnel in a well-ventilated fume hood behind a blast shield. It is often preferable to generate methyl azide in situ from sodium azide and a methylating agent like dimethyl sulfate, though this introduces its own significant hazards. Always consult institutional safety guidelines before proceeding.

Procedure:

• Reactor Setup: To a dry, 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-cyanoacetamide (2.0 g, 23.8 mmol, 1.0 equiv).

• Solvent and Base Addition: Add anhydrous dimethyl sulfoxide (DMSO, 40 mL). Stir the resulting mixture at room temperature until the solid dissolves. To this solution, add powdered potassium tert-butoxide (3.2 g, 28.5 mmol, 1.2 equiv) portion-wise over 10 minutes, ensuring the temperature does not exceed 30 °C. Allow the mixture to stir for 30 minutes. The solution may turn a pale yellow color.

• Azide Addition: Carefully add a solution of methyl azide (~26.2 mmol, 1.1 equiv) in a suitable solvent. The reaction mixture is then stirred at room temperature for 16 hours or gently heated to 70 °C for 3 hours to expedite the reaction.[4]

• Reaction Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) using an appropriate eluent system (e.g., 10% Methanol in Dichloromethane) until the starting nitrile spot is consumed.

• Work-up and Quenching: Upon completion, cool the reaction mixture to room temperature and pour it carefully into 200 mL of cold deionized water.[4]

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x 50 mL). The organic layers are combined.

• Washing and Drying: Wash the combined organic phase with brine (2 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: The resulting crude solid is purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide as a pure solid.

Table 2: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₄H₇N₅O	PubChem[5]
Molecular Weight	141.13 g/mol	PubChem[5]
Appearance	White to off-white solid	Expected
IUPAC Name	5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide	PubChem[5]
CAS Number	20419-66-3	PubChem[5]

Conclusion

The synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is most effectively achieved through a convergent, base-promoted [3+2] cycloaddition of methyl azide and 2-cyanoacetamide. This method is highly reliable and provides a direct route to this valuable chemical scaffold. The experimental protocol detailed herein, when executed with the appropriate safety measures, serves as a robust blueprint for researchers in medicinal chemistry and organic synthesis. The inherent modularity of the azide-nitrile cycloaddition pathway offers significant opportunities for generating diverse analogues for structure-activity relationship (SAR) studies, furthering the development of novel therapeutics.[2][3]

References

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An In-Depth Technical Guide to the Biological Activity of the 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxamide Scaffold

A

Abstract

The 1,2,3-triazole nucleus represents a privileged scaffold in medicinal chemistry, valued for its metabolic stability, capacity for hydrogen bonding, and role as a bioisostere for amide bonds.[1] This guide focuses on a specific, highly functionalized derivative: the 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide core. We will explore the diverse biological activities associated with this scaffold, delving into its emerging roles as an anticancer, antimicrobial, and antiparasitic agent. This document provides a technical overview of its synthesis, mechanisms of action, structure-activity relationships (SAR), and the validated experimental protocols required to assess its therapeutic potential.

Introduction: The Significance of the 1,2,3-Triazole Core

Heterocyclic compounds are the bedrock of modern drug discovery, with nitrogen-containing rings featuring prominently in a vast number of pharmaceuticals. Among these, the 1,2,3-triazole ring system has garnered significant attention. Its unique physicochemical properties, including a large dipole moment, resistance to enzymatic degradation, and ability to engage in various non-covalent interactions, make it an ideal building block for creating novel therapeutic agents.[1]

The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide scaffold is a particularly promising chemotype. The dense arrangement of nitrogen and oxygen atoms provides multiple points for hydrogen bonding, crucial for high-affinity interactions with biological targets. The carboxamide and amino functionalities offer versatile handles for synthetic modification, allowing for the systematic exploration of chemical space to optimize potency and selectivity. This guide will synthesize current knowledge to provide researchers with a comprehensive understanding of this scaffold's potential.

Synthesis of the Core Scaffold

A robust and modular synthetic route is critical for exploring the structure-activity relationships of any chemical scaffold. The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide core is typically constructed via a base-promoted [3+2] cycloaddition reaction.[2] This method is advantageous due to its operational simplicity and tolerance of diverse functional groups, enabling the facile generation of analog libraries.[2]

A generalized synthetic approach involves the cyclization of an appropriately substituted azide with a nitrile precursor.[2] For instance, the reaction between an azide and a cyanoacetamide derivative in the presence of a base like sodium ethoxide or cesium carbonate yields the desired triazole core. This modularity allows for systematic variation at multiple positions to probe the structural requirements for biological activity.[2]

Spectrum of Biological Activities

Derivatives of the 5-amino-1,2,3-triazole-4-carboxamide scaffold have demonstrated a remarkable breadth of biological activities. This versatility underscores its potential as a "master key" capable of interacting with multiple, distinct biological targets.

Anticancer Activity

The 1,2,3-triazole scaffold is a well-established pharmacophore in oncology.[1][3][4] Derivatives have been shown to exert antiproliferative effects through various mechanisms, including the inhibition of key cancer-related enzymes like kinases and topoisomerases, disruption of DNA interactions, and induction of apoptosis.[5][6]

Recent studies on 1,2,3-triazole carboxamide derivatives have identified compounds with potent cytotoxic activity against a range of human cancer cell lines, including lung (A549), breast (MCF-7), and pancreatic (PANC-1) cancer.[1][4][7] Molecular docking studies suggest that these compounds may bind to the active sites of critical cell cycle regulators such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 4 (CDK4), thereby halting cell proliferation.[4][8]

Workflow for Anticancer Activity Screening

The initial assessment of a compound's anticancer potential follows a standardized workflow designed to move from broad cytotoxicity screening to more specific mechanistic studies.

Caption: Inhibition of LexA cleavage by the triazole scaffold blocks the SOS response.

Future Perspectives and Conclusion

The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide scaffold is a chemically tractable and biologically versatile core. Its proven success in generating lead compounds for anticancer, antibacterial, and antiparasitic applications confirms its status as a privileged structure in medicinal chemistry.

Future research should focus on:

• Expanding the SAR: Probing less-explored positions on the scaffold to uncover novel activity determinants.

• Mechanism of Action Studies: Moving beyond phenotypic screens to identify the specific molecular targets for anticancer and antiparasitic derivatives.

• Pharmacokinetic Optimization: Improving the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to enhance their in vivo efficacy and clinical translatability.

This guide has provided a comprehensive overview of the synthesis, biological activities, and evaluation methods for this promising scaffold. By leveraging the detailed protocols and mechanistic insights presented, researchers are well-equipped to further explore and exploit the therapeutic potential of this remarkable chemical entity.

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An In-depth Technical Guide to the Mechanism of Action of 5-Amino-1,2,3-triazole-4-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Versatile 5-Amino-1,2,3-triazole-4-carboxamide Scaffold

The compound 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide represents a specific entity within a broader, highly versatile chemical scaffold known as 5-amino-1,2,3-triazole-4-carboxamides (ATCs). While detailed mechanistic studies on the precise "1-methyl" derivative are not extensively available in current public literature, comprehensive research into closely related analogues has revealed at least two significant and distinct mechanisms of action. This guide will provide an in-depth exploration of these elucidated pathways, offering valuable insights for researchers and drug development professionals working with this promising chemical core. The primary focus will be on two key areas of biological activity: the inhibition of the bacterial SOS DNA damage response and the anti-parasitic activity against Trypanosoma cruzi, the causative agent of Chagas' disease.

Part 1: Disarming Bacteria - Inhibition of the SOS Response

A significant body of research has identified derivatives of the 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold as potent inhibitors of the bacterial SOS response.[1][2][3] This response is a crucial survival mechanism for bacteria when faced with DNA damage, including that induced by many antibiotics.[1][2][3] By inhibiting the SOS response, these compounds have the potential to sensitize bacteria to existing antibiotics and slow the development of resistance.[1][2]

The Core Mechanism: Targeting RecA-Mediated LexA Autoproteolysis

The bacterial SOS response is primarily regulated by two key proteins: the repressor protein LexA and the sensor/activator protein RecA .[1][2][3] Under normal conditions, LexA binds to the operator regions of numerous genes involved in DNA repair and mutagenesis, effectively repressing their transcription.

When DNA damage occurs, single-stranded DNA (ssDNA) is generated. RecA polymerizes on these ssDNA fragments, forming a nucleoprotein filament. This RecA-ssDNA filament acts as a coprotease, activating the autoproteolytic cleavage of LexA.[4][5] The cleavage of LexA leads to its dissociation from the operator regions, thereby de-repressing the SOS genes and allowing for DNA repair and, consequently, an increased mutation rate which can lead to antibiotic resistance.

Derivatives of the 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold have been shown to inhibit the RecA-mediated auto-proteolysis of LexA.[1][3] This inhibition effectively keeps the SOS response in its repressed state, even in the presence of DNA damage.

Figure 1: Inhibition of the Bacterial SOS Pathway.

Experimental Validation: High-Throughput Screening

The identification of this class of inhibitors was made possible through high-throughput screening (HTS) of large compound libraries.[1] A common experimental setup for such a screen is detailed below.

Experimental Protocol: In Vitro RecA-Mediated LexA Cleavage Assay

• Reagents and Buffers:

  • Purified E. coli RecA protein.

  • Purified E. coli LexA protein (often fluorescently labeled for detection).

  • Single-stranded DNA (e.g., poly(dT)).

  • ATP solution.

  • Assay buffer (containing appropriate salts, pH buffering agents, and ATP regeneration system).

  • Test compounds (dissolved in DMSO).

• Assay Procedure:

  • RecA is pre-incubated with ssDNA in the assay buffer to allow for the formation of the RecA-ssDNA filament.

  • The test compound (from the library) is added to the mixture.

  • The reaction is initiated by the addition of LexA and ATP.

  • The mixture is incubated at 37°C to allow for the cleavage reaction to proceed.

  • The reaction is stopped, and the extent of LexA cleavage is measured. This can be done using various methods, such as:

    • Fluorescence Polarization/FRET: If LexA is appropriately labeled, cleavage can be detected by a change in fluorescence.

    • SDS-PAGE and Western Blotting: To visualize the cleaved and uncleaved LexA bands.

• Data Analysis:

  • The percentage of LexA cleavage in the presence of the test compound is compared to a negative control (DMSO vehicle) and a positive control (no inhibitor).

  • Compounds that significantly reduce LexA cleavage are identified as "hits".

Compound Class	Target	Effect	IC50 Range (Reported for active analogs)
5-Amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamides	RecA-mediated LexA cleavage	Inhibition of the bacterial SOS response	Single-digit to low double-digit µM

Part 2: Combating Chagas' Disease - Activity Against Trypanosoma cruzi

A separate line of investigation has identified the 5-amino-1,2,3-triazole-4-carboxamide (ATC) core as a promising scaffold for the development of novel therapeutics against Chagas' disease, which is caused by the protozoan parasite Trypanosoma cruzi.[6][7][8]

Phenotypic Screening and a Novel Mode of Action

Unlike the targeted approach in the bacterial SOS response, the discovery of the anti-trypanosomal activity of the ATC scaffold was a result of phenotypic high-content screening.[6][8] In this approach, compounds are tested for their ability to kill the intracellular amastigote form of the parasite within host cells, without necessarily knowing the specific molecular target beforehand.

While the precise molecular target of these ATC derivatives in T. cruzi has not been definitively elucidated, studies suggest that their mode of action is different from that of existing drugs like posaconazole.[8] This is a significant finding, as novel mechanisms of action are crucial for overcoming potential drug resistance.

Experimental Workflow: Phenotypic Screening for Anti-Trypanosomal Activity

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An In-Depth Technical Guide to the Derivatives of 5-amino-1,2,3-triazole-4-carboxamide: Synthesis, Therapeutic Applications, and Mechanistic Insights

Abstract

The 5-amino-1,2,3-triazole-4-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This technical guide provides a comprehensive overview of this versatile class of compounds, intended for researchers, scientists, and drug development professionals. We will delve into the core synthetic strategies for accessing these derivatives, explore their diverse therapeutic applications with a focus on antiparasitic, anticancer, antiviral, and antibacterial agents, and elucidate the underlying mechanisms of action. Furthermore, this guide will present key structure-activity relationships (SARs) and discuss the pharmacokinetic profiles of notable analogues, offering a holistic perspective for the rational design of future therapeutic agents based on this promising scaffold.

Introduction: The Rise of a Privileged Scaffold

The 1,2,3-triazole moiety, particularly when incorporated into a carboxamide structure, has garnered significant attention in drug discovery due to its favorable physicochemical properties, including metabolic stability and the capacity for hydrogen bonding. The 5-amino-1,2,3-triazole-4-carboxamide core, in particular, has been identified as a highly novel and promising scaffold in various screening campaigns.[1][2] Its derivatives have shown potent activities against a range of challenging therapeutic targets, from infectious diseases to oncology. This guide aims to consolidate the current knowledge on these compounds, providing a technical foundation for their further exploration and development.

Synthetic Strategies: Building the Core and its Analogs

The synthesis of 5-amino-1,2,3-triazole-4-carboxamide derivatives can be achieved through several efficient and versatile routes. The choice of synthetic strategy often depends on the desired substitution pattern and the availability of starting materials.

Cycloaddition Reactions: The Foundation of the Triazole Ring

A cornerstone in the synthesis of the 5-amino-1,2,3-triazole core is the [3+2] cycloaddition reaction. A common approach involves the reaction of an organic azide with an activated cyano-containing compound.

Experimental Protocol: Synthesis via Azide-Nitrile Cycloaddition [3]

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted nitrile (e.g., 2-cyanoacetamide) in a suitable solvent such as dimethyl sulfoxide (DMSO).

• Addition of Azide: Add the corresponding organic azide to the solution.

• Base-Catalyzed Cyclization: To the resulting mixture, add a base, such as potassium tert-butoxide, portion-wise at room temperature.

• Reaction Conditions: Heat the reaction mixture to 70°C and stir for approximately 3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, pour the reaction mixture into water and extract the product with an organic solvent like dichloromethane. The combined organic phases are then washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield the desired 5-amino-1,2,3-triazole-4-carboxamide derivative.

Amidation of Triazole Esters: Diversifying the Carboxamide Moiety

Once the 5-amino-1,2,3-triazole-4-carboxylate ester is synthesized, the carboxamide group can be readily diversified through amidation reactions.

Experimental Protocol: Lewis Acid-Catalyzed Amination [1]

• Reactant Preparation: Dissolve the 5-amino-1,2,3-triazole-4-carboxylate ester in a dry, inert solvent.

• Amine Addition: Add the desired primary or secondary amine to the solution.

• Lewis Acid Catalyst: Introduce a Lewis acid, such as trimethylaluminum (AlMe₃), to catalyze the amidation.

• Reaction and Monitoring: Stir the reaction at an appropriate temperature and monitor its progress until completion.

• Purification: Purify the resulting carboxamide derivative using standard chromatographic techniques.

Buchwald-Hartwig Cross-Coupling: Arylation of the Amino Group

For the synthesis of N-aryl derivatives at the 5-amino position, the Buchwald-Hartwig cross-coupling reaction is a powerful tool.[3]

Experimental Protocol: Palladium-Catalyzed N-Arylation [3]

• Reaction Setup: In a Schlenk tube under an inert atmosphere (e.g., argon), combine the 5-amino-1,2,3-triazole derivative, the aryl halide, a palladium catalyst (e.g., [(THP-Dipp)Pd(cinn)Cl]), a suitable ligand, and a base (e.g., sodium tert-butoxide) in a dry solvent like 1,4-dioxane.

• Reaction Conditions: Heat the mixture to 110°C and stir for 24 hours.

• Work-up and Purification: After cooling, the reaction mixture is subjected to an aqueous work-up and extracted with an organic solvent. The product is then purified by column chromatography.

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• 3. mdpi.com [mdpi.com]

literature review of 5-amino-1,2,3-triazole-4-carboxamide research

An In-Depth Technical Guide to the Research Landscape of 5-Amino-1,2,3-triazole-4-carboxamide

Introduction: Unveiling a Novel Scaffold in Medicinal Chemistry

The 5-amino-1,2,3-triazole-4-carboxamide (ATC) core is a heterocyclic scaffold that has recently emerged as a highly promising and novel structure in the field of medicinal chemistry.[1][2] While the 1,2,3-triazole ring is a well-established pharmacophore, the specific substitution pattern of the ATC core has remained largely unexplored until recently. Its rigid, planar geometry and capacity for forming multiple hydrogen bonds make it an attractive framework for designing targeted therapeutic agents. Initial high-throughput screening campaigns have identified the ATC scaffold as a potent starting point for developing treatments against neglected tropical diseases and for combating antibiotic resistance.[1][3]

This technical guide provides a comprehensive literature review of the ATC scaffold, synthesized from the perspective of a Senior Application Scientist. It delves into the core synthetic methodologies, explores the structure-activity relationships (SAR) that drive its therapeutic applications, and provides detailed, field-proven experimental protocols. The focus is not merely on what has been done, but on the scientific rationale and causality behind the experimental choices that have advanced this promising molecular architecture.

Part 1: Foundational Synthetic Methodologies

The accessibility of a chemical scaffold is paramount for its exploration in drug discovery. Rapid and versatile synthetic routes allow for the efficient generation of analogue libraries, which is critical for establishing robust SAR. The ATC core benefits from several effective synthetic strategies.

Primary Synthetic Route: Cycloaddition of Azides

The most frequently cited and versatile method for constructing the ATC scaffold is the [3+2] cycloaddition reaction between an organic azide and an activated cyano-acetamide or cyanoacetate derivative.[1] This approach is highly effective for rapidly exploring SAR because the azide and amide components can be varied independently, allowing for modular analogue synthesis.

The causality behind this choice of reaction is its reliability and modularity. The azide component (R¹-N₃) can be readily prepared from corresponding alkyl or benzyl halides via substitution with sodium azide, or from primary amines via a diazo transfer reaction.[1] The cyclization partner, an α-cyano amide or ester, provides the remaining atoms for the triazole ring and the C4-carboxamide group.

Caption: Key Synthetic Pathways to the ATC Scaffold.

Alternative Route: Transition-Metal-Free Synthesis

An innovative, transition-metal-free strategy has also been developed, utilizing the reaction of carbodiimides with diazo compounds.[4] This method proceeds through a cascade of nucleophilic addition followed by cyclization under mild conditions.[4] The primary advantage of this protocol is the avoidance of potentially toxic transition metals, which can be a significant benefit in a pharmaceutical context where metal contamination is a critical quality attribute.

Part 2: Therapeutic Applications and Lead Optimization

The ATC scaffold has been validated as a promising starting point in two distinct and critical areas of therapeutic research: anti-parasitic agents and modulators of the bacterial stress response.

Anti-parasitic Agents for Chagas Disease

Chagas disease, caused by the parasite Trypanosoma cruzi, is a leading cause of cardiac-related death in Latin America.[1][5][6] Current treatments like benznidazole and nifurtimox suffer from significant side effects and limited efficacy, especially in the chronic phase of the disease, creating an urgent need for new therapeutic options.[1][6]

Discovery and Initial Profile

The ATC scaffold was identified through a phenotypic high-content screening campaign against intracellular T. cruzi.[1] The initial hit compound, though only moderately potent, exhibited excellent ligand efficiency (LE) and high selectivity over host cells, marking it as a prime candidate for a lead optimization program.[2]

Structure-Activity Relationship (SAR) and Optimization

A systematic optimization of the initial hit was undertaken to improve potency, metabolic stability, and aqueous solubility. The goal was to identify a drug-like candidate with favorable pharmacokinetic properties suitable for in vivo evaluation.[1] The key findings from this extensive SAR campaign are summarized below.

Compound	R¹ (N1-substituent)	R² (Amide-substituent)	pEC₅₀ vs T. cruzi	cLogD	Mouse Liver Microsome Stability (Clᵢ, mL min⁻¹ g⁻¹)	Aqueous Solubility (μM)
3 (Initial Hit)	4-(morpholinomethyl)benzyl	Phenyl	>6.0	2.5	6.4 (Poor)	2 (Poor)
11	4-(morpholinomethyl)benzyl	4-methoxyphenyl	7.1	3.2	3.2 (Moderate)	<1.5 (Poor)
20	4-(morpholinomethyl)benzyl	3,5-dimethoxyphenyl	7.1	2.9	1.8 (Good)	12 (Improved)
37	4-((3-methyloxetan-3-yl)methyl)benzyl	2-methoxy-5-pyrimidinyl	7.2	2.4	1.2 (Good)	12 (Improved)
58	4-((3-methyloxetan-3-yl)methyl)benzyl	6-methoxypyridazin-3-yl	7.3	2.1	1.3 (Good)	120 (Excellent)
59	4-((1-methylpiperidin-4-yl)oxy)benzyl	6-methoxypyridazin-3-yl	7.5	2.3	2.1 (Good)	126 (Excellent)
Data synthesized from Brand et al., Journal of Medicinal Chemistry, 2017.[1]

The optimization process revealed several key insights:

• Amide Substituent (R²): Replacing the initial phenyl group with methoxy-substituted aromatic and heteroaromatic rings significantly improved potency and metabolic stability. The 6-methoxypyridazin-3-yl group in compounds 58 and 59 was particularly effective.[1][2]

• N1-Substituent (R¹): The initial 4-(morpholinomethyl)benzyl group was a source of metabolic instability. Introducing aliphatic groups designed to block potential sites of oxidation, such as the oxetane in compounds 37 and 58 , led to marked improvements in stability and oral exposure.[1]

• Physicochemical Properties: A conscious effort to reduce lipophilicity (cLogD) and the number of aromatic rings, guided by metrics like the Property Forecast Index (PFI), was crucial for improving aqueous solubility.[1] This ultimately led to compounds like 58 and 59 with excellent oral exposure and an improved safety profile, with compound 59 demonstrating significant parasite suppression in a mouse model of Chagas' disease.[1][5]

Caption: Key Structure-Activity Relationships for the ATC Series.

Inhibitors of the Bacterial SOS Response

Antibiotic resistance is a global health crisis, and strategies that can resensitize bacteria to existing drugs are urgently needed. Many antibiotics cause DNA damage, which activates the bacterial SOS response, a key pathway for DNA repair and the development of resistance.[3] The ATC scaffold has been identified as an inhibitor of this pathway.

Mechanism of Action

The ATC derivatives act by inhibiting the RecA-mediated auto-proteolysis of the LexA protein, which is the critical initiation step of the SOS response.[3] Importantly, this inhibition appears to be specific to the self-cleavage activity, as the compounds did not interfere with the DNA-binding ability of LexA.[3] This targeted mechanism makes them "DISARMERs" (Drugs that Inhibit SOS Activation to Repress Mechanisms Enabling Resistance), which could be used as adjuvants to enhance the efficacy of traditional antibiotics.[3]

Lead Advancement

Starting from a high-throughput screening hit with an IC₅₀ of 32 μM, a modular synthesis approach was used to explore the SAR and improve potency.

Compound	Area A (N-substituent on C4-amide)	Area C (N-substituent on C1-acetamide)	IC₅₀ (μM) vs E. coli LexA cleavage
1 (Initial Hit)	Phenyl	4-methoxyphenyl	32
9	2-chlorophenyl	4-methoxyphenyl	>100 (Inactive)
11	4-chlorophenyl	4-methoxyphenyl	30
13	4-pyridyl	4-methoxyphenyl	31
14	Phenyl	4-ethoxyphenyl	9 (Most Potent)
Data synthesized from Mo et al., ACS Infectious Diseases, 2021.[3]

The SAR study indicated that ortho substitution on the phenyl ring of the C4-carboxamide (Area A) was not tolerated, while meta and para substitutions were permitted.[3] The most significant improvement in potency came from modifying the C1-acetamide substituent (Area C), where changing the 4-methoxyphenyl group to a 4-ethoxyphenyl group led to compound 14 , with a threefold improvement in potency (IC₅₀ = 9 μM).[3] This work demonstrates the feasibility of using the ATC scaffold to develop small-molecule adjuvants that can suppress the evolution of antibiotic resistance.

Part 3: Key Experimental Protocols

The trustworthiness of scientific claims is rooted in reproducible, well-described methodologies. The following protocols are based on the established procedures for the synthesis and evaluation of ATC derivatives.

Protocol 1: General Synthesis of an N-Aryl ATC Derivative

This protocol is adapted from the Lewis-acid catalyzed amination route used in the anti-Chagas drug discovery program.[1]

Step 1: Synthesis of the Azide Intermediate

• To a solution of the appropriate benzyl bromide (1.0 eq) in DMF, add sodium azide (1.5 eq).

• Stir the reaction mixture at room temperature for 16 hours.

• Pour the mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude azide, which is often used without further purification.

Step 2: Cycloaddition to Form the Ester Intermediate

• To a solution of sodium ethoxide (1.1 eq) in ethanol, add ethyl-2-cyanoacetate (1.1 eq) and stir for 15 minutes at room temperature.

• Add the crude azide from Step 1 (1.0 eq) to the solution.

• Heat the reaction mixture to reflux and stir for 16 hours.

• Cool the mixture, concentrate in vacuo, and purify the residue by column chromatography (silica gel) to obtain the ethyl 5-amino-1,2,3-triazole-4-carboxylate intermediate.

Step 3: Amidation to the Final Product

• Dissolve the ester intermediate (1.0 eq) and the desired aniline (1.5 eq) in toluene.

• Cool the solution to 0 °C under an inert atmosphere (N₂ or Ar).

• Add a 2 M solution of trimethylaluminum (AlMe₃) in toluene (2.0 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to 80 °C for 16 hours.

• Cool the reaction to 0 °C and quench carefully by the slow addition of a saturated aqueous solution of Rochelle's salt.

• Stir vigorously for 1 hour, then extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, concentrate in vacuo, and purify by column chromatography to yield the final 5-amino-1,2,3-triazole-4-carboxamide product.

Protocol 2: In Vitro Assay for Anti-T. cruzi Activity

This protocol describes a typical phenotypic assay to determine the potency of compounds against intracellular T. cruzi.[1]

• Seed VERO host cells in 384-well plates and allow them to adhere overnight.

• Infect the VERO cells with transgenic T. cruzi parasites (expressing a reporter like β-galactosidase) at a multiplicity of infection (MOI) of ~1.

• After 24 hours, remove the infection medium and add fresh medium containing the test compounds at various concentrations (typically a 10-point dose-response curve, e.g., 0.0025–50 μM). Include a positive control (e.g., benznidazole) and a negative control (DMSO vehicle).

• Incubate the plates for 72 hours.

• To assess parasite viability, add a substrate for the reporter enzyme (e.g., chlorophenol red-β-D-galactopyranoside).

• After a 4-hour incubation, measure the absorbance at a suitable wavelength (e.g., 570 nm) to quantify parasite growth.

• Separately, assess host cell viability using a reagent like resazurin to determine compound cytotoxicity.

• Calculate the percent inhibition of parasite growth for each compound concentration relative to controls.

• Fit the dose-response data to a four-parameter logistic equation to determine the EC₅₀ value (the concentration at which 50% of parasite growth is inhibited). The pEC₅₀ is the negative logarithm of this value.

Conclusion and Future Outlook

The 5-amino-1,2,3-triazole-4-carboxamide scaffold has rapidly transitioned from a novel chemotype to a clinically relevant platform for drug discovery. Research has successfully demonstrated that through rational, data-driven medicinal chemistry, initial hits with suboptimal properties can be optimized into potent and drug-like candidates with in vivo efficacy.[1] The successful mitigation of metabolic, solubility, and safety liabilities in the anti-Chagas program serves as a powerful case study for future development efforts.[1][2]

The validation of this scaffold as an inhibitor of the bacterial SOS response opens a second, equally important avenue of research.[3] Future work will likely focus on expanding the SAR for this indication, improving potency, and evaluating lead compounds in combination with standard-of-care antibiotics. The chemical tractability and proven potential of the ATC core ensure that it will remain an area of intense and fruitful investigation for researchers and drug development professionals.

References

• Brand, S., Ko, E. J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284–7299. [Link]

• Brand, S., Ko, E. J., Viayna, E., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. [Link]

• Mo, Y., Taha, M. O., Winters, M. T., et al. (2021). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. ACS Infectious Diseases, 7(12), 3345–3356. [Link]

• Zhang, Y., et al. (2021). Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds. Organic Chemistry Frontiers. [Link]

• University of Dundee. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. WCAIR - University of Dundee. [Link]

• Various Authors. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. OUCI. [Link]

• Li, Y., et al. (2019). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. National Institutes of Health. [Link]

• Various Authors. (2023). 5-Amino-1,2,4-triazole-3-carboxamide homologues and their biological potential. Mathnet.RU. [Link]

• Baklanov, M. A., et al. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino. National Institutes of Health. [Link]

• Trestian, G., et al. (2021). Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism. Royal Society of Chemistry. [Link]

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed. [Link]

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Protocols & Analytical Methods

Synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide: A Detailed Protocol for a Versatile Medicinal Chemistry Scaffold

Abstract

The 5-amino-1,2,3-triazole-4-carboxamide core is a privileged scaffold in medicinal chemistry, forming the basis for therapeutics targeting a range of diseases, from bacterial infections to neglected tropical diseases.[1][2][3][4] This application note provides a detailed, step-by-step protocol for the synthesis of a fundamental analog, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. The described methodology is based on a robust and highly modular base-mediated [3+2] cycloaddition reaction. This guide is intended for researchers and scientists in drug discovery and development, offering insights into the practical execution and mechanistic underpinnings of the synthesis.

Introduction: The Significance of the 5-Amino-1,2,3-triazole-4-carboxamide Scaffold

The 1,2,3-triazole moiety is a cornerstone of modern medicinal chemistry, prized for its stability, hydrogen bonding capabilities, and dipole moment, which facilitate favorable interactions with biological targets. The specific substitution pattern of the 5-amino-1,2,3-triazole-4-carboxamide scaffold has proven particularly fruitful. Research has demonstrated its potential in the development of agents that inhibit the bacterial SOS DNA damage response, thereby sensitizing bacteria to antibiotics and potentially mitigating the rise of resistance.[1][3] Furthermore, this structural motif is central to novel compounds with significant activity against Trypanosoma cruzi, the parasite responsible for Chagas' disease.[2][4]

The synthesis of analogs, such as the N1-methyl derivative, is crucial for establishing structure-activity relationships (SAR) and optimizing lead compounds for improved potency, selectivity, and pharmacokinetic properties.[1][4] The protocol detailed herein provides a reliable method for accessing the 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (C4H7N5O)[5], a key building block for further chemical exploration.

Mechanistic Rationale: The [3+2] Cycloaddition Pathway

The synthesis of the 1,2,3-triazole core in this protocol proceeds via a Dimroth-type reaction, a variation of the [3+2] cycloaddition between an azide and a nitrile. This base-mediated approach is advantageous due to its operational simplicity and tolerance to various functional groups, making it a modular and reliable synthetic strategy.[1]

The reaction is initiated by the deprotonation of the α-carbon of 2-cyanoacetamide by a base, such as sodium ethoxide. This generates a carbanion, which then acts as a nucleophile, attacking the terminal nitrogen of methyl azide. The resulting intermediate undergoes an intramolecular cyclization, followed by tautomerization, to yield the stable 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide product. The use of a base catalyst is crucial for the initial deprotonation, which activates the nitrile-containing substrate for the cycloaddition.

Experimental Protocol

This protocol is adapted from established methods for the synthesis of analogous 5-amino-1,2,3-triazole-4-carboxamides.[1][2][4]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Cyanoacetamide	ReagentPlus®, ≥99%	Sigma-Aldrich
Sodium Ethoxide	≥95%	Sigma-Aldrich	Handle under inert atmosphere.
Methyl Azide	Solution in DCM	Synthesize as needed	Caution: Explosive!
Methanol (MeOH)	Anhydrous, 99.8%	Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Reagent, ≥99.5%	Fisher Scientific
Deionized Water
Saturated aq. NaHCO₃
Hydrochloric Acid (HCl)	Concentrated

Safety Precaution: Methyl azide is a volatile and potentially explosive compound. It should be handled with extreme caution in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including safety glasses, lab coat, and blast shield. It is recommended to use it as a solution and avoid distillation or concentration.

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-cyanoacetamide (1.0 eq, e.g., 2.0 g) in anhydrous methanol (20 mL).

• Base Addition: To the stirred solution, carefully add sodium ethoxide (1.1 eq) in portions at room temperature. Stir the resulting mixture for 30 minutes. The solution may become a slurry.

• Azide Addition: Add a solution of methyl azide (1.0 eq) in dichloromethane (DCM) dropwise to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 16-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/methanol (e.g., 9:1 v/v).

• Work-up:

  • Upon completion, carefully quench the reaction by the dropwise addition of deionized water (50 mL).

  • Acidify the aqueous solution to a pH of ~5-6 with a few drops of concentrated HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ (1 x 50 mL) and then brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel using an ethyl acetate/methanol gradient to yield 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide as a solid.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR: Expected signals for the methyl group, the amino protons, and the carboxamide protons.

• ¹³C NMR: Expected signals for the triazole ring carbons, the methyl carbon, and the carbonyl carbon.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass of C₄H₇N₅O (141.13 g/mol ) should be observed.[5]

• Melting Point: Determination of the melting point range.

Visualization of the Synthesis Workflow

The following diagrams illustrate the chemical transformation and the experimental workflow for the synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Caption: Experimental workflow for the synthesis protocol.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. The described protocol, leveraging a modular [3+2] cycloaddition, is robust and scalable, making it suitable for medicinal chemistry and drug development laboratories. By providing this foundational methodology, we aim to facilitate the exploration of this important chemical scaffold and accelerate the discovery of novel therapeutic agents.

References

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• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry. [Link]

• Peptide Synthesis with 5-Amino-1-methyl- 1H-t[1][2][5]riazole-3-carboxylic Acid. Synthetic Communications. [Link]

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Application Notes and Protocols for the Biological Evaluation of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and Its Analogs

Abstract

The 1,2,3-triazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the biological evaluation of a specific derivative, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, and its related analogs. We present a suite of detailed protocols for assessing the compound's potential as an antibacterial agent, an inhibitor of the bacterial SOS response, an anti-parasitic therapeutic, and a modulator of the Pregnane X Receptor (PXR). The methodologies are designed to be robust and reproducible, providing a solid foundation for preclinical investigation.

Introduction: The Versatility of the 1,2,3-Triazole Core

The 5-amino-1,2,3-triazole-4-carboxamide core structure is a "privileged scaffold" in drug discovery, demonstrating a remarkable capacity to interact with a diverse range of biological targets.[4] This structural motif has been identified in compounds targeting the bacterial SOS response, the protozoan parasite Trypanosoma cruzi, and the nuclear receptor PXR.[4][5] The following application notes provide a strategic framework for the systematic biological evaluation of novel derivatives of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Antibacterial and Anti-Biofilm Activity

A significant number of 1,2,3-triazole derivatives have been reported to possess antibacterial properties.[6][7] The initial assessment of a novel compound in this class should, therefore, include a thorough evaluation of its direct antibacterial effects and its ability to inhibit biofilm formation, a key virulence factor in many chronic infections.

Rationale for Assay Selection

The primary objective is to determine if the test compound can inhibit bacterial growth (bacteriostatic) or kill bacteria (bactericidal). The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays are the gold standards for this purpose.[8][9] Furthermore, given the challenge of biofilm-mediated antibiotic resistance, an anti-biofilm assay is crucial to assess the compound's potential to prevent the formation of these resilient bacterial communities.[4]

Experimental Workflow for Antibacterial and Anti-Biofilm Screening

Caption: Workflow for assessing antibacterial and anti-biofilm activity.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• 96-well sterile, flat-bottom microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Test compound stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., Ciprofloxacin)

• Resazurin solution (optional, for viability indication)

• Microplate reader

Procedure:

• Prepare Bacterial Inoculum:

  • From a fresh agar plate, inoculate a single colony into 5 mL of MHB.

  • Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase (OD600 ≈ 0.4-0.6).

  • Dilute the bacterial suspension in fresh MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Prepare Compound Dilutions:

  • Perform a two-fold serial dilution of the test compound in MHB directly in the 96-well plate. The final volume in each well should be 100 µL.

  • Include a positive control (antibiotic) and a negative control (MHB with DMSO, vehicle control). Also, include a sterility control (MHB only) and a growth control (bacteria in MHB with no compound).

• Inoculation:

  • Add 100 µL of the diluted bacterial inoculum to each well (except the sterility control), bringing the final volume to 200 µL.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• Determine MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[10] This can be assessed visually or by measuring the OD600 with a microplate reader.

  • Optionally, add 20 µL of resazurin solution and incubate for a further 2-4 hours. A color change from blue to pink indicates viable cells. The MIC is the lowest concentration that remains blue.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

Procedure:

• Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Spot-plate the aliquot onto a fresh Mueller-Hinton Agar (MHA) plate.

• Incubate the MHA plate at 37°C for 18-24 hours.

• The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.[9][11]

Protocol 3: Biofilm Inhibition Assay

This protocol uses the crystal violet staining method to quantify biofilm formation.[4]

Procedure:

• Prepare bacterial inoculum and compound dilutions in a 96-well plate as described for the MIC assay, using a growth medium that promotes biofilm formation (e.g., Tryptic Soy Broth with 1% glucose).

• Incubate the plate statically (without shaking) at 37°C for 24-48 hours.

• Washing and Staining:

  • Carefully discard the planktonic bacteria from the wells.

  • Gently wash the wells twice with 200 µL of phosphate-buffered saline (PBS) to remove non-adherent cells.

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[4]

• Solubilization and Quantification:

  • Discard the crystal violet solution and wash the wells with water until the excess stain is removed.

  • Air-dry the plate.

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.[12]

  • Measure the absorbance at 595 nm using a microplate reader.

  • Calculate the percentage of biofilm inhibition relative to the untreated control.

Inhibition of the Bacterial SOS DNA Damage Response

Many antibiotics induce DNA damage, which in turn activates the bacterial SOS response, a pathway that can lead to antibiotic resistance.[4][13] Compounds that inhibit the SOS response can act as "disarmers," sensitizing bacteria to existing antibiotics. The 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold has been identified as a promising inhibitor of this pathway by targeting the RecA-mediated autocleavage of the LexA repressor.[4][13]

The SOS Response Pathway

Caption: Simplified bacterial SOS response pathway.

Protocol 4: RecA-Mediated LexA Cleavage Inhibition Assay (In Vitro)

This is a biochemical assay to directly measure the inhibition of LexA cleavage.

Materials:

• Purified RecA and LexA proteins

• Single-stranded DNA (ssDNA)

• ATPγS (a non-hydrolyzable ATP analog)

• Reaction buffer (e.g., 40 mM Tris-HCl pH 7.4, 10 mM MgCl2, 1 mM DTT, 30 mM NaCl)

• Test compound

• SDS-PAGE equipment and reagents

• Densitometry software for quantification

Procedure:

• RecA Activation:

  • In a reaction tube, combine RecA protein, ssDNA, and ATPγS in the reaction buffer. Incubate to allow the formation of the active RecA nucleoprotein filament.

• Inhibition Reaction:

  • In a separate tube, mix LexA protein with the test compound at various concentrations (or DMSO as a control).

• Cleavage Reaction:

  • Combine the activated RecA filament with the LexA/compound mixture to initiate the cleavage reaction.

  • Incubate at 37°C for a defined period (e.g., 60 minutes).

• Analysis:

  • Stop the reaction by adding SDS-PAGE loading buffer.

  • Separate the reaction products on an SDS-PAGE gel.

  • Visualize the protein bands (e.g., with Coomassie staining). Intact LexA and its cleavage products will appear as distinct bands.

  • Quantify the band intensities using densitometry to determine the percentage of LexA cleavage and calculate the IC50 of the test compound.

Protocol 5: SOS Response Reporter Gene Assay (Cell-Based)

This assay uses a bacterial strain engineered with a reporter gene (e.g., GFP or luciferase) under the control of an SOS-inducible promoter (e.g., recA or sulA).[14]

Procedure:

• Grow the reporter bacterial strain to the mid-logarithmic phase.

• In a 96-well plate, expose the bacteria to a DNA-damaging agent (e.g., a sub-lethal concentration of ciprofloxacin) in the presence of varying concentrations of the test compound.

• Include appropriate controls (no DNA-damaging agent, no test compound).

• Incubate the plate at 37°C for a few hours.

• Measure the reporter signal (fluorescence or luminescence) using a plate reader.

• A reduction in the reporter signal in the presence of the test compound indicates inhibition of the SOS response.

Anti-Trypanosoma cruzi Activity

Chagas disease, caused by Trypanosoma cruzi, is a major health problem in Latin America.[5][15] The 5-amino-1,2,3-triazole-4-carboxamide scaffold has been identified as a novel hit series in high-content screening against intracellular T. cruzi.[5][15]

Rationale for Assay Selection

The most clinically relevant form of the parasite is the intracellular amastigote, which replicates within host cells. Therefore, an in vitro assay using infected host cells is essential to evaluate the efficacy of the test compound.[16] A preliminary cytotoxicity assay on the host cells is also critical to ensure that the observed anti-parasitic effect is not due to toxicity to the host.

Protocol 6: In Vitro Anti-Amastigote Assay

Materials:

• Host cells (e.g., Vero or L6 cells)

• T. cruzi trypomastigotes (e.g., expressing a reporter like β-galactosidase or a fluorescent protein)

• Culture medium (e.g., RPMI-1640)

• Test compound

• Reference drug (e.g., Benznidazole)

• Reporter assay reagents (e.g., CPRG for β-galactosidase)

• Microplate reader or high-content imaging system

Procedure:

• Host Cell Seeding:

  • Seed host cells in a 96-well plate and allow them to adhere overnight.

• Infection:

  • Infect the host cell monolayer with T. cruzi trypomastigotes at a defined multiplicity of infection (MOI).

  • Incubate for several hours to allow parasite invasion.

• Treatment:

  • Wash the wells to remove extracellular parasites.

  • Add fresh medium containing serial dilutions of the test compound. Include a reference drug and untreated controls.

• Incubation:

  • Incubate the plate for 3-5 days to allow intracellular amastigote replication.

• Quantification:

  • If using a reporter strain, lyse the cells and add the appropriate substrate. Measure the signal (absorbance or fluorescence) to quantify the number of viable parasites.

  • Alternatively, fix and stain the cells (e.g., with Giemsa or DAPI) and quantify the number of amastigotes per cell using high-content imaging.

  • Calculate the EC50 value of the test compound.

Protocol 7: Host Cell Cytotoxicity Assay (MTT/XTT)

This protocol is essential to determine the selectivity index (SI) of the compound (SI = Host Cell TC50 / Parasite EC50).

Procedure:

• Seed host cells in a 96-well plate as in the anti-amastigote assay.

• Add serial dilutions of the test compound (without parasites).

• Incubate for the same duration as the anti-amastigote assay.

• MTT Assay:

  • Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[6]

  • Solubilize the resulting formazan crystals with DMSO or another suitable solvent.[6]

  • Measure the absorbance at 570 nm.[6]

• XTT Assay:

  • Add the XTT labeling mixture to each well and incubate for 2-4 hours at 37°C.[6]

  • Measure the absorbance of the soluble formazan product at 450-500 nm.[17]

• Calculate the 50% cytotoxic concentration (TC50).

Pregnane X Receptor (PXR) Modulation

PXR is a nuclear receptor that regulates the expression of drug-metabolizing enzymes and transporters, such as CYP3A4.[5][18] PXR antagonists have therapeutic potential for mitigating adverse drug-drug interactions. 1H-1,2,3-triazole-4-carboxamides have been identified as potent and selective PXR inverse agonists and antagonists.

Rationale for Assay Selection

A cell-based reporter gene assay is the most common and effective method to screen for PXR modulators.[5][18] This assay typically uses a host cell line (e.g., HepG2) stably transfected with a PXR expression vector and a reporter construct containing PXR response elements driving the expression of a reporter gene like luciferase.[5][19]

Protocol 8: PXR Antagonist Reporter Gene Assay

Materials:

• PXR reporter cell line (e.g., HepG2 stably expressing human PXR and a CYP3A4-luciferase reporter)

• Cell culture medium

• Test compound

• PXR agonist (e.g., Rifampicin)

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding:

  • Seed the PXR reporter cells in a white, clear-bottom 96-well plate and allow them to attach.

• Treatment:

  • Treat the cells with varying concentrations of the test compound.

  • After a short pre-incubation, add a fixed concentration of a PXR agonist (e.g., the EC80 concentration of Rifampicin) to all wells except the negative control.

• Incubation:

  • Incubate the plate at 37°C in a CO2 incubator for 16-24 hours.

• Luciferase Assay:

  • Lyse the cells and add the luciferase substrate according to the manufacturer's instructions.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-induced luciferase activity.

  • Determine the IC50 value for the test compound as a PXR antagonist.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Summary of Antibacterial and Anti-Biofilm Activity

Compound ID	Target Organism	MIC (µg/mL)	MBC (µg/mL)	Biofilm Inhibition (%) at MIC
Test Compound	S. aureus
Test Compound	E. coli
Ciprofloxacin	S. aureus
Ciprofloxacin	E. coli

Table 2: Summary of Anti-Trypanosoma cruzi Activity and Selectivity

Compound ID	Anti-Amastigote EC50 (µM)	Host Cell TC50 (µM)	Selectivity Index (SI)
Test Compound
Benznidazole

Table 3: Summary of PXR Antagonist Activity

Compound ID	PXR Antagonist IC50 (µM)
Test Compound
Reference Antagonist

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In Vitro Evaluation of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide: Application Notes and Protocols for Preclinical Assessment

Introduction: The Therapeutic Potential of Triazole Carboxamides

The 1,2,3-triazole ring system is a prominent scaffold in medicinal chemistry, recognized for its metabolic stability and capacity for diverse molecular interactions.[1][2] This heterocycle is a bioisostere of the amide bond and can engage in hydrogen bonding and dipole interactions, making it a valuable component in the design of bioactive molecules.[1] Within this class, derivatives of 1,2,3-triazole-4-carboxamide have demonstrated a wide spectrum of pharmacological activities, including anticancer, antiviral, and antimicrobial effects.[2][3]

This guide focuses on the preclinical in vitro evaluation of a specific analogue, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide . While extensive research has been conducted on the broader family of triazole derivatives, this particular compound warrants a systematic investigation to elucidate its therapeutic potential, particularly as an anticancer agent. Studies on related structures suggest that the mechanism of action for such compounds may involve the induction of cell cycle arrest and apoptosis in cancer cells.[1][4]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic and mechanistic properties of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. The protocols herein are designed to be self-validating, offering a logical progression from initial cytotoxicity screening to more detailed mechanistic studies.

Part 1: Foundational Cytotoxicity Assessment

The initial step in evaluating any novel compound for anticancer potential is to determine its effect on cell viability and proliferation. The MTT assay is a robust, colorimetric method for this purpose, relying on the metabolic activity of living cells.[5]

Principle of the MTT Assay

The assay is based on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals. This reaction is catalyzed by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of metabolically active cells. The resulting formazan is insoluble and can be dissolved to yield a colored solution whose absorbance is directly proportional to the number of viable cells.[6]

Experimental Workflow: Cytotoxicity Screening

The following diagram outlines the general workflow for assessing the cytotoxicity of the test compound.

Caption: General workflow for in vitro cytotoxicity testing.

Protocol 1: MTT Assay for Cell Viability

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (Test Compound)

• MTT solution (5 mg/mL in sterile PBS)[5]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture selected cancer cell lines to ~80% confluency.

  • Trypsinize and resuspend cells in fresh medium to a density of 5 x 10^4 cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial dilutions in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration is <0.5% to avoid solvent toxicity.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[7]

  • Incubate for 4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[5]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability using the following formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the % viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: IC50 Values

The IC50 values are crucial for comparing the potency of a compound across different cell lines and exposure times.

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	Hypothetical Value
A549	Lung Carcinoma	Hypothetical Value
HCT-116	Colon Carcinoma	Hypothetical Value
Doxorubicin	(Positive Control)	Reference Value

Part 2: Mechanistic Investigation - Apoptosis and Cell Cycle Analysis

A reduction in cell viability suggests that 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide may be inducing cell death or inhibiting proliferation. The next logical step is to investigate the underlying mechanism. Many 1,2,3-triazole derivatives exert their anticancer effects by inducing apoptosis and causing cell cycle arrest.[1][4]

Protocol 2: Apoptosis Detection by Annexin V and Propidium Iodide (PI) Staining

Principle: During early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[8][9]

Workflow for Apoptosis Assay:

Caption: Workflow for Annexin V & PI apoptosis assay.

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its predetermined IC50 concentration for 24 or 48 hours. Include an untreated control.

• Cell Harvesting: Collect both floating and adherent cells. Gently trypsinize the adherent cells and combine them with the supernatant.[10]

• Washing: Wash the cells twice with cold 1X PBS by centrifugation (e.g., 300 x g for 5 minutes).[9]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer to a concentration of ~1 x 10^6 cells/mL.[9]

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[9]

  • Gently mix and incubate for 20 minutes at room temperature in the dark.[11]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X binding buffer to each tube.[11]

  • Analyze the samples immediately using a flow cytometer.

Data Interpretation:

• Q1 (Annexin V- / PI+): Necrotic cells

• Q2 (Annexin V+ / PI+): Late apoptotic cells

• Q3 (Annexin V- / PI-): Live cells

• Q4 (Annexin V+ / PI-): Early apoptotic cells

Treatment	% Live Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)	% Necrotic (Q1)
Vehicle Control	Hypothetical Value	Hypothetical Value	Hypothetical Value	Hypothetical Value
Test Compound (IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value	Hypothetical Value

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

Principle: Propidium iodide stoichiometrically binds to double-stranded DNA, meaning the fluorescence intensity is directly proportional to the DNA content.[12] This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[12]

Procedure:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest approximately 1-2 x 10^6 cells.

• Fixation:

  • Wash the cells with cold PBS.

  • Resuspend the cell pellet in 0.5 mL of cold PBS and add it dropwise to 4.5 mL of ice-cold 70% ethanol while vortexing gently to prevent clumping.[13]

  • Fix the cells for at least 2 hours at 4°C.

• Staining:

  • Centrifuge the fixed cells and decant the ethanol.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in 1 mL of PI staining solution containing RNase A (to prevent staining of double-stranded RNA).[13]

  • Incubate for 30 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Analyze the samples using a flow cytometer, collecting PI fluorescence on a linear scale.[14]

  • Use pulse processing (e.g., plotting fluorescence area vs. width) to gate out doublets and aggregates.

Data Interpretation: Analyze the DNA content histogram to quantify the percentage of cells in each phase of the cell cycle. An accumulation of cells in a specific phase (e.g., G2/M arrest) would suggest the compound interferes with cell cycle progression at that checkpoint.

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	Hypothetical Value	Hypothetical Value	Hypothetical Value
Test Compound (IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value

Conclusion and Future Directions

This guide provides a foundational set of protocols for the initial in vitro characterization of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. The data generated from these assays will establish its cytotoxic potency and provide initial insights into its mechanism of action. A significant increase in the apoptotic cell population and/or a distinct cell cycle arrest would strongly support its potential as an anticancer agent and justify further investigation.

Subsequent studies could explore specific molecular targets through western blotting (e.g., probing for key apoptosis-related proteins like caspases, Bcl-2 family members, or cell cycle regulators like cyclins and CDKs), kinase inhibition assays, or other relevant target-based screens. The integration of these robust in vitro methodologies is essential for making informed decisions in the early stages of the drug development pipeline.

References

• Thayyullathil, F., Chathoth, S., Kizhakkayil, J., & Galadari, S. (2021). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. In Methods in Molecular Biology. (Vol. 2279). Humana Press.

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. Flow Cytometry Core Facility. Retrieved from [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content. Flow Cytometry. Retrieved from [Link]

• Levy, D. (2018). Apoptosis detection protocol using the Annexin-V and PI kit. protocols.io.

• National Institutes of Health. (n.d.). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Retrieved from [Link]

• University College London. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Springer Nature. (n.d.). MTT Assay Protocol. Springer Nature Experiments. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021). Click Synthesis, Anticancer Activity, and Molecular Docking Investigation of some Functional 1,2,3-triazole Derivatives. Retrieved from [Link]

• PubMed. (2019). 1,2,3-Triazole-containing hybrids as potential anticancer agents: Current developments, action mechanisms and structure-activity relationships. Retrieved from [Link]

• MDPI. (n.d.). Anticancer Activity of New 1,2,3-Triazole-Amino Acid Conjugates. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Retrieved from [Link]

• ResearchGate. (n.d.). 1,2,3-Triazole derivatives with anticancer activity. Retrieved from [Link]

• Journal of Heterocyclic Chemistry. (2018). Synthesis and Anticancer Evaluation of Some Novel 5-Amino[8][9][11]Triazole Derivatives.

• PubMed Central. (n.d.). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Retrieved from [Link]

• Journal of Medicinal Chemistry. (n.d.). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Retrieved from [Link]

• PubMed. (n.d.). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Retrieved from [Link]

• National Institutes of Health. (n.d.). Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide: a potent protein kinase C-ι inhibitor as a potential prostate carcinoma therapeutic. Retrieved from [Link]

• Frontiers. (n.d.). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Retrieved from [Link]

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Application Notes &amp; Protocols: Characterizing Inhibitors of the Human SOS1 Protein for Cancer Therapy

Abstract: The Son of Sevenless 1 (SOS1) protein, a critical guanine nucleotide exchange factor (GEF) for RAS proteins, has emerged as a high-value therapeutic target for a significant portion of human cancers driven by aberrant RAS signaling. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of small molecule inhibitors targeting the SOS1-KRAS protein-protein interaction. We will elucidate the scientific rationale, present detailed protocols for essential biochemical and cellular assays, and offer field-proven insights into experimental design and data interpretation. While the compound 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is associated with inhibition of the bacterial SOS DNA damage response pathway[1][2][3], this guide will focus on the human SOS1 protein in oncology. We will use the well-characterized SOS1 inhibitors BAY-293 and BI-3406 as exemplar compounds to illustrate these protocols.

Scientific Foundation: Targeting the SOS1-KRAS Axis in Oncology

The Central Role of RAS and the SOS1 GEF

The RAS family of small GTPases (KRAS, NRAS, HRAS) function as critical molecular switches in signal transduction, regulating cellular proliferation, survival, and differentiation.[4] RAS proteins cycle between an inactive GDP-bound state and an active GTP-bound state. This activation cycle is primarily catalyzed by Guanine Nucleotide Exchange Factors (GEFs), with Son of Sevenless 1 (SOS1) being a predominant and ubiquitously expressed isoform.[5][6][7]

Mutations in RAS genes are among the most common oncogenic drivers, present in approximately one-third of all human cancers.[4] These mutations often lock RAS in a constitutively active, GTP-bound state, leading to unchecked downstream signaling through pathways like the RAF-MEK-ERK (MAPK) cascade, which drives tumorigenesis.

The Therapeutic Rationale for SOS1 Inhibition

Directly targeting mutant KRAS has been historically challenging, earning it the moniker of an "undruggable" target. However, the discovery of covalent inhibitors for the KRASG12C mutation has revitalized the field. An alternative and broadly applicable strategy is to prevent RAS activation by inhibiting its activators.[6] SOS1 is an attractive target for several reasons:

• Upstream Intervention: SOS1 inhibition prevents the loading of GTP onto RAS, thereby reducing the pool of active RAS available to drive oncogenic signaling.[8][9]

• Broad Applicability: Unlike mutant-specific inhibitors, SOS1 inhibitors can be effective against a wide array of KRAS mutations (including various G12 and G13 variants) as these mutants still rely on nucleotide cycling.[8][10]

• Synergistic Potential: SOS1 inhibition can prevent the feedback reactivation of the MAPK pathway often seen with MEK inhibitors and can enhance the efficacy of direct KRASG12C inhibitors.[9][10]

The core mechanism of action for lead compounds like BAY-293 and BI-3406 is the direct binding to a pocket on the catalytic domain of SOS1, which physically obstructs its interaction with RAS.[9][11] This prevents the SOS1-mediated exchange of GDP for GTP, silencing RAS signaling.

Diagram: The SOS1-RAS-MAPK Signaling Pathway

Caption: The SOS1-mediated activation of KRAS and the downstream MAPK signaling cascade.

Characterization of SOS1 Inhibitors: Key Assays & Protocols

Evaluating a novel SOS1 inhibitor requires a multi-tiered approach, moving from direct biochemical validation of target engagement to cellular assays confirming pathway modulation and anti-cancer activity.

Biochemical Assay: Direct Measurement of SOS1-KRAS Interaction

The foundational experiment is to confirm that the compound physically disrupts the interaction between SOS1 and KRAS. A Homogeneous Time-Resolved Fluorescence (HTRF®) assay is an industry-standard, high-throughput method for this purpose.[12][13][14][15]

Principle: This assay uses recombinant, tagged SOS1 (e.g., His-tagged) and KRAS (e.g., GST-tagged) proteins. Two antibodies, one against each tag, are labeled with a FRET donor (e.g., Terbium cryptate) and an acceptor (e.g., d2 or XL665), respectively. When SOS1 and KRAS interact, the donor and acceptor are brought into close proximity, generating a FRET signal. A successful inhibitor will disrupt this interaction, leading to a dose-dependent decrease in the HTRF signal.[12][13][15]

Table 1: Exemplar Potency of Known SOS1 Inhibitors

Compound	Target Assay	IC₅₀ (nM)	Source
BAY-293	KRAS-SOS1 Interaction	21	[4][5][16]
BI-3406	SOS1-KRAS Interaction	6	[8]
MRTX0902	SOS1-KRASWT Interaction	13.8	[17]

Protocol 2.1: HTRF Assay for SOS1-KRAS Interaction

Materials:

• Recombinant His-tagged SOS1 protein (catalytic domain)

• Recombinant GST-tagged KRAS protein (e.g., WT or G12C)

• GTP solution

• Anti-His antibody conjugated to Tb cryptate (Donor)

• Anti-GST antibody conjugated to XL665 (Acceptor)

• Assay Buffer (e.g., 50 mM HEPES, 150 mM NaCl, 0.1% BSA, 0.05% Tween-20, pH 7.4)

• Test compounds (serially diluted in DMSO)

• Low-volume 384-well white plates

Procedure:

• Compound Plating: Dispense 2 µL of serially diluted test compound or DMSO (vehicle control) into the wells of a 384-well plate.

• Protein Preparation: Prepare a mix of GST-KRAS and GTP in assay buffer. Prepare a separate solution of His-SOS1 in assay buffer. Rationale: Pre-loading KRAS with GTP ensures it is in the correct conformation for SOS1 interaction.

• Protein Addition: Add 4 µL of the GST-KRAS/GTP mix to each well, followed by 4 µL of the His-SOS1 solution. Final concentrations should be in the low nanomolar range (e.g., 20-40 nM), which must be optimized for the specific protein batches.[14]

• Incubation: Incubate the plate at room temperature for 30-60 minutes to allow protein interaction and inhibitor binding to reach equilibrium.

• Detection Reagent Addition: Prepare a mix of the anti-His-Tb and anti-GST-XL665 antibodies in assay buffer. Add 10 µL of this detection mix to each well.

• Final Incubation: Incubate the plate at room temperature for 2-4 hours, protected from light.[14]

• Data Acquisition: Read the plate on an HTRF-compatible plate reader, measuring emission at 620 nm (cryptate reference) and 665 nm (FRET signal).

• Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm * 10,000). Plot the HTRF ratio against the logarithm of inhibitor concentration and fit the data using a four-parameter logistic model to determine the IC₅₀ value.

Diagram: HTRF Experimental Workflow

Caption: Step-by-step workflow for the SOS1-KRAS HTRF biochemical assay.

Cellular Assays: Confirming On-Target Activity in a Biological Context

Positive results in a biochemical assay must be validated in a cellular environment to confirm cell permeability, target engagement, and the desired biological effect.

The most direct way to assess if a SOS1 inhibitor is engaging its target in cells is to measure the phosphorylation status of downstream effectors. Since SOS1 activates the MAPK pathway, a reduction in the phosphorylation of ERK (p-ERK) is a key biomarker of on-target activity.[4][5]

Protocol 2.2: Cellular p-ERK Inhibition Western Blot

Materials:

• Cancer cell lines (e.g., NCI-H358 [KRASG12C], MIA PaCa-2 [KRASG12C], K-562 [WT KRAS]).

• Complete cell culture medium (e.g., RPMI-1640 + 10% FBS).

• Test compound and vehicle control (DMSO).

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, transfer apparatus, and PVDF membranes.

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST).[18]

• Primary antibodies: Rabbit anti-p-ERK1/2 (Thr202/Tyr204), Rabbit anti-Total ERK1/2.

• Secondary antibody: HRP-conjugated anti-rabbit IgG.

• Enhanced Chemiluminescence (ECL) substrate.

Procedure:

• Cell Seeding: Plate cells in 6-well plates and allow them to adhere overnight.

• Serum Starvation (Optional): To reduce basal pathway activity, you may serum-starve the cells for 4-6 hours before treatment.

• Compound Treatment: Treat cells with a dose-response of the SOS1 inhibitor (e.g., 10 nM to 10 µM) or DMSO for a defined period (e.g., 1-4 hours).[5]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with 100-150 µL of ice-cold RIPA buffer. Scrape cells, collect lysate, and clarify by centrifugation at 14,000 rpm for 15 min at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. Separate proteins by electrophoresis and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature in blocking buffer.[18] Incubate the membrane with primary anti-p-ERK antibody (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[18]

• Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with HRP-conjugated secondary antibody (e.g., 1:5000) for 1 hour at room temperature.[18] Wash again and apply ECL substrate.

• Imaging: Capture the chemiluminescent signal using a digital imager.

• Stripping and Re-probing: To normalize for protein loading, strip the membrane and re-probe with an antibody against Total ERK.

• Analysis: Quantify band intensities using software like ImageJ. Calculate the ratio of p-ERK to Total ERK for each treatment condition and plot against inhibitor concentration to determine the IC₅₀ for pathway inhibition.

The ultimate goal of an anti-cancer agent is to inhibit tumor cell growth. A cell viability assay measures the antiproliferative effect of the SOS1 inhibitor.

Protocol 2.3: Antiproliferative Assay (CellTiter-Glo®)

Materials:

• Cancer cell lines cultured in appropriate media.

• Test compound and vehicle control (DMSO).

• Opaque-walled 96-well plates.

• CellTiter-Glo® Luminescent Cell Viability Assay reagent.

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 1,000-5,000 cells/well) and allow them to adhere for 24 hours.

• Compound Treatment: Add serially diluted SOS1 inhibitor to the wells. Include a vehicle-only control.

• Incubation: Incubate the plates for an extended period, typically 72 hours, under standard cell culture conditions.[5]

• Assay Procedure: Equilibrate the plate and CellTiter-Glo® reagent to room temperature. Add the reagent to each well according to the manufacturer's protocol (typically a volume equal to the culture medium).

• Signal Development: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then let the plate incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated control wells (representing 100% viability). Plot the percentage of cell viability against the logarithm of inhibitor concentration and fit the data to determine the GI₅₀ (concentration for 50% growth inhibition).

Table 2: Exemplar Antiproliferative Activity of BAY-293

Cell Line	KRAS Status	GI₅₀ (nM)
K-562	Wild-Type	1,090
MOLM-13	Wild-Type	995
NCI-H358	G12C Mutant	3,480
Calu-1	G12C Mutant	3,190
Data sourced from MedchemExpress, citing Hillig et al.[4][5]

Conclusion and Future Directions

The systematic approach outlined in these application notes—progressing from high-throughput biochemical screening to mechanistic cellular assays and finally to functional antiproliferative studies—provides a robust framework for the discovery and validation of novel SOS1 inhibitors. The potent and selective nature of compounds like BAY-293 and BI-3406 validates the SOS1-KRAS interface as a druggable node for cancer therapy. Future work in this field will likely focus on optimizing inhibitor properties for improved oral bioavailability and exploring rational combination therapies, such as pairing SOS1 inhibitors with MEK inhibitors or direct KRASG12C inhibitors to achieve deeper and more durable clinical responses.[9][10]

References

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• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Microbiology. [Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. National Institutes of Health. [Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers Media S.A.[Link]

• The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading. National Institutes of Health. [Link]

• BI-3406, a potent and selective SOS1::KRAS interaction inhibitor, is effective in KRAS-driven cancers through combined MEK inhibition. Cancer Discovery. [Link]

• BI-3406. The Chemical Probes Portal. [Link]

• One Atom Makes All the Difference: Getting a Foot in the Door between SOS1 and KRAS. Journal of Medicinal Chemistry. [Link]

• Targeting KRAS-Driven Tumors: The Emergence of BI-3406 as a Novel Therapeutic Strategy. Patsnap Synapse. [Link]

• Synthesis and Anticancer Evaluation of Some Novel 5-Amino[12][13][14]Triazole Derivatives. Journal of Heterocyclic Chemistry. [Link]

• Targeted Degradation of SOS1 Exhibits Potent Anticancer Activity and Overcomes Resistance in KRAS-Mutant Tumors and BCR–ABL–Positive Leukemia. Cancer Research Communications. [Link]

• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry. [Link]

• Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide (ICA-1s): a potent protein kinase C-ι inhibitor as a potential anticancer drug. National Institutes of Health. [Link]

• (PDF) Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide (ICA-1): A potent protein kinase C-ι inhibitor as a potential anticancer drug. ResearchGate. [Link]

• SOS1 Inhibition Enhances the Efficacy of KRAS G12C Inhibitors and Delays Resistance in Lung Adenocarcinoma. Cancer Research. [Link]

• Western blot band for Erk and phopho(p)-Erk. ResearchGate. [Link]

• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. National Institutes of Health. [Link]

• Inhibitors of Son of Sevenless Isoform 1 (SOS1) as a Potential Treatment for RAS Mutant Cancers. ACS Medicinal Chemistry Letters. [Link]

• Rational design of small molecule inhibitors targeting the Ras GEF, SOS1. Oncotarget. [Link]

• SOS1 Inhibition Enhances the Efficacy of KRAS Inhibitors and Delays Resistance in Lung Adenocarcinoma. ResearchGate. [Link]

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• 17. The SOS1 Inhibitor MRTX0902 Blocks KRAS Activation and Demonstrates Antitumor Activity in Cancers Dependent on KRAS Nucleotide Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Experimental Use of 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxamide for Chagas Disease Research

Introduction: A Novel Triazole Scaffold for Combating Trypanosoma cruzi

Chagas disease, caused by the protozoan parasite Trypanosoma cruzi, remains a significant cause of cardiac-related mortality in endemic regions of Latin America.[1][2][3][4] The current therapeutic options, benznidazole and nifurtimox, are hampered by considerable side effects and limited efficacy, particularly in the chronic phase of the disease.[1][2][3][4] This has spurred the search for safer and more effective trypanocidal agents.

Recent advances in phenotypic high-content screening have identified a promising novel series of compounds: the 5-amino-1,2,3-triazole-4-carboxamides (ATCs).[1][2][3][4] This class of molecules has demonstrated potent activity against the intracellular amastigote stage of T. cruzi. Through medicinal chemistry optimization, derivatives of this scaffold have been developed with improved potency, aqueous solubility, and metabolic stability, leading to significant oral exposure and suppression of parasite burden in murine models of Chagas disease.[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of a representative compound from this series, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide , in the context of Chagas disease research. The protocols outlined below are designed to be self-validating and are grounded in established methodologies for anti-trypanosomal drug discovery.

Compound Profile: 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Property	Value	Source
Molecular Formula	C4H7N5O	PubChem
Molecular Weight	141.13 g/mol	PubChem
CAS Number	4342-07-8	Guidechem
Structure	(Structure available on PubChem)

Experimental Workflow for Preclinical Evaluation

The following diagram illustrates a typical preclinical evaluation cascade for novel anti-Chagasic compounds, starting from initial in vitro screening to in vivo efficacy studies.

Caption: Preclinical evaluation workflow for anti-Chagasic compounds.

Part 1: In Vitro Methodologies

Primary Screening: Intracellular Amastigote Assay

The intracellular amastigote is the replicative form of T. cruzi in the mammalian host and is the most relevant target for chronic Chagas disease. This assay is designed to quantify the ability of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide to inhibit the growth of intracellular amastigotes.

Principle: Host cells are infected with trypomastigotes, which then transform into amastigotes and replicate within the host cell cytoplasm. The test compound is added, and after an incubation period, the number of parasites is quantified. The use of parasite strains expressing reporter genes such as β-galactosidase, green fluorescent protein (GFP), or luciferase can facilitate high-throughput screening.[5][6][7]

Materials:

• Host Cells: Vero cells (or other suitable host cell line like L929 fibroblasts).[1][8]

• Parasites: Trypanosoma cruzi trypomastigotes (e.g., Tulahuen strain expressing β-galactosidase or CL Brener strain expressing luciferase).[2][8]

• Culture Medium: RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS) and antibiotics.[8]

• Test Compound: 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, dissolved in DMSO to create a stock solution.

• Reference Drug: Benznidazole.

• Assay Plates: 96-well or 384-well clear-bottom plates.[9]

• Detection Reagent: Dependent on the reporter gene used (e.g., CPRG for β-galactosidase, luciferin for luciferase).

Protocol:

• Cell Seeding: Seed Vero cells into the assay plates at a density that will result in a confluent monolayer after 24 hours of incubation (e.g., 4 x 10³ cells/well for a 96-well plate). Incubate at 37°C in a 5% CO₂ atmosphere.

• Infection: After 24 hours, infect the Vero cell monolayer with trypomastigotes at a multiplicity of infection (MOI) of 10:1 (parasites:cell).[6] Incubate for 12-16 hours to allow for parasite invasion.[5]

• Compound Addition: Wash the plates to remove non-internalized trypomastigotes. Add fresh culture medium containing serial dilutions of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. Include wells with benznidazole as a positive control and DMSO as a vehicle control.

• Incubation: Incubate the plates for 72-96 hours at 37°C in a 5% CO₂ atmosphere.

• Quantification:

  • For β-galactosidase expressing parasites: Add the substrate (e.g., chlorophenol red-β-D-galactopyranoside - CPRG) and measure the absorbance at the appropriate wavelength.[8]

  • For luciferase-expressing parasites: Add luciferin and measure the bioluminescence.[2]

  • For GFP-expressing parasites: Measure fluorescence intensity.[7]

  • Manual Counting: Fix and stain the cells (e.g., with Giemsa) and manually count the number of amastigotes per cell.

• Data Analysis: Calculate the percentage of parasite inhibition for each compound concentration relative to the vehicle control. Determine the half-maximal effective concentration (EC₅₀) by fitting the data to a dose-response curve.

Cytotoxicity Assay

It is crucial to assess the toxicity of the compound against the host cells to ensure that the observed anti-parasitic activity is not due to a general cytotoxic effect.

Principle: The viability of uninfected host cells is measured after exposure to the test compound at the same concentrations used in the amastigote assay.

Protocol:

• Cell Seeding: Seed Vero cells in a 96-well plate as described in the amastigote assay.

• Compound Addition: After 24 hours, add serial dilutions of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide to the cells.

• Incubation: Incubate for the same duration as the amastigote assay (72-96 hours).

• Viability Assessment: Use a suitable viability assay, such as AlamarBlue® or MTT, to determine the percentage of viable cells.[8]

• Data Analysis: Calculate the half-maximal cytotoxic concentration (CC₅₀).

Selectivity Index Calculation

The selectivity index (SI) is a critical parameter for prioritizing compounds for further development. It represents the ratio of the compound's toxicity to its desired activity.

Formula: SI = CC₅₀ / EC₅₀

A higher SI value indicates greater selectivity for the parasite over the host cell. Compounds with an SI > 50 are generally considered for further evaluation.[8]

Part 2: In Vivo Efficacy Evaluation

Murine Model of Acute Chagas Disease

This model is used to assess the ability of the compound to control parasite replication during the acute phase of infection.

Principle: Mice are infected with a bioluminescent strain of T. cruzi. The compound is administered orally, and the parasite burden is monitored in real-time using in vivo imaging systems (IVIS).[2]

Materials:

• Animals: BALB/c mice are commonly used.[2]

• Parasites: T. cruzi (e.g., CL Brener) expressing luciferase.[2]

• Test Compound: 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide formulated for oral administration.

• Reference Drug: Benznidazole.

• In Vivo Imaging System (IVIS): For bioluminescence imaging.

Protocol:

• Infection: Infect mice with trypomastigotes (e.g., via intraperitoneal injection).

• Treatment: Initiate treatment a few days post-infection. Administer 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide orally once or twice daily for a specified period (e.g., 20 days).[10] Include a vehicle control group and a benznidazole-treated group.

• Monitoring Parasite Burden: At regular intervals, inject the mice with luciferin and measure the bioluminescence using an IVIS. The light emission is proportional to the parasite load.

• Data Analysis: Compare the parasite burden in the treated groups to the vehicle control group. A significant reduction in bioluminescence indicates compound efficacy.

Murine Model of Chronic Chagas Disease

This model is more representative of the human disease and is used to assess the curative potential of the compound.

Principle: Mice are allowed to progress to the chronic phase of infection before treatment is initiated. The assessment of cure is more rigorous and often involves immunosuppression to detect any residual parasites.[6]

Protocol:

• Establishment of Chronic Infection: Infect mice as in the acute model but allow the infection to persist for an extended period (e.g., >100 days) until the chronic phase is established.

• Treatment: Administer the test compound as described for the acute model.

• Assessment of Cure:

  • Bioluminescence Imaging: Monitor for the disappearance of the bioluminescent signal.

  • Immunosuppression: After the treatment period, immunosuppress the mice (e.g., with cyclophosphamide). A relapse of the infection, detected by the reappearance of bioluminescence, indicates that the treatment was not curative.[10]

Potential Signaling Pathways and Mechanism of Action

While the precise mechanism of action for the 5-amino-1,2,3-triazole-4-carboxamide series is still under investigation, triazole-containing compounds have been shown to target various essential pathways in T. cruzi.

Sources

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Application Note: A Comprehensive Guide to the Analytical Characterization of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Abstract

This document provides a detailed guide with integrated protocols for the comprehensive analytical characterization of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (PubChem CID: 1499737). As a molecule of interest within various research and development programs, establishing its identity, purity, and structural integrity is paramount.[1] This guide is designed for researchers, analytical scientists, and drug development professionals, offering a multi-faceted approach that combines chromatographic and spectroscopic techniques. We present not just the methodologies but also the scientific rationale behind procedural choices, ensuring a robust and reproducible characterization cascade.

Introduction and Compound Overview

5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide belongs to a class of heterocyclic compounds that serve as versatile scaffolds in medicinal chemistry.[2][3][4][5] The 5-amino-1,2,3-triazole-4-carboxamide core, in particular, has been identified in screening campaigns for various therapeutic targets, underscoring the need for reliable analytical methods to support synthesis, optimization, and preclinical development.[2][6]

The analytical strategy detailed herein is designed to provide orthogonal data points, creating a self-validating system for unambiguous compound characterization. This approach ensures the generation of high-quality, reliable data suitable for regulatory submissions and peer-reviewed publications.

Compound Details:

Property	Value	Source
IUPAC Name	5-amino-1-methyltriazole-4-carboxamide	PubChem[7]
Molecular Formula	C₄H₇N₅O	PubChem[7]
Molecular Weight	141.13 g/mol	PubChem[7]

| CAS Number | 20419-66-3 | PubChem[7] |

The Analytical Workflow: An Integrated Approach

A successful characterization relies on the strategic integration of multiple analytical techniques. Each method provides a unique piece of the puzzle, and together they form a complete picture of the molecule's identity and quality. The following workflow is recommended for a comprehensive analysis.

Caption: Integrated workflow for compound characterization.

Chromatographic Methods for Purity and Quantification

Chromatographic techniques are the cornerstone of purity assessment and quantification for small molecules. We recommend a primary Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, which can be coupled with mass spectrometry for identity confirmation.

Principle of RP-HPLC

RP-HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (like C18) is used with a polar mobile phase. Non-polar analytes have a stronger interaction with the stationary phase and thus elute later than more polar analytes. By running a gradient of increasing organic solvent, compounds are eluted based on their polarity, allowing for separation and quantification.

Application Note: HPLC-UV Method for Purity Assessment

This method is designed as a robust, stability-indicating assay for determining the purity of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Rationale for Method Choices:

• Column: A C18 column is selected for its versatility and proven performance in retaining and separating a wide range of polar to moderately non-polar small molecules, which is characteristic of many triazole derivatives.[8][9]

• Mobile Phase: An acetonitrile/water gradient is a standard choice for RP-HPLC. The addition of a small amount of acid (formic or acetic acid) is critical. It protonates silanol groups on the silica backbone of the column, reducing peak tailing. Furthermore, it ensures the analyte is in a consistent protonation state, leading to sharp, reproducible peaks and improved ionization for mass spectrometry.[10][11]

• Detector: UV detection is employed as the triazole ring system contains a chromophore that absorbs in the low UV range. A wavelength of 210 nm is chosen to ensure high sensitivity.[8]

Protocol: HPLC-UV Purity Analysis

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• Sample Preparation:

  • Prepare a stock solution of the analyte at 1.0 mg/mL in a 50:50 mixture of acetonitrile and water.

  • Dilute this stock solution to a working concentration of approximately 0.1 mg/mL using the same diluent.

  • Filter the final solution through a 0.22 µm syringe filter (e.g., PTFE or PVDF) before injection.

• Chromatographic Conditions:

  Parameter	Recommended Setting
  Column	C18, 4.6 x 150 mm, 5 µm particle size
  Mobile Phase A	Water + 0.1% Acetic Acid
  Mobile Phase B	Acetonitrile + 0.1% Acetic Acid
  Gradient	5% B to 95% B over 15 minutes
  	Hold at 95% B for 2 minutes
  	Return to 5% B over 1 minute
  	Re-equilibrate at 5% B for 2 minutes
  Flow Rate	1.0 mL/min
  Column Temperature	30 °C
  Injection Volume	10 µL

  | Detection | UV at 210 nm |

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity by the area percent method: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

  • The system is considered suitable if a blank injection shows no interfering peaks and a standard injection yields a symmetrical peak with a tailing factor between 0.9 and 1.5.

Application Note: LC-MS for Identity Confirmation

Coupling the HPLC method to a mass spectrometer provides definitive mass confirmation.

Protocol: LC-MS Identity Verification

• Instrumentation:

  • Use the same HPLC system and conditions as described in Section 3.2.

  • Route the column effluent to a mass spectrometer equipped with an Electrospray Ionization (ESI) source.

• Mass Spectrometer Settings:

  Parameter	Recommended Setting
  Ionization Mode	ESI Positive
  Rationale	The triazole nitrogens and primary amine are basic and readily accept a proton.
  Scan Range	m/z 50 - 500
  Capillary Voltage	3.5 kV
  Drying Gas Temp.	350 °C

  | Nebulizer Pressure | 40 psi |

• Data Analysis:

  • Extract the mass spectrum corresponding to the main chromatographic peak.

  • The expected primary ion is the protonated molecule [M+H]⁺.

  • For C₄H₇N₅O, the theoretical exact mass is 141.0651 Da.[7] The observed mass should be within a 5 ppm tolerance for high-resolution mass spectrometers. The expected m/z is 142.0729 for [M+H]⁺.

Spectroscopic Methods for Structural Elucidation

While chromatography confirms purity and mass, spectroscopy provides the definitive structural proof. NMR and FTIR are complementary techniques that probe the molecule's atomic connectivity and functional groups.

Caption: Complementary roles of NMR and FTIR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR spectra should be acquired.

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample into a clean NMR tube.

  • Add approximately 0.7 mL of a deuterated solvent. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice due to its excellent solvating power for polar compounds containing amide and amine protons, which will then be observable.

  • Cap the tube and vortex gently until the sample is fully dissolved.

• Instrument Parameters (400 MHz Spectrometer):

  • ¹H NMR: Acquire with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire with a proton-decoupled pulse program. A larger number of scans (e.g., 1024 or more) will be necessary due to the low natural abundance of ¹³C.

• Expected Spectral Data & Interpretation:

  Group	¹H NMR (DMSO-d₆)	¹³C NMR (DMSO-d₆)	Rationale
  -CH₃ (Methyl)	Singlet, ~3.6-3.8 ppm, 3H	~30-35 ppm	N-methyl group, singlet due to no adjacent protons.
  -NH₂ (Amino)	Broad singlet, ~6.5-7.5 ppm, 2H	N/A	Labile protons, chemical shift can vary with concentration and water content.
  -CONH₂ (Amide)	Two broad singlets, ~7.0-8.0 ppm, 2H	~160-165 ppm (C=O)	Amide protons are often diastereotopic and may appear as two separate signals.
  C4-Triazole	N/A	~145-150 ppm	Quaternary carbon attached to the carboxamide group.

  | C5-Triazole | N/A | ~150-155 ppm | Quaternary carbon attached to the amino group. |

Note: Predicted chemical shifts are estimates based on analogous structures. Actual values must be confirmed by experimental data.[12][13][14]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Protocol: FTIR Analysis (ATR)

• Instrumentation:

  • FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. ATR is preferred for its minimal sample preparation.

• Sample Preparation:

  • Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

• Data Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Expected Spectral Data & Interpretation:

  Wavenumber (cm⁻¹)	Vibration Type	Functional Group
  3400 - 3200	N-H Stretch (asymmetric & symmetric)	Primary Amine (-NH₂) & Primary Amide (-CONH₂)
  3000 - 2850	C-H Stretch	Methyl (-CH₃)
  1680 - 1640	C=O Stretch (Amide I band)	Carboxamide (-CONH₂)
  1640 - 1590	N-H Bend (Amide II band)	Carboxamide (-CONH₂)

  | 1550 - 1450 | C=N, C=C Stretch | Triazole Ring |

Note: The presence of these characteristic bands provides strong evidence for the key functional groups within the molecule's structure.[15][16]

Conclusion

The analytical methods detailed in this application note provide a robust framework for the complete characterization of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. By combining HPLC for purity, LC-MS for mass confirmation, NMR for structural elucidation, and FTIR for functional group identification, researchers can generate a comprehensive and reliable data package. This multi-technique, orthogonal approach ensures the highest level of scientific integrity and is essential for advancing compounds through the research and development pipeline.

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• 8. Determination of Rufinamide in the Presence of 1-[(2,6-Difluorophenyl)Methyl]-1H-1,2,3-Triazole-4 Carboxylic Acid Using RP-HPLC and Derivative Ratio Methods as Stability Indicating Assays to Be Applied on Dosage Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Preclinical testing of 5-amino-1-((1R,2S,3S,4R)-2,3-dihydroxy-4-methylcyclopentyl)-1H-imidazole-4-carboxamide: a potent protein kinase C-ι inhibitor as a potential prostate carcinoma therapeutic - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the Metabolic Stability of Triazole Carboxamides

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a drug candidate from the laboratory to the clinic, understanding its metabolic fate is paramount. Metabolic stability, the susceptibility of a compound to biotransformation by drug-metabolizing enzymes, is a critical determinant of its pharmacokinetic profile, influencing key parameters such as oral bioavailability, half-life, and clearance.[1] For the triazole carboxamide class of compounds, which are prevalent in medicinal chemistry due to their favorable physicochemical and biological properties, a thorough assessment of metabolic stability is essential for lead optimization and candidate selection.[2][3][4][5][6][7]

The triazole moiety itself is generally considered to be metabolically robust.[3][8][9][10] However, the overall metabolic stability of a triazole carboxamide is dictated by the entire molecular structure, with substituents on both the triazole and carboxamide portions providing potential sites for enzymatic attack. Early evaluation of metabolic stability allows for the identification of metabolic "hotspots," guiding medicinal chemists in designing analogs with improved pharmacokinetic properties and reducing the likelihood of late-stage attrition.[1][11]

This guide provides a comprehensive, technically detailed protocol for assessing the in vitro metabolic stability of triazole carboxamides using human liver microsomes, a widely accepted and utilized model system. We will delve into the rationale behind experimental choices, provide step-by-step instructions, and discuss data analysis and interpretation, all grounded in scientific principles and field-proven insights.

Understanding the Metabolic Landscape of Triazole Carboxamides

The primary enzymes responsible for the metabolism of most drugs, including triazole carboxamides, are the Cytochrome P450 (CYP) superfamily of enzymes, predominantly found in the liver.[12][13] These enzymes catalyze a variety of oxidative reactions. While the triazole ring is relatively resistant to metabolism, common metabolic transformations for this class of compounds can include:

• Hydroxylation: Addition of a hydroxyl group (-OH) to aliphatic or aromatic portions of the molecule.

• N-dealkylation: Removal of an alkyl group attached to a nitrogen atom.

• O-dealkylation: Removal of an alkyl group from an ether moiety.

• Oxidation: Conversion of susceptible functional groups, for instance, the carboxamide itself can be a site for metabolism.[14][15]

The specific metabolic pathways will be highly dependent on the individual structure of the triazole carboxamide derivative. Understanding these potential routes of metabolism is crucial for both designing the stability assay and for later metabolite identification studies.

In Vitro Assessment of Metabolic Stability: The Liver Microsome Assay

The in vitro liver microsomal stability assay is a cornerstone of early drug metabolism and pharmacokinetic (DMPK) screening.[1][12][16] Liver microsomes are subcellular fractions of the liver endoplasmic reticulum that are rich in CYP enzymes.[12] This assay measures the rate of disappearance of the parent compound over time when incubated with liver microsomes in the presence of necessary cofactors.

Principle of the Assay

The assay relies on incubating the test compound (a triazole carboxamide) with a known concentration of liver microsomes and a cofactor, typically NADPH, which is essential for CYP enzyme activity.[12][16] The reaction is allowed to proceed at a physiological temperature (37°C), and aliquots are taken at various time points. The reaction in these aliquots is quenched, and the concentration of the remaining parent compound is quantified using a sensitive analytical method, most commonly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][16][17][18][19][20] The rate of disappearance of the parent compound is then used to calculate key metabolic stability parameters.

Experimental Workflow Diagram

Caption: Workflow for the in vitro metabolic stability assay using liver microsomes.

Detailed Experimental Protocol

This protocol is designed to be a robust and reliable method for determining the metabolic stability of triazole carboxamides. It includes self-validating controls to ensure the integrity of the experimental system.

Materials and Reagents

Reagent	Typical Supplier	Catalogue Number	Storage
Pooled Human Liver Microsomes (20 mg/mL)	Corning, BioIVT	Varies	-80°C
NADPH, tetrasodium salt	Sigma-Aldrich	N7505	-20°C
Potassium Phosphate Buffer (0.1 M, pH 7.4)	In-house preparation	N/A	4°C
Acetonitrile (LC-MS grade)	Fisher Scientific	A955-4	Room Temp
Test Triazole Carboxamide	Synthesized in-house	N/A	As per compound
Positive Control (e.g., Verapamil, Testosterone)	Sigma-Aldrich	Varies	As per compound
Internal Standard (IS)	Structurally similar, stable labeled	N/A	As per compound

Solution Preparation

• 0.1 M Potassium Phosphate Buffer (pH 7.4): Prepare by mixing appropriate volumes of 0.1 M monobasic and dibasic potassium phosphate solutions to achieve a pH of 7.4. Filter sterilize.

• Test Compound Stock Solution (10 mM): Dissolve the triazole carboxamide in a suitable organic solvent (e.g., DMSO) to a final concentration of 10 mM.

• Positive Control Stock Solution (10 mM): Prepare in the same manner as the test compound.

• Internal Standard (IS) Stock Solution (1 mM): Prepare in a suitable solvent.

• NADPH Regenerating System (Optional but Recommended): For longer incubation times, a regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase) can be used to maintain a constant concentration of NADPH. For this protocol, we will use a single addition of NADPH.

• NADPH Solution (20 mM): Prepare fresh on the day of the experiment by dissolving NADPH in 0.1 M phosphate buffer. Keep on ice.

• Quenching Solution: Acetonitrile containing the internal standard at a final concentration of 100 nM (or an optimized concentration).

Assay Procedure

• Thaw Microsomes: Thaw the vial of pooled human liver microsomes rapidly in a 37°C water bath. Once thawed, immediately place on ice.

• Prepare Microsome Dilution: Dilute the thawed microsomes with 0.1 M phosphate buffer (pH 7.4) to a working concentration of 1 mg/mL. Keep on ice.

• Prepare Incubation Plate: In a 96-well plate, perform the following additions for each time point (e.g., 0, 5, 15, 30, 45 minutes) for the test compound and positive control. It is recommended to run each condition in triplicate.

Component	Volume (µL)	Final Concentration
0.1 M Phosphate Buffer (pH 7.4)	Variable	N/A
Diluted Microsomes (1 mg/mL)	100	0.5 mg/mL
Test Compound (100 µM working solution)	2	1 µM

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for 5 minutes in a shaking incubator. This step allows the system to reach thermal equilibrium.

• Initiate the Reaction: Add 10 µL of the 20 mM NADPH solution to each well to initiate the metabolic reaction. The final volume in each well will be 200 µL, and the final NADPH concentration will be 1 mM.

• Time Course Incubation: Continue to incubate the plate at 37°C with shaking.

• Terminate the Reaction: At each designated time point (0, 5, 15, 30, and 45 minutes), add 200 µL of the cold quenching solution (acetonitrile with internal standard) to the appropriate wells. The 0-minute time point is quenched immediately after the addition of NADPH.

• Negative Control: Include a "minus-cofactor" control where buffer is added instead of NADPH for the longest time point (45 minutes). This control assesses for any non-NADPH dependent degradation of the compound.

• Sample Processing: After the final time point is quenched, seal the plate and centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• Sample Transfer: Carefully transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The quantification of the remaining triazole carboxamide is crucial for accurate metabolic stability assessment. LC-MS/MS provides the necessary sensitivity and selectivity for this analysis.

• Chromatography: A reverse-phase C18 column is typically suitable for the separation of many triazole carboxamides. A gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is a good starting point.

• Mass Spectrometry: The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode for both the analyte and the internal standard. This involves selecting a specific precursor ion and a specific product ion for each compound, which provides high selectivity and reduces matrix effects.

Data Analysis and Interpretation

• Calculate Peak Area Ratios: For each sample, calculate the peak area ratio of the analyte to the internal standard.

• Determine Percent Remaining: Normalize the peak area ratios at each time point to the 0-minute time point, which represents 100% of the initial compound.

  • % Remaining = (Peak Area Ratio at time t / Peak Area Ratio at time 0) * 100

• Plot Data: Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the Rate Constant (k): The slope of the linear regression of the ln(% remaining) vs. time plot is the elimination rate constant (k).

• Calculate In Vitro Half-Life (t½):

  • t½ (min) = 0.693 / k

• Calculate Intrinsic Clearance (CLint):

  • CLint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume / Microsomal Protein Amount)

Data Presentation

Compound	t½ (min)	CLint (µL/min/mg protein)
Triazole Carboxamide A	25.3	27.4
Triazole Carboxamide B	> 60	< 11.6
Verapamil (Control)	15.8	43.9

Trustworthiness and Self-Validation

To ensure the reliability of the generated data, the following controls are essential:

• Positive Control: A compound with known metabolic lability (e.g., verapamil) should be included in each assay to confirm the metabolic activity of the liver microsomes.

• Negative Control (Minus-Cofactor): This control ensures that the observed disappearance of the test compound is due to enzymatic metabolism and not chemical instability or non-specific binding. The percent remaining in the minus-cofactor control should be close to 100%.

• Internal Standard: The use of an internal standard corrects for variations in sample processing and instrument response, thereby improving the accuracy and precision of the quantification.

Potential Metabolic Pathways of Triazole Carboxamides

Caption: Potential CYP450-mediated metabolic pathways for triazole carboxamides.

Conclusion and Future Directions

The protocol detailed above provides a robust framework for assessing the in vitro metabolic stability of novel triazole carboxamides. The data generated from this assay is invaluable for rank-ordering compounds, establishing structure-metabolism relationships, and predicting in vivo pharmacokinetic behavior. For compounds that exhibit high metabolic clearance, subsequent metabolite identification studies are warranted to pinpoint the sites of metabolic liability. This information can then be used to guide the synthesis of more stable and ultimately more successful drug candidates. Adherence to these rigorous protocols, including the use of appropriate controls, will ensure the generation of high-quality, reliable data that can confidently drive drug discovery projects forward. Regulatory agencies such as the FDA provide guidance on the importance of understanding a drug's metabolic profile early in development.[21][22][23][24]

References

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• Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes.
• ACS Publications. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application.
• PubMed Central. (n.d.). Synthesis and Structure-Activity Relationship Studies of Conformationally Flexible Tetrahydroisoquinolinyl Triazole Carboxamide and Triazole Substituted Benzamide Analogues as σ2 Receptor Ligands.
• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay.
• AB SCIEX. (n.d.). Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology.
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• Drug Discovery News. (n.d.). Navigating new regulatory guidelines for drug metabolism studies.
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• PubMed. (2024). Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application.
• NIH. (2024). Combination of the amide‐to‐triazole substitution strategy with alternative structural modifications for the metabolic stabilization of tumor‐targeting, radiolabeled peptides.
• PubMed. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound.
• PubMed. (2020). A fast and simple SPE-LC-MS/MS procedure for extraction and quantitative analysis of 1,2,4-triazole, N,N-dimethylsulfamide, and other small polar organic compounds in groundwater.
• PubMed. (2012). Analysis of triazole-based metabolites in plant materials using differential mobility spectrometry to improve LC/MS/MS selectivity.
• FDA. (n.d.). Safety Testing of Drug Metabolites Guidance for Industry.
• NIH. (2022). Human radiolabeled mass balance studies supporting the FDA approval of new drugs.
• ProPharma. (n.d.). FDA Releases Draft Guidance for Industry on Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies.
• PMC. (2025). Progress and Prospects of Triazoles in Advanced Therapies for Parasitic Diseases.
• Federal Register. (2017). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry; Availability.
• PubMed. (1981). Synthesis and biological activity of certain 1,2,3-triazole carboxamide nucleosides related to bredinin and pyrazofurin.
• PubMed. (n.d.). Cytochrome P450 3A4-mediated Oxidative Conversion of a Cyano to an Amide Group in the Metabolism of Pinacidil.
• PubMed. (n.d.). Design, synthesis, and antifungal activity of carboxamide derivatives possessing 1,2,3-triazole as potential succinate dehydrogenase inhibitors.
• PMC. (n.d.). 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview.
• Proteopedia. (2016). Drug Metabolism by CYP450 Enzymes.
• ResearchGate. (n.d.). Chemical structure of carboxamide derivatives containing 1,2,3-triazole....

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Application Notes &amp; Protocols: The Utility of the 5-Amino-1,2,3-Triazole-4-Carboxamide Scaffold in Modern Drug Discovery

Introduction: A Privileged Scaffold for Diverse Therapeutic Targets

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge in successful drug discovery campaigns. These "privileged scaffolds" possess the inherent ability to interact with a wide array of biological targets, offering a robust starting point for developing novel therapeutics. The 5-amino-1,2,3-triazole-4-carboxamide (ATC) core is a prime example of such a scaffold, demonstrating significant versatility and chemical tractability. Its derivatives have been investigated for a range of activities, including antibacterial, antiparasitic, and anticancer properties.[1][2][3] This guide focuses specifically on 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide , a representative member of this class, to provide researchers, scientists, and drug development professionals with a detailed overview of its applications, supported by actionable experimental protocols.

The selection of this scaffold for lead development is often driven by its favorable physicochemical properties, low cytotoxicity, and, crucially, its amenability to modular synthesis.[4] This allows for a systematic exploration of structure-activity relationships (SAR), a cornerstone of modern drug optimization.

Part 1: Physicochemical Profile and Synthesis

Core Compound Properties

Understanding the fundamental properties of the parent scaffold is the first step in any drug discovery workflow.

Property	Value	Source
IUPAC Name	5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide	PubChem[5]
Molecular Formula	C₄H₇N₅O	PubChem[5]
Molecular Weight	141.13 g/mol	PubChem[5]
XLogP3-AA (cLogP)	-0.9	PubChem[5]
Hydrogen Bond Donor Count	2	PubChem[5]
Hydrogen Bond Acceptor Count	4	PubChem[5]

Modular Synthetic Strategy: A Gateway to SAR

The true power of the ATC scaffold lies in its synthetic accessibility. A modular approach, typically centered around a key cycloaddition reaction, permits the generation of diverse analog libraries to probe the chemical space around a biological target.[4][6] The most common strategy involves the cycloaddition of an azide with a nitrile-containing fragment.[4][6] This allows for independent variation at different positions of the molecule, which is critical for optimizing potency, selectivity, and pharmacokinetic properties.

A generalized retrosynthesis highlights the key points of diversification (Areas A, B, and C), which correspond to the amide substituent, the triazole N1-substituent, and the core triazole itself, respectively.[4][6]

Caption: Retrosynthesis of the ATC scaffold via cycloaddition.

This modularity is invaluable. For instance, in the optimization of ATC-based compounds against Trypanosoma cruzi, this approach enabled systematic modifications that improved aqueous solubility and metabolic stability, ultimately leading to compounds with significant oral exposure.[7][8]

Part 2: Application in Antibacterial Drug Discovery - Disarming Resistance

A groundbreaking application of the ATC scaffold is in combating antibiotic resistance. Many antibiotics function by causing DNA damage, which in bacteria triggers the SOS response, a pathway that repairs DNA but also promotes mutation and resistance.[4][6] The key regulatory proteins are RecA and LexA. The ATC scaffold has been identified as a potent inhibitor of RecA-mediated LexA auto-proteolysis, the reaction that initiates the SOS response.[4]

This positions ATC derivatives as "DISARMERs" (Drugs that Inhibit SOS Activation to Repress Mechanisms Enabling Resistance), which can be used as adjuvants to sensitize bacteria to existing antibiotics and slow the emergence of resistance.[4][6]

Caption: Inhibition of the bacterial SOS pathway by the ATC scaffold.

Protocol 1: In Vitro RecA/LexA Cleavage Inhibition Assay

This protocol describes a high-throughput fluorescence polarization (FP) assay to identify and characterize inhibitors of RecA-mediated LexA cleavage.

Principle: A fluorescently labeled, short peptide derived from LexA is used as a substrate. In the presence of active RecA*, the peptide is cleaved, causing a decrease in fluorescence polarization. Inhibitors will prevent this cleavage, maintaining a high polarization signal.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100.

  • RecA Protein: Purified E. coli RecA protein, diluted to 2x final concentration in Assay Buffer.

  • LexA Substrate: Fluorescein-labeled LexA peptide substrate, diluted to 2x final concentration.

  • Cofactors: ATPγS and single-stranded DNA (ssDNA), prepared as a 2x mix in Assay Buffer.

  • Test Compounds: Serially dilute 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and analogs in 100% DMSO, then further dilute in Assay Buffer to a 4x final concentration.

• Assay Procedure (384-well format):

  • Add 5 µL of 4x test compound solution to appropriate wells. For controls, add 5 µL of buffer with DMSO (negative control) or a known inhibitor (positive control).

  • Add 5 µL of 2x RecA protein and 5 µL of 2x cofactor mix to all wells.

  • Incubate at 37°C for 30 minutes to allow for RecA filament formation.

  • Initiate the reaction by adding 5 µL of 2x LexA peptide substrate.

  • Incubate at 37°C for 60 minutes.

• Data Acquisition and Analysis:

  • Read the fluorescence polarization on a plate reader (Excitation: 485 nm, Emission: 535 nm).

  • Calculate the percent inhibition relative to controls.

  • Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Self-Validation: The assay includes positive (no RecA) and negative (DMSO vehicle) controls on every plate to establish the dynamic range and calculate Z' factor, ensuring assay robustness.

Part 3: Application in Antiparasitic Drug Discovery - Combating Chagas' Disease

Chagas' disease, caused by the parasite Trypanosoma cruzi, is a major health issue in Latin America.[7][8] Current treatments have significant limitations, creating an urgent need for new drugs.[7][9] The ATC scaffold was identified as a highly novel and potent hit series through phenotypic high-content screening against intracellular T. cruzi.[7][9]

The subsequent lead optimization campaign is a model for modern drug discovery, focusing on concurrently improving potency against the parasite while enhancing "drug-like" properties.

Caption: Workflow for developing ATC-based anti-Chagas' disease agents.

Protocol 2: In Vitro Host-Cell Assay for T. cruzi Amastigotes

This protocol describes a high-content imaging assay to quantify the activity of compounds against the intracellular, replicative form of the parasite.

Principle: Host cells (e.g., VERO or 3T3 fibroblasts) are infected with T. cruzi. After treatment with test compounds, cells are fixed and stained to visualize host cell nuclei and parasites. Automated microscopy and image analysis software are used to count the number of parasites per host cell.

Step-by-Step Methodology:

• Cell Culture and Infection:

  • Seed host cells into 384-well imaging plates and allow them to adhere overnight.

  • Infect the host cell monolayer with trypomastigotes of T. cruzi (e.g., a luciferase-expressing strain for orthogonal validation) at a multiplicity of infection (MOI) of ~5.

  • Incubate for 2-4 hours to allow for invasion, then wash wells to remove extracellular parasites.

• Compound Treatment:

  • Add fresh media containing serially diluted test compounds (e.g., 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide analogs) to the infected cells. Include benznidazole as a positive control and DMSO as a negative control.

  • Incubate for 48-72 hours.

• Staining and Imaging:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Stain with DAPI (to label host and parasite nuclei) or a parasite-specific antibody (e.g., anti-cruzipain) followed by a fluorescent secondary antibody.

  • Acquire images using an automated high-content imaging system.

• Data Analysis:

  • Use image analysis software to identify host cells and quantify the number of intracellular amastigotes per cell.

  • Simultaneously, count host cell nuclei to assess compound cytotoxicity.

  • Calculate the percent reduction in parasite number relative to the DMSO control.

  • Determine the EC₅₀ (potency) and CC₅₀ (cytotoxicity) values to calculate the selectivity index (SI = CC₅₀ / EC₅₀).

Self-Validation: The inclusion of a known anti-Chagasic drug like benznidazole validates the assay's sensitivity. The simultaneous cytotoxicity measurement is critical to ensure that observed antiparasitic activity is not due to general toxicity to the host cell.

Protocol 3: In Vitro Metabolic Stability Assessment

A critical step in lead optimization is ensuring the compound is not rapidly cleared by metabolic enzymes.[7][9] This assay provides an early assessment of metabolic liability.

Principle: The test compound is incubated with liver microsomes (which contain key metabolic enzymes like Cytochrome P450s) and a necessary cofactor (NADPH). The disappearance of the parent compound over time is monitored by LC-MS/MS.

Step-by-Step Methodology:

• Reagent Preparation:

  • Microsomes: Thaw pooled mouse or human liver microsomes on ice. Dilute to a working concentration (e.g., 0.5 mg/mL) in 100 mM phosphate buffer (pH 7.4).

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

  • Test Compound: Prepare a stock solution of the test compound in a suitable organic solvent (e.g., acetonitrile).

• Incubation:

  • Pre-warm the microsomal solution to 37°C.

  • Add the test compound to the microsomes (final concentration typically 1 µM) and pre-incubate for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • At specified time points (e.g., 0, 5, 15, 30, 60 min), withdraw an aliquot of the reaction mixture.

• Sample Processing and Analysis:

  • Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard.

  • Centrifuge to precipitate proteins.

  • Analyze the supernatant using LC-MS/MS to quantify the remaining concentration of the parent compound.

• Data Analysis:

  • Plot the natural log of the percent remaining parent compound versus time.

  • The slope of the linear regression line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½ = 0.693 / k).

  • Calculate the intrinsic clearance (Cl_int) in mL/min/g of liver.[7]

Self-Validation: High- and low-clearance control compounds (e.g., verapamil and warfarin, respectively) should be run with each experiment to ensure the microsomal system is performing as expected. A control incubation without NADPH is also essential to rule out non-enzymatic degradation.

Summary and Future Outlook

The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide scaffold represents a highly valuable starting point for drug discovery. Its chemical tractability allows for rapid and systematic optimization, a feature that has been successfully leveraged in the development of novel antibacterial and antiparasitic agents. The protocols detailed herein provide a robust framework for researchers to evaluate this and related scaffolds against new and existing biological targets. Future work may involve expanding the therapeutic applications of this core into oncology and inflammatory diseases, where 1,2,3-triazole derivatives have also shown promise.[2][3] Furthermore, its use in fragment-based screening and as a versatile linker in PROTAC development could open new avenues for this privileged structure.

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• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Chemistry.[Link]

• A New Class of β–Pyrrolidino-1,2,3-Triazole Derivatives as β-Adrenergic Receptor Inhibitors: Synthesis, Pharmacological, and Docking Studies. MDPI.[Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. National Institutes of Health (NIH).[Link]

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• Selected examples of 1,2,3-triazole derivatives with pharmacological activity. ResearchGate.[Link]

• 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. International Journal of Pharmaceutical Sciences and Drug Research.[Link]

• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry.[Link]

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• 4. Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide | C4H7N5O | CID 1499737 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Frontiers | Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response [frontiersin.org]
• 7. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Welcome to the technical support guide for the synthesis of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. This document provides researchers, chemists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions, and detailed protocols to navigate the common challenges encountered during the synthesis of this important triazole scaffold.

Introduction to the Synthesis and Its Challenges

The 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide core is a privileged scaffold found in molecules targeting a range of biological activities, from inhibiting the bacterial SOS response to anti-parasitic agents.[1][2] Its synthesis is most commonly achieved via a base-mediated [3+2] cycloaddition between a substituted azide and an activated nitrile (e.g., 2-cyanoacetamide).[1][3] While this method is robust, it is not without its challenges. Researchers frequently face issues with reaction regioselectivity, byproduct formation, low yields, and difficult purification.

This guide is structured to provide direct, actionable solutions to these common problems, grounded in the principles of physical organic chemistry and backed by published literature.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide?

A1: The most prevalent and modular route is the base-catalyzed [3+2] cycloaddition of methylazide (or a precursor) with 2-cyanoacetamide.[1][3] The reaction proceeds by deprotonation of the α-carbon of the nitrile by a base, followed by nucleophilic attack on the azide and subsequent intramolecular cyclization to form the triazole ring.

Q2: Why is regioselectivity a concern in this synthesis?

A2: The cycloaddition of an unsymmetrical azide (like methylazide) and a nitrile can theoretically lead to two different regioisomers: the 1,4-disubstituted and the 1,5-disubstituted triazole. In this specific synthesis, the electronic nature of the cyanoacetamide and the reaction mechanism strongly favors the formation of the desired 1,4-disubstituted product, where the methyl group is at the N1 position and the carboxamide is at the C4 position. However, reaction conditions can influence this selectivity.

Q3: What is the "Dimroth Rearrangement" and is it relevant to this synthesis?

A3: The Dimroth rearrangement is a common isomerization in triazole chemistry where endocyclic and exocyclic heteroatoms trade places, often through a ring-opening/ring-closing mechanism.[4][5] For 5-amino-1,2,3-triazoles, this can lead to the formation of an isomeric triazole.[4][6] While the primary cycloaddition to form the target molecule is not a Dimroth rearrangement, this phenomenon can become a significant issue during downstream processing or under certain pH and temperature conditions, leading to the formation of difficult-to-separate impurities.[7][8]

Q4: What are the critical safety precautions for this synthesis?

A4: The primary safety concern is the use of azides, particularly methylazide. Azides are potentially explosive and should be handled with extreme care. It is highly recommended to generate methylazide in situ from safer precursors (e.g., sodium azide and a methylating agent) and to use it immediately without isolation. Always work behind a blast shield and wear appropriate personal protective equipment (PPE).

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Potential Cause	Explanation & Recommended Solution
Ineffective Base	The initial deprotonation of 2-cyanoacetamide is critical. If the base is too weak or has degraded, the reaction will not initiate. Solution: Ensure your base is fresh and anhydrous. Sodium ethoxide or sodium methoxide in their respective alcohols are effective catalysts.[1] Cesium carbonate can also be used.[3] Use a slight excess (1.1-1.2 equivalents) relative to the limiting reagent.
Poor Quality Reagents	2-Cyanoacetamide can hydrolyze over time. Methylazide is volatile and can be lost if not handled properly. Solution: Use freshly opened or purified 2-cyanoacetamide. If generating methylazide in situ, ensure the reaction is kept cool to prevent evaporation and that the subsequent cycloaddition is performed promptly.
Incorrect Reaction Temperature	While the initial deprotonation is often done at room temperature, the cyclization may require heating to proceed at a reasonable rate. Solution: After adding the azide component, stir the reaction at room temperature for several hours, then gently heat to 40-60 °C to drive the reaction to completion. Monitor progress by TLC or LC-MS. One reported synthesis involves heating to 95°C for a short period.[1]

Problem 2: Presence of a Major, Unidentified Byproduct

Potential Cause	Explanation & Recommended Solution
Formation of the Isomeric Triazole	Although electronically disfavored, some of the 1,5-regioisomer may form. This isomer will have a similar mass but different chromatographic and NMR properties. Solution: Optimize the reaction conditions. Lowering the reaction temperature may improve regioselectivity. The choice of base and solvent can also influence the outcome. Purification via reverse-phase HPLC is often effective at separating regioisomers.[3]
Dimroth Rearrangement Product	If the reaction mixture is subjected to harsh acidic or basic conditions, particularly at elevated temperatures during workup, the desired product can rearrange.[5][8] Solution: Maintain a neutral or slightly basic pH during workup and purification. Avoid prolonged heating. Use techniques like flash column chromatography on silica gel or reverse-phase HPLC for purification.[9]
Hydrolysis of Nitrile or Amide	Water contamination can lead to the hydrolysis of the starting nitrile (2-cyanoacetamide) or the final carboxamide product, resulting in the corresponding carboxylic acid. Solution: Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon). During workup, minimize contact time with aqueous acidic or basic layers.

Problem 3: Difficulty in Product Purification

Potential Cause	Explanation & Recommended Solution
High Polarity of the Product	The free amino and carboxamide groups make the target molecule highly polar, leading to poor mobility on normal-phase silica gel and potential streaking. Solution: Use a more polar eluent system for column chromatography, such as Dichloromethane/Methanol (e.g., 95:5 to 90:10) with a small amount of ammonium hydroxide (0.5-1%) to suppress tailing. Alternatively, reverse-phase HPLC is an excellent method for purifying highly polar compounds.[3]
Co-elution with Starting Material	Unreacted 2-cyanoacetamide can be difficult to separate from the polar product. Solution: Ensure the reaction goes to completion by monitoring with TLC/LC-MS. During workup, a carefully controlled aqueous wash can sometimes remove excess 2-cyanoacetamide. If it persists, reverse-phase HPLC is the most reliable separation method.
Product is Water Soluble	The product has some water solubility, which can lead to losses during aqueous workup. Solution: When extracting the product from an aqueous layer, use a more polar organic solvent like ethyl acetate or a mixture of chloroform and isopropanol. Perform multiple extractions (3-4 times) to maximize recovery. Brine washes can help to reduce the solubility of the product in the aqueous phase.

Visualizing the Synthetic Pathway and Troubleshooting Logic

To better understand the process, the following diagrams illustrate the core reaction and a decision-making workflow for troubleshooting.

Caption: Synthetic pathway for the target molecule.

Caption: Troubleshooting decision tree for the synthesis.

Detailed Experimental Protocol

This protocol is a representative procedure based on methodologies reported in the literature.[1][3]

Materials:

• 2-Cyanoacetamide (Reagent Grade, >98%)

• Sodium Methoxide (Anhydrous, >95%)

• Methyl Iodide (>99%)

• Sodium Azide (>99.5%)

• Anhydrous Methanol

• Anhydrous Dimethylformamide (DMF)

Procedure:

Step 1: In Situ Generation of Methylazide (USE EXTREME CAUTION)

• This step should be performed behind a blast shield in a well-ventilated fume hood.

• To a stirred solution of sodium azide (1.3 g, 20 mmol, 1.2 eq) in a mixture of water (5 mL) and DMF (10 mL) at 0 °C, add methyl iodide (1.25 mL, 20 mmol, 1.2 eq) dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. The resulting solution contains methylazide and should be used directly in the next step without isolation.

Step 2: Cycloaddition Reaction

• In a separate flask, dissolve 2-cyanoacetamide (1.4 g, 16.7 mmol, 1.0 eq) in anhydrous methanol (30 mL).

• Add sodium methoxide (1.0 g, 18.4 mmol, 1.1 eq) portion-wise to the solution at room temperature. Stir for 30 minutes until a clear solution is obtained.[1]

• Carefully add the previously prepared methylazide solution to the methanolic solution of deprotonated 2-cyanoacetamide.

• Stir the reaction mixture at room temperature for 16 hours, then heat at 50 °C for an additional 4 hours. Monitor the reaction progress by TLC (DCM:MeOH 9:1) or LC-MS.

Step 3: Workup and Isolation

• Cool the reaction mixture to room temperature and neutralize carefully with dropwise addition of concentrated HCl until pH ~7.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Add deionized water (25 mL) to the residue, which may cause the crude product to precipitate.[1]

• Cool the mixture in an ice bath for 30 minutes, then collect the solid by vacuum filtration.

• Wash the solid with a small amount of cold water and then diethyl ether.

• Dry the crude product under vacuum.

Step 4: Purification

• The crude solid can be purified by flash column chromatography on silica gel using a gradient of 5-10% methanol in dichloromethane.

• For higher purity, reverse-phase HPLC using a C18 column with a water/acetonitrile gradient (containing 0.1% TFA) is highly effective.[3] The fractions containing the product are combined and lyophilized to yield the final compound as a white solid.

References

• Wigle, T. J., et al. (2019). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Chemistry. Available at: [Link]

• De Rycker, M., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry. Available at: [Link]

• Pasyukov, D. V., et al. (2022). Recent Advances in the Dimroth Rearrangement. ResearchGate. Available at: [Link]

• Wigle, T. J., et al. (2019). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. National Institutes of Health. Available at: [Link]

• Gulevskaya, A. V. & Zolotareva, A. S. (2021). The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds. National Institutes of Health. Available at: [Link]

• PubChem. (n.d.). 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. National Center for Biotechnology Information. Available at: [Link]

• De Rycker, M., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. National Institutes of Health. Available at: [Link]

• Fletcher, J. T., et al. (2018). Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Gribanov, P. S., et al. (2022). Synthetic approaches to 5‐Amino 1,2,3‐triazoles and their derivatives. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Dimroth rearrangement. Available at: [Link]

• Star Chemistry. (2023). The Dimroth Rearrangement: A Comprehensive Analysis. Available at: [Link]

• Fletcher, J. T., et al. (2018). Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles. National Institutes of Health. Available at: [Link]

• Gribanov, P. S., et al. (2022). Synthetic approaches to (a) 5-amino-1,2,3-triazole derivatives and (b) 1H-imidazoles. ResearchGate. Available at: [Link]

• Osipov, S., et al. (2022). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. MDPI. Available at: [Link]

Sources

• 1. Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response [frontiersin.org]
• 4. Dimroth rearrangement - Wikipedia [en.wikipedia.org]
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• 8. The Dimroth Rearrangement in the Synthesis of Condensed Pyrimidines – Structural Analogs of Antiviral Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Oral Bioavailability of Triazole Carboxamides

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triazole carboxamides. This guide is designed to provide in-depth, practical solutions to the common challenge of poor oral bioavailability encountered with this important class of compounds. By understanding the underlying mechanisms and employing targeted strategies, you can significantly enhance the therapeutic potential of your molecules.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the oral bioavailability of triazole carboxamides.

Q1: What are the primary reasons for the poor oral bioavailability of many triazole carboxamides?

Poor oral bioavailability of triazole carboxamides typically stems from a combination of three main factors:

• Low Aqueous Solubility: Many triazole carboxamides are hydrophobic molecules, leading to poor dissolution in the gastrointestinal (GI) tract, which is a prerequisite for absorption.[1][2]

• Extensive First-Pass Metabolism: These compounds can be rapidly metabolized by enzymes in the gut wall and liver (primarily Cytochrome P450 enzymes) before they reach systemic circulation.[3][4][5] This significantly reduces the amount of active drug available.

• P-glycoprotein (P-gp) Efflux: Triazole carboxamides can be substrates for efflux transporters like P-glycoprotein, which actively pump the drug out of intestinal cells and back into the GI lumen, limiting absorption.[6][7][8]

Q2: How can I quickly assess the primary barrier to my compound's oral bioavailability?

A tiered experimental approach is recommended. Start with simple in vitro assays and progress to more complex models as needed.

Barrier	Initial Assessment	Confirmatory Assay
Solubility	Kinetic and thermodynamic solubility assays in simulated gastric and intestinal fluids (SGF, SIF).	Dissolution testing of the solid form.
Metabolism	Incubation with liver microsomes or S9 fractions to determine intrinsic clearance.[9]	Caco-2 cell monolayer assay to assess intestinal metabolism; in vivo pharmacokinetic (PK) studies with and without a CYP inhibitor.
P-gp Efflux	Caco-2 or MDCK cell permeability assays with and without a P-gp inhibitor (e.g., verapamil, tariquidar).[6][10]	In vivo PK studies comparing wild-type and P-gp knockout animal models.

Q3: What is the "Rule of Five" and does it apply to triazole carboxamides?

Lipinski's Rule of Five is a guideline to evaluate the druglikeness of a chemical compound and its likelihood of being orally active. It states that poor absorption or permeation is more likely when there are more than 5 H-bond donors, 10 H-bond acceptors, the molecular weight is over 500, and the LogP is over 5. While a useful starting point, it's important to remember that it doesn't hold for compounds that are substrates for active transporters.[11] Many potent triazole carboxamides may fall outside these guidelines but can still achieve good bioavailability with the right formulation strategies.

Q4: Can co-administration with food affect the bioavailability of my triazole carboxamide?

Yes, significantly. For some lipophilic compounds, administration with a high-fat meal can enhance absorption by increasing solubilization through bile salt micelle formation.[12] However, for other compounds, food can delay or reduce absorption. It is crucial to conduct food-effect studies to understand this interaction for your specific molecule.[12]

Section 2: Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental issues, including the scientific rationale and step-by-step protocols.

Issue 1: My triazole carboxamide shows high potency in vitro but negligible plasma concentration after oral dosing.

Probable Cause: This classic issue often points to either extremely low solubility, extensive first-pass metabolism, or significant P-gp efflux.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for negligible oral exposure.

Experimental Protocol: Differentiating Between Low Solubility and Poor Permeability using Caco-2 Assays

Objective: To determine if the primary absorption barrier is poor solubility or efflux-mediated poor permeability.

Materials:

• Caco-2 cell monolayers grown on permeable supports

• Hanks' Balanced Salt Solution (HBSS)

• Your triazole carboxamide compound

• Lucifer yellow

• P-gp inhibitor (e.g., Verapamil)

Procedure:

• Prepare Solutions: Prepare dosing solutions of your compound in HBSS at two concentrations: one below its aqueous solubility limit and one as a supersaturated solution or suspension. Also, prepare a dosing solution with the P-gp inhibitor.

• Apical to Basolateral (A-B) Permeability:

  • Add the compound solution to the apical (top) side of the Caco-2 monolayer.

  • At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral (bottom) side.

• Basolateral to Apical (B-A) Permeability:

  • Add the compound solution to the basolateral side.

  • Take samples from the apical side at the same time points.

• Integrity Check: After the experiment, measure the flux of Lucifer yellow to ensure the cell monolayer integrity was maintained.

• Analysis: Quantify the compound concentration in the collected samples using LC-MS/MS. Calculate the apparent permeability coefficient (Papp) for both directions.

Interpretation:

Result	Interpretation	Next Steps
Low Papp (A-B) that increases with supersaturation	Solubility-limited absorption	Focus on formulation strategies to enhance dissolution.[1][13]
Efflux Ratio (Papp B-A / Papp A-B) > 2	Likely a P-gp substrate	Confirm with inhibitor; consider prodrugs or structural modification.[7]
Efflux Ratio decreases significantly with P-gp inhibitor	Confirmed P-gp substrate	Redesign molecule to reduce P-gp affinity or use formulation with P-gp inhibiting excipients.[14]
Low Papp in both directions, no change with inhibitor	Poor passive permeability	Re-evaluate molecular properties (e.g., size, polarity).

Issue 2: My formulation strategy (e.g., micronization) did not improve oral bioavailability.

Probable Cause: If particle size reduction alone is ineffective, it suggests that dissolution is not the rate-limiting step. The issue is likely rapid metabolism or transporter-mediated efflux.[15]

Troubleshooting Strategies:

• Amorphous Solid Dispersions (ASDs):

  • Why it works: ASDs can generate and maintain a supersaturated state of the drug in the GI tract, which can overcome low solubility and potentially saturate metabolic enzymes and efflux transporters.[1]

  • Experimental Protocol:

    • Select a polymer (e.g., HPMC, PVP, Soluplus®) based on drug-polymer miscibility studies (e.g., DSC).

    • Prepare the ASD using spray drying or hot-melt extrusion.

    • Characterize the ASD for amorphicity (XRPD) and dissolution performance.

    • Conduct in vivo PK studies comparing the ASD to the crystalline form.

• Lipid-Based Formulations (e.g., Self-Emulsifying Drug Delivery Systems - SEDDS):

  • Why it works: SEDDS can enhance solubility and may bypass first-pass metabolism by promoting lymphatic uptake.[11]

  • Formulation Workflow:

  Caption: Workflow for developing a SEDDS formulation.

Issue 3: My compound is metabolically unstable in liver microsomes. How can I improve its stability?

Probable Cause: The triazole carboxamide moiety or other parts of the molecule are susceptible to enzymatic degradation, primarily by CYP enzymes.

Solutions:

• Prodrug Strategy:

  • Why it works: A prodrug approach masks the metabolically labile part of the molecule. The prodrug is designed to be stable in the gut and liver and then convert to the active drug in the systemic circulation or at the target site.[16][17]

  • Example: A phosphate prodrug was successfully used for the triazole antifungal ravuconazole to improve its oral exposure.[9]

  • Experimental Protocol:

    • Identify the metabolic "hotspot" on your molecule via metabolite identification studies.

    • Synthesize a series of prodrugs with different promoieties (e.g., esters, phosphates, carbamates) designed to mask this site.[16]

    • Evaluate the chemical stability and conversion rate of the prodrugs in plasma and liver homogenates.

    • Assess the oral bioavailability of the most promising prodrug candidates in vivo.

• Structural Modification:

  • Why it works: Strategic chemical modifications can block sites of metabolism without compromising pharmacological activity.

  • Common Modifications:

    • Deuteration: Replacing a hydrogen atom with deuterium at a metabolic hotspot can slow down metabolism due to the kinetic isotope effect.

    • Fluorination: Introducing fluorine atoms can block metabolic sites and alter the electronic properties of the molecule.

    • Bioisosteric Replacement: Replacing a metabolically labile group with a more stable one. For example, replacing a hydrolyzable amide bond with a more stable bioisostere.[9]

Comparison of Strategies for Metabolic Instability:

Strategy	Advantages	Disadvantages	Best For...
Prodrugs	Can significantly improve solubility and/or bypass metabolism.[17]	Requires careful design for efficient conversion; may introduce new toxicities.	Compounds with a clear, single metabolic hotspot.
Structural Modification	Can provide a permanent solution; may improve potency.	Can be synthetically challenging; may alter pharmacology.	Early-stage lead optimization.

Section 3: Advanced Formulation Technologies

For particularly challenging triazole carboxamides, advanced nanotechnology-based delivery systems may be required.

Nanoparticle-Based Drug Delivery

Why it works: Encapsulating triazole carboxamides into nanoparticles can improve their solubility, protect them from degradation, and facilitate their transport across the intestinal epithelium.[18][19][20]

Types of Nanoparticles and Their Applications:

Nanoparticle Type	Description	Key Advantages for Triazole Carboxamides
Polymeric Nanogels	Crosslinked polymer networks that can encapsulate hydrophobic drugs.[21]	High drug loading capacity, improved solubility and stability, potential for targeted delivery.[18][21]
Chitosan Nanoparticles	Made from a natural, biocompatible polymer.	Can enhance mucoadhesion, increasing residence time in the GI tract, and have shown promise for delivering 1,2,4-triazole derivatives.[22]
Solid Lipid Nanoparticles (SLNs)	Solid lipid core stabilized by surfactants.	Good biocompatibility, can enhance lymphatic transport, suitable for large-scale production.[11]

References

• Edwards, A. et al. (2018). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry. Available at: [Link]

• Al-Ostath, S. et al. (2024). Development of carboximidamide small molecule nanogels as potent antimicrobial functional drug delivery systems. Scientific Reports. Available at: [Link]

• Singh, I. et al. (2023). CuAAC ensembled 1,2,3-triazole linked nanogels for targeted drug delivery: a review. RSC Advances. Available at: [Link]

• Wiemer, D.F. et al. (2025). Synthesis and evaluation of triazole-containing aryl/acyloxy prodrugs of a BTN3A1 ligand. European Journal of Medicinal Chemistry. Available at: [Link]

• Huang, W. et al. (2014). Discovery of novel P-glycoprotein-mediated multidrug resistance inhibitors bearing triazole core via click chemistry. Chemical Biology & Drug Design. Available at: [Link]

• Willis, P. et al. (2012). Cyclopropyl Carboxamides: A New Oral Antimalarial Series Derived from the Tres Cantos Anti-Malarial Set (TCAMS). ACS Medicinal Chemistry Letters. Available at: [Link]

• Mishra, A. et al. (2020). Triazoles in Nanotechnology. ResearchGate. Available at: [Link]

• Jaragh-Alhadad, L.A. (2025). Nano LDL Drug Delivery Systems of Triazole Derivatives: Synthesis, Characterization, Anticancer Evaluation and Insilico Investigation Targeting HER2 and β-Tubulin Proteins. Andrology. Available at: [Link]

• Egorin, M.J. et al. (1998). Pharmacokinetics and relative bioavailability of carboxyamido-triazole with respect to food and time of administration: use of a single model for simultaneous determination of changing parameters. Journal of Pharmacokinetics and Biopharmaceutics. Available at: [Link]

• Qian, H. et al. (2014). Design, synthesis and evaluation of novel triazole core based P-glycoprotein-mediated multidrug resistance reversal agents. Bioorganic & Medicinal Chemistry. Available at: [Link]

• El-Sayed, W.M. et al. (2016). Chitosan Nanoparticles as a Drug Delivery System for 1,2,4-Triazole Derivatives: Release and Antimicrobial Activity. Journal of Advance Research in Pharmacy & Biological Science. Available at: [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

• ResearchGate. (n.d.). Strategies to improve oral bioavailability. ResearchGate. Available at: [Link]

• Semantic Scholar. (n.d.). Strategies to improve oral drug bioavailability. Semantic Scholar. Available at: [Link]

• ResearchGate. (n.d.). Tariquidar inhibits P-glycoprotein drug efflux but activates ATPase activity by blocking transition to an open conformation. ResearchGate. Available at: [Link]

• Dube, A. et al. (2021). Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy. Frontiers in Psychiatry. Available at: [Link]

• Sharma, D. et al. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics. Available at: [Link]

• Singh, A. et al. (2023). The Impact of P-Glycoprotein on CNS Drug Efflux and Variability in Response. Current Neuropharmacology. Available at: [Link]

• ResearchGate. (n.d.). Formulation strategies for poorly soluble drugs. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: Basic approaches and practical applications. ResearchGate. Available at: [Link]

• National Institutes of Health. (n.d.). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. National Institutes of Health. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2024). 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• ResearchGate. (n.d.). First-Pass Metabolism and Its Effect on Bioavailability. ResearchGate. Available at: [Link]

• National Institutes of Health. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. National Institutes of Health. Available at: [Link]

• Walsh Medical Media. (2023). Study of First-Pass Metabolism and its Uses. Walsh Medical Media. Available at: [Link]

• Semantic Scholar. (n.d.). Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids. Semantic Scholar. Available at: [Link]

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• PubMed. (n.d.). Significance of Triazole in Medicinal Chemistry: Advancement in Drug Design, Reward and Biological Activity. PubMed. Available at: [Link]

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• 10. Discovery of novel P-glycoprotein-mediated multidrug resistance inhibitors bearing triazole core via click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics and relative bioavailability of carboxyamido-triazole with respect to food and time of administration: use of a single model for simultaneous determination of changing parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Design, synthesis and evaluation of novel triazole core based P-glycoprotein-mediated multidrug resistance reversal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: Structure-Activity Relationship (SAR) Studies of 5-Amino-1,2,3-triazole-4-carboxamide Analogs

Welcome to the technical support center for researchers engaged in the Structure-Activity Relationship (SAR) studies of 5-amino-1,2,3-triazole-4-carboxamide analogs. This guide is designed to provide practical, field-proven insights and troubleshooting advice to navigate the complexities of your experimental workflow. Our goal is to empower you with the knowledge to make informed decisions, overcome common challenges, and accelerate your drug discovery and development efforts.

FAQs: Quick Answers to Common Queries

Q1: I'm starting a new project with the 5-amino-1,2,3-triazole-4-carboxamide scaffold. What are the most critical structural features for maintaining biological activity?

A1: Based on extensive SAR studies, two features of the 5-amino-1,2,3-triazole-4-carboxamide (ATC) core are considered critical. Firstly, the 5-amino group is essential. Its replacement with hydrogen, methyl, chloro, or dimethylamino groups has been shown to lead to a loss of activity.[1][2] This suggests the amino group may be crucial for forming an intramolecular hydrogen bond with the amide carbonyl oxygen, which helps in maintaining the bioactive conformation, or it might directly interact with the molecular target. Secondly, the integrity of the 1,2,3-triazole ring is vital. Modifications to an imidazole or pyrazole ring have also resulted in inactive compounds.[1][2] Therefore, optimization efforts should primarily focus on the substituents around this core scaffold rather than altering the core itself.[1][2]

Q2: My synthesized analogs show poor aqueous solubility. What strategies can I employ to improve this property?

A2: Poor aqueous solubility is a common challenge. A key parameter to monitor is the lipophilicity, often measured as cLogD. To guide optimization, you can use the Property Forecast Index (PFI), which is calculated as ChromLogDpH7.4 + number of aromatic rings.[1] Aim to maintain a cLogD of less than 3 and a Ligand Lipophilicity Efficiency (LLE) greater than 5 to avoid nonspecific hydrophobic interactions driving the activity.[1] Introducing polar functional groups or replacing lipophilic aromatic rings with heteroaromatics can improve solubility. For instance, replacing a methoxyphenyl ring with a 2-methoxy-substituted heterocycle has shown promise in improving metabolic stability, which can be linked to solubility issues.[2]

Q3: I'm observing high metabolic instability in my lead compounds when tested with liver microsomes. What are the likely metabolic hotspots and how can I address this?

A3: High intrinsic clearance in liver microsomes indicates metabolic instability.[1][2] One common metabolic liability is the in vivo hydrolysis of the carboxamide bond, which can release potentially mutagenic anilines.[1] To mitigate this, consider bioisosteric replacement of the amide bond. For example, an oxadiazole has been successfully used as an amide bioisostere, retaining activity while addressing the risk of aniline release.[1] However, be aware that such modifications can sometimes introduce new metabolic liabilities. For instance, while solving the aniline release issue, the oxadiazole analog showed lower metabolic stability, necessitating further modifications to the oxadiazole substituent.[1]

Q4: Are there any known toxicity concerns associated with the 5-amino-1,2,3-triazole-4-carboxamide scaffold?

A4: A potential concern is the in vivo hydrolysis of the amide linkage, which could release potentially mutagenic anilines.[1] It is highly recommended to conduct an Ames test on the constituent amine of your final potent compounds, especially if they are not already reported as Ames negative.[1] Additionally, inhibition of the hERG (human Ether-a-go-go-Related Gene) channel is a common off-target effect to monitor for many small molecules, and it is advisable to assess this liability during lead optimization.[2]

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing detailed explanations and actionable solutions.

Synthesis & Purification

Q: My cyclization reaction to form the 5-amino-1,2,3-triazole ring is giving low yields. What are the common pitfalls?

A: Low yields in the triazole ring formation can stem from several factors. A common synthetic route involves the cyclization of an azide with an α-cyano amide.[1][2]

• Purity of Starting Materials: Ensure your azide and α-cyano amide starting materials are pure. Azides can be sensitive, and impurities can interfere with the reaction.

• Reaction Conditions: The reaction is often base-promoted. The choice and concentration of the base can be critical. If using sodium ethoxide, ensure it is freshly prepared or properly stored to maintain its activity.

• Alternative Synthetic Routes: If the azide-cyanoacetamide cyclization is problematic, consider a ruthenium-catalyzed cycloaddition of N-Boc-ynamides with azides. This method can be effective and avoids potential Dimroth rearrangement issues.[3] Another approach is a transition-metal-free synthesis using carbodiimides and diazo compounds.[4]

Q: I'm struggling with the purification of my final carboxamide analogs. They seem to be sticking to the silica gel column.

A: The polar nature of the 5-amino-1,2,3-triazole-4-carboxamide core can lead to strong interactions with silica gel.

• Solvent System Modification: Try adding a small amount of a more polar, coordinating solvent like methanol or a few drops of acetic acid or triethylamine to your mobile phase. This can help to compete with the silica for binding to your compound.

• Alternative Chromatography: If silica gel chromatography remains problematic, consider using a different stationary phase, such as alumina (basic or neutral) or reverse-phase chromatography (C18).

• Recrystallization: If your compound is a solid and you have a suitable solvent system, recrystallization can be an effective purification method that avoids chromatography altogether.

Biological Assays & Data Interpretation

Q: My SAR data is "flat," with many analogs showing similar, low potency. How do I identify a path forward for optimization?

A: A flat SAR can be challenging. It suggests that the modifications made are not probing the key interaction points with the target.

• Re-evaluate the Core: While the 5-amino-1,2,3-triazole-4-carboxamide core is generally considered essential, ensure your initial hit is genuinely interacting in a specific, optimizable manner. Nonspecific hydrophobic interactions can sometimes lead to activity that is difficult to improve upon.[1]

• Expand Chemical Space: Your current modifications may be too conservative. Consider more significant structural changes to the peripheral substituents. Explore different aromatic rings, heteroaromatics, and aliphatic groups.[1]

• Computational Modeling: If the biological target is known, use molecular docking to visualize the binding mode of your lead compound. This can provide hypotheses about which vectors on the molecule are pointing towards solvent-exposed regions and are therefore more amenable to modification.

Q: I have identified a potent compound, but it has poor oral bioavailability. What are the likely causes and how can I improve it?

A: Poor oral bioavailability can be due to poor absorption or high first-pass metabolism.[1]

• Solubility and Permeability: As discussed in the FAQs, low aqueous solubility can limit absorption. Improving solubility is a key first step. Also, assess the compound's permeability, for example, using a PAMPA (Parallel Artificial Membrane Permeability Assay).

• Metabolic Stability: High first-pass metabolism is a major contributor to poor oral bioavailability.[1] As mentioned earlier, identify and block metabolic hotspots. Replacing metabolically labile groups with more stable alternatives is a common strategy.

• Physicochemical Properties: Monitor key physicochemical properties such as molecular weight, polar surface area (PSA), and the number of rotatable bonds, as these all influence oral bioavailability.

Experimental Protocols

Protocol 1: General Synthesis of 5-Amino-1,2,3-triazole-4-carboxamide Analogs

This protocol outlines a generalized, two-step synthesis based on established methods.[1][2]

Step 1: Synthesis of the Ethyl 5-amino-1-substituted-1H-1,2,3-triazole-4-carboxylate Intermediate

• To a solution of sodium ethoxide (prepared from sodium in absolute ethanol), add ethyl 2-cyanoacetate.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the desired azide (R-N₃) to the reaction mixture.

• Heat the reaction mixture at reflux for 4-12 hours, monitoring the progress by TLC.

• After completion, cool the reaction to room temperature and neutralize with a suitable acid (e.g., acetic acid).

• Concentrate the mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the ethyl ester intermediate.

Step 2: Amidation of the Ethyl Ester

• Dissolve the ethyl 5-amino-1-substituted-1H-1,2,3-triazole-4-carboxylate intermediate in anhydrous toluene.

• Cool the solution to 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Slowly add a solution of trimethylaluminum (AlMe₃) in toluene.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add the desired amine (R'R''NH) to the reaction mixture.

• Heat the reaction at 80-100 °C for 6-24 hours, monitoring by TLC.

• Upon completion, cool the reaction to 0 °C and quench carefully by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the final 5-amino-1,2,3-triazole-4-carboxamide analog.

Data Presentation

Table 1: Physicochemical Properties and Biological Activity of Exemplary Analogs

Compound ID	R Group	R' Group	cLogP	Aqueous Solubility (µM)	Metabolic Stability (t½, min)	Potency (IC₅₀, µM)
1	Benzyl	Phenyl	2.5	50	30	1.2
2	Benzyl	4-Methoxyphenyl	2.8	35	25	0.8
3	Cyclohexyl	Phenyl	3.1	20	45	2.5
4	Benzyl	2-Pyridyl	1.9	150	60	1.5

Visualizations

Diagram 1: General Synthetic Workflow

Caption: Synthetic workflow for 5-amino-1,2,3-triazole-4-carboxamide analogs.

Diagram 2: SAR Decision Tree for Lead Optimization

Caption: Decision-making process for lead optimization in SAR studies.

References

• Brand, S., Ko, E. J., Viayna, E., Thompson, S., Spinks, D., Thomas, M., ... & Read, K. D. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284–7299. [Link]

• Brand, S., Ko, E. J., Viayna, E., Thompson, S., Spinks, D., Thomas, M., ... & Read, K. D. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. [Link]

• Witschel, M., Rottmann, M., & Taylor, D. (2021). The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All. Molecules, 26(22), 6939. [Link]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2017). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. Future Medicinal Chemistry, 9(16), 1935-1949. [Link]

• Singh, P., & Kumar, V. (2022). Antiviral Flavonoids: A Natural Scaffold with Prospects as Phytomedicines against SARS-CoV2. Current Medicinal Chemistry, 29(1), 116-135. [Link]

• Cerreta, A., Chetrit, C., Colombo, E., De Moliner, F., Fagnoni, M., Fassi, P., ... & Palumbo, G. (2013). Ruthenium-catalyzed synthesis of 5-amino-1, 2, 3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrangement. The Journal of Organic Chemistry, 78(1), 226-236. [Link]

• Siddiqui, M. A., & Levy, D. E. (2015). Combined Antiviral Therapy Using Designed Molecular Scaffolds Targeting Two Distinct Viral Functions, HIV-1 Genome Integration and Capsid Assembly. Molecular Therapy-Nucleic Acids, 4(8), e249. [Link]

• Shishkina, A. V., Gushchin, A. L., Melekhin, V. V., Kochetkov, S. N., & Seela, F. (2023). 5-(Perylen-3-ylethynyl) uracil as an antiviral scaffold: Potent suppression of enveloped virus reproduction by 3-methyl derivatives in vitro. Antiviral Research, 209, 105508. [Link]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2017). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. ResearchGate. [Link]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2017). Routes to drug design via bioisosterism of carboxyl and sulfonamide groups. ZU Scholars. [Link]

• Miller, L. W., Gu, M., & Wang, J. (2014). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1, 2, 3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. ACS medicinal chemistry letters, 5(9), 1025-1030. [Link]

• Lee, J. Y., Kim, Y. M., Kim, H. M., Park, S. J., & Kim, J. (2021). Our new design of anti-coronavirus Scaffold. ResearchGate. [Link]

• Kour, J., & Kumar, A. (2016). Carboxylic Acid (Bio) Isosteres in Drug Design. Mini reviews in medicinal chemistry, 16(11), 856-880. [Link]

• Wang, Y., Li, Y., & Zhang, J. (2020). Transition-metal-free synthesis of 5-amino-1, 2, 3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds. Organic Chemistry Frontiers, 7(12), 1431-1436. [Link]

• Chen, T., Liu, C., & Xie, W. (2022). Design and optimization of 1H-1, 2, 3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. European Journal of Medicinal Chemistry, 238, 114467. [Link]

• Brand, S., Ko, E. J., Viayna, E., Thompson, S., Spinks, D., Thomas, M., ... & Read, K. D. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed. [Link]

• Amato, J., Banister, S. D., Bolding, P., Boyd, R., Cures, A., Giboureau, N., ... & Kassiou, M. (2019). Synthesis and structure–activity relationship (SAR) studies of 1, 2, 3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC medicinal chemistry, 10(6), 1068-1083. [Link]

• Amato, J., Banister, S. D., Bolding, P., Boyd, R., Cures, A., Giboureau, N., ... & Kassiou, M. (2019). Synthesis and structure–activity relationship (SAR) studies of 1, 2, 3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Medicinal Chemistry. [Link]

• Bakulev, V. A., Fedyunin, I. V., & Eltsov, O. S. (2020). Synthesis of 5-(Aryl) amino-1, 2, 3-triazole-containing 2, 1, 3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Molecules, 25(18), 4296. [Link]

• Brand, S., Ko, E. J., Viayna, E., Thompson, S., Spinks, D., Thomas, M., ... & Read, K. D. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. WCAIR - University of Dundee. [Link]

• Pingaew, R., Saesong, T., & Prachayasittikul, V. (2015). Discovery of novel 1, 2, 3-triazole derivatives as anticancer agents using QSAR and in silico structural modification. Journal of molecular modeling, 21(11), 1-16. [Link]

• El-Gazzar, M. G., & Youssef, M. M. (2024). Integrative Approach for Designing Novel Triazole Derivatives as α-Glucosidase Inhibitors: QSAR, Molecular Docking, ADMET, and Molecular Dynamics Investigations. Molecules, 29(4), 896. [Link]

• Collaborative Drug Discovery. (n.d.). SAR: Structure Activity Relationships. Collaborative Drug Discovery. [Link]

• Dolzhenko, A. V., Lim, Y. Y., & Tiekink, E. R. (2016). Synthesis of 3-(5-amino-1H-1, 2, 4-triazol-3-yl) propanamides and their tautomerism. New Journal of Chemistry, 40(12), 10115-10123. [Link]

• SpiroChem. (n.d.). SAR Elucidation. SpiroChem. [Link]

• Gupta-Ostermann, D., & Bajorath, J. (2016). On Exploring Structure Activity Relationships. Computational and structural biotechnology journal, 14, 171-175. [Link]

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• 3. usiena-air.unisi.it [usiena-air.unisi.it]
• 4. Transition-metal-free synthesis of 5-amino-1,2,3-triazoles via nucleophilic addition/cyclization of carbodiimides with diazo compounds - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Derivatives

Welcome, researchers and drug development professionals. As a Senior Application Scientist, I have designed this technical support center to address the nuanced challenges encountered during the optimization of 5-amino-1,2,3-triazole-4-carboxamide (ATC) scaffolds for improved potency and drug-like properties. This guide moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and rationalize your medicinal chemistry campaigns.

Frequently Asked Questions (FAQs)

Part 1: Synthesis and Core Chemistry

Question: What are the most reliable and versatile synthetic routes to access the 5-amino-1,2,3-triazole-4-carboxamide (ATC) core?

Answer: There are two primary, well-established routes for the expedient synthesis of ATC analogs, which allow for rapid exploration of structure-activity relationships (SAR).[1][2]

• Route A: Cyclization of an Azide with an α-Cyano Amide: This is a direct and efficient method where a suitably substituted organic azide is reacted with an α-cyano amide. The reaction is typically promoted by a base like sodium ethoxide. This route is advantageous when you have a diverse range of α-cyano amide building blocks readily available.

• Route B: Lewis Acid-Catalyzed Amination: This two-step approach first involves the cyclization of an azide with ethyl-2-cyanoacetate to form an intermediate ethyl ester. This ester is then subjected to amination with the desired amine, catalyzed by a Lewis acid such as trimethylaluminum (AlMe₃).[2] This route is particularly useful for diversifying the carboxamide moiety late-stage.

The azide intermediates for both routes are generally accessible through standard procedures, such as the reaction of alkyl halides with sodium azide or via a diazo transfer from a primary amine.[1][2]

Question: My cycloaddition reaction (Route A) is giving low yields. What are the critical parameters to optimize?

Answer: Low yields in the azide-nitrile cycloaddition are a common issue. The success of this reaction is highly sensitive to several factors:

• Base and Solvent System: The choice of base is critical. Sodium ethoxide in ethanol is a common choice.[3] Ensure the base is anhydrous and used in appropriate stoichiometric amounts. The reaction often requires cooling (e.g., 0°C) during the initial addition to control exotherms before proceeding.[3]

• Purity of Reactants: Azides, especially those with electron-withdrawing groups, can be unstable. Ensure your azide precursor is pure and handled with appropriate safety precautions. Similarly, the α-cyano amide must be pure, as impurities can lead to side reactions.

• Reaction Temperature and Time: These reactions can be slow. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Insufficient time will result in incomplete conversion, while prolonged reaction times at elevated temperatures can lead to degradation.

Part 2: Structure-Activity Relationship (SAR) and Potency Optimization

Question: We are seeing a complete loss of activity after modifying the core ATC scaffold. Which pharmacophoric elements are essential?

Answer: The ATC core is highly sensitive to modification, and maintaining its integrity is crucial for retaining biological activity.[1][2] Key findings indicate:

• The 5-Amino Group is Critical: Replacing the 5-amino group with hydrogen, methyl, or even dimethylamino results in inactive compounds.[1][2] This suggests the amino group is either vital for target engagement or is required to maintain the bioactive conformation, possibly through an intramolecular hydrogen bond with the amide carbonyl oxygen.[1][2]

• The Triazole Ring is Necessary: Attempts at scaffold hopping by replacing the 1,2,3-triazole with other five-membered heterocycles like imidazole or pyrazole have also led to a loss of activity.[1]

Therefore, optimization efforts should focus on modifying the peripheral substituents at the N1-position of the triazole and the amide nitrogen, rather than altering the core structure itself.[1][2]

Question: Our analogs are potent but suffer from poor solubility and high lipophilicity. How can we mitigate this while maintaining potency?

Answer: This is a classic challenge in drug discovery known as the "potency-property trade-off." High lipophilicity often drives potency through non-specific hydrophobic interactions but leads to poor aqueous solubility, high metabolic clearance, and potential off-target toxicity.[1][2]

A key strategy is to use guiding metrics to balance these properties. The Property Forecast Index (PFI) , defined as PFI = ChromLogD(pH7.4) + number of aromatic rings, is an excellent parameter to guide optimization.[1][2] The goal is to improve potency while keeping the PFI low.

Practical steps include:

• Reduce Aromatic Ring Count: Replace lipophilic aromatic rings with smaller, more polar heterocyclic systems or aliphatic groups where tolerated by the SAR.

• Introduce Polar Functionality: Strategically add polar groups (e.g., hydroxyls, amides, small ethers) in regions of the molecule that are solvent-exposed and not critical for target binding.

• Balance Lipophilicity and Potency: Aim to maintain a high Ligand Lipophilicity Efficiency (LLE), which balances potency against lipophilicity. Striving for compounds with a calculated LogD (cLogD) below 3 and an LLE greater than 5 is a good practice.[2]

Troubleshooting Guides

Guide 1: Synthetic Challenges

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product in Cycloaddition	1. Inactive base (e.g., hydrated sodium ethoxide).2. Impure or degraded starting materials (azide or nitrile).3. Incorrect reaction temperature or insufficient reaction time.	1. Use freshly prepared or commercially sourced anhydrous base.2. Verify the purity of starting materials via NMR and/or LC-MS before starting.3. Run the reaction at 0°C initially, then allow it to warm to room temperature. Monitor closely with TLC/LC-MS to track progress and determine the optimal endpoint.[3]
Difficulty Purifying Final Compound	1. Contamination with unreacted starting materials.2. Formation of closely related side products.3. Residual copper catalyst (if using CuAAC-type reactions for other triazoles).[4]	1. Optimize stoichiometry to ensure the limiting reagent is fully consumed.2. Adjust chromatography conditions: try different solvent gradients (e.g., DCM/MeOH, Hexane/EtOAc) or switch to reverse-phase chromatography.3. For copper contamination, wash the organic layer with aqueous solutions of EDTA or ammonia, or use copper-scavenging resins.[4]
Poor Regioselectivity in Triazole Formation	1. Using thermal cycloaddition methods without catalytic control.	1. For synthesizing 1,4-disubstituted 1,2,3-triazoles, the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) provides excellent regioselectivity.[5] For 1,5-disubstituted isomers, Ruthenium-catalyzed variants (RuAAC) are often employed.

Guide 2: Biological Screening & Potency Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Newly Synthesized Analogs are Inactive	1. Modification of an essential pharmacophore (e.g., the 5-amino group).2. The new substituent sterically clashes with the target protein.3. The analog has poor solubility in the assay buffer, preventing it from reaching the target.	1. Review the core SAR principles. Ensure the 5-amino-1,2,3-triazole core is intact.[1][2]2. Analyze SAR data (see table below) to guide substituent choice. Avoid bulky groups in sterically constrained pockets.3. Measure the kinetic aqueous solubility of your compounds. If solubility is low (<10 µM), consider reformulating or interpreting the potency data with caution.[1]
High In Vitro Potency, No In Vivo Efficacy	1. Poor metabolic stability (high intrinsic clearance).2. Low oral bioavailability.3. Potential for off-target effects not captured by the primary assay.	1. Perform a mouse liver microsome (MLM) stability assay early in the optimization process to flag metabolically labile compounds.[1]2. Assess physicochemical properties (solubility, LogD) that influence absorption. Conduct pharmacokinetic (PK) studies on promising leads.3. Profile potent compounds in secondary assays, such as hERG inhibition and Ames tests for mutagenicity, to identify potential liabilities.[1][2]
Inconsistent Potency (EC₅₀) Values	1. Compound precipitation in the assay medium.2. Degradation of the compound in DMSO stock or assay buffer.3. Variability in the biological assay (e.g., cell passage number, reagent batches).	1. Check the final DMSO concentration in the assay (typically should be <0.5%). Visually inspect assay plates for precipitation.2. Regularly check the purity of DMSO stock solutions by LC-MS. Assess compound stability in the assay buffer over the experiment's duration.3. Standardize all assay parameters. Run a known reference compound in parallel on every plate to monitor assay performance.

Data & Protocols

Table 1: Summary of Structure-Activity Relationships (SAR) for the ATC Scaffold

This table summarizes key SAR findings from optimization campaigns targeting Trypanosoma cruzi.[1][2]

Molecular Region	Modification	Impact on Potency & Properties	Rationale / Key Insight
5-Amino Group	Replacement with H, Me, NMe₂	Complete loss of activity	Essential pharmacophore.[1][2] Potentially forms a key H-bond or maintains the required conformation.
Triazole Core	Replacement with Imidazole, Pyrazole	Loss of activity	The 1,2,3-triazole ring system is critical for the scaffold's activity.[1]
Amide (N-substituent)	Phenyl, Heteroaromatics	High potency	Directly linked aromatic or heteroaromatic systems are preferred.[2]
Benzyl, other aliphatic groups	Reduced or no activity	Spacing and rigidity are important; a direct connection to an aromatic system is favored over a flexible benzylic linker.[2]
N1-substituent (Benzyl para-position)	Lipophilic groups (e.g., isopropyl)	Increased potency but lower solubility	Accesses a lipophilic "sweet spot" in the target, but requires balancing with physicochemical properties.[1]
Polar groups (e.g., amides, small ethers)	Reduced potency but improved solubility	Can improve properties but often at the cost of direct target interactions. A careful balance is needed.

Experimental Protocol: General Synthesis via Lewis Acid-Catalyzed Amination

This protocol is a generalized representation for synthesizing diverse ATC analogs.

• Step 1: Synthesis of Ethyl 5-amino-1-(substituted)-1H-1,2,3-triazole-4-carboxylate

  • To a solution of sodium ethoxide (1.2 eq) in anhydrous ethanol at 0°C under a nitrogen atmosphere, add ethyl-2-cyanoacetate (1.1 eq).

  • Stir the resulting solution for 15 minutes at 0°C.

  • Add the desired organic azide (1.0 eq) to the mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC/LC-MS until the azide is consumed.

  • Quench the reaction with saturated aqueous NH₄Cl and extract the product with ethyl acetate.

  • Purify the crude ester intermediate by column chromatography.

• Step 2: Amide Formation

  • Dissolve the purified ethyl ester (1.0 eq) and the desired amine (1.5 eq) in anhydrous toluene under a nitrogen atmosphere.

  • Cool the solution to 0°C and add trimethylaluminum (AlMe₃, 2.0 M in toluene, 1.5 eq) dropwise.

  • Heat the reaction mixture to 80-100°C and stir for 4-12 hours, monitoring by LC-MS.

  • Cool the reaction to 0°C and cautiously quench by slow, sequential addition of water and 1 M HCl.

  • Extract the final compound with ethyl acetate or DCM, and purify by column chromatography or recrystallization.

Visualizations

Diagram 1: General Synthetic Workflow

Caption: Key synthetic routes to 5-amino-1,2,3-triazole-4-carboxamides (ATCs).

Diagram 2: Troubleshooting Workflow for Low Potency dot

Sources

• 1. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Mitigating Cytotoxicity of 5-Amino-1,2,3-triazole-4-carboxamide Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5-amino-1,2,3-triazole-4-carboxamide derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges related to the cytotoxicity of this promising class of compounds. Our goal is to equip you with the knowledge and practical strategies to optimize your derivatives, enhancing their therapeutic potential while minimizing off-target effects.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the development of 5-amino-1,2,3-triazole-4-carboxamide derivatives.

Q1: What are the known mechanisms of cytotoxicity for triazole-based compounds?

A1: The cytotoxic mechanisms of triazole derivatives can be multifaceted. For many anticancer 1,2,3-triazole compounds, the primary mechanisms involve inducing cell cycle arrest and apoptosis.[1] Some derivatives have been shown to exert their effects by inhibiting key enzymes involved in cancer cell proliferation.[2] Additionally, off-target effects, such as inhibition of the hERG potassium channel, can lead to cardiotoxicity, a significant safety concern.[3][4] The specific mechanism can vary greatly depending on the overall structure of the derivative.

Q2: My 5-amino-1,2,3-triazole-4-carboxamide derivative shows high cytotoxicity in initial screens. What are the first troubleshooting steps?

A2: When encountering high cytotoxicity, a systematic approach is crucial. First, confirm the identity and purity of your compound, as impurities can contribute to toxicity. Next, repeat the cytotoxicity assay to ensure the result is reproducible. If confirmed, consider the following:

• Dose-response analysis: Determine the IC50 value to quantify the cytotoxicity.

• Time-course experiment: Assess if the cytotoxicity is immediate or develops over time.

• Cell line specificity: Test the compound in a non-cancerous cell line to determine its selectivity. A large difference in potency between cancer and normal cells indicates a favorable therapeutic window.

Q3: How do the physicochemical properties of my derivative influence its cytotoxicity?

A3: Physicochemical properties play a critical role in a compound's toxicological profile.[5][6][7][8] High lipophilicity (often indicated by a high logP or logD value) can lead to increased off-target effects and toxicity.[5][6][7] Poor aqueous solubility can also be a contributing factor, sometimes leading to compound precipitation in assays or non-specific toxicity. The ionization state of your molecule at physiological pH will also influence its interaction with biological targets and potential off-target liabilities.[5][7]

Q4: What are some common off-target liabilities associated with this scaffold?

A4: A significant off-target liability for many nitrogen-containing heterocyclic compounds is the inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel, which can lead to cardiotoxicity.[3][4] Another potential issue is mutagenicity, which can sometimes be associated with certain aniline substructures that may be present in your derivatives.[3] It is advisable to screen for these liabilities early in the drug discovery process.

Q5: Can formulation strategies help in reducing the observed cytotoxicity?

A5: Yes, formulation can be a powerful tool, particularly for compounds with poor solubility.[9][10][11][12][13] Strategies such as using cyclodextrins, co-solvents, or creating solid dispersions can improve solubility and potentially reduce cytotoxicity by preventing compound aggregation or non-specific interactions.[9][11][12][13] For in vivo studies, lipid-based formulations can also be explored.[12]

Section 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance for specific experimental challenges.

Guide 2.1: Initial Assessment of High Cytotoxicity

If your initial screening reveals high cytotoxicity, this workflow will guide you through the preliminary investigation.

Caption: Workflow for the initial assessment of a cytotoxic compound.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity.[14][15][16]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of your derivative and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (typically 570 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Guide 2.2: Investigating the Mechanism of Cytotoxicity

Once high cytotoxicity is confirmed and quantified, the next step is to understand the underlying mechanism.

Sources

• 1. 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and cytotoxic evaluation of some derivatives of triazole-quinazolinone hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Utility of Physicochemical Properties for the Prediction of Toxicological Outcomes: Takeda Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. jbino.com [jbino.com]
• 9. researchgate.net [researchgate.net]
• 10. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. sphinxsai.com [sphinxsai.com]
• 14. Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 15. article.sapub.org [article.sapub.org]
• 16. Synthesis, molecular docking analysis and in vitro evaluation of new heterocyclic hybrids of 4-aza-podophyllotoxin as potent cytotoxic agents - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07396C [pubs.rsc.org]

Technical Support Center: Purification of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

Welcome to the technical support guide for the purification of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide. This document provides practical, in-depth troubleshooting advice and answers to frequently asked questions encountered during the isolation and purification of this compound. The guidance is structured to address specific experimental challenges with explanations grounded in the compound's chemical properties.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses common issues observed during the purification of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and its analogs.

Question 1: My crude product appears as a persistent oil or waxy solid after the initial work-up, but I expect a solid. How can I induce crystallization?

Answer:

"Oiling out" is a frequent challenge, particularly when impurities are present, as they can depress the melting point and inhibit the formation of a crystal lattice.[1] Here are several strategies to address this:

• Trituration: This is the first technique you should attempt. Suspend the oil in a solvent in which the desired compound is insoluble (or sparingly soluble), but the impurities are soluble. Heptane, diethyl ether, or a mixture of ethyl acetate and hexanes are good starting points. Stir or sonicate the mixture vigorously. This process can wash away soluble impurities and provide the mechanical energy needed to induce crystallization of your product.

• Solvent Re-evaluation: The oil may have formed because the solvent used for extraction (e.g., ethyl acetate, DCM) was not fully removed. Ensure complete solvent evaporation using a rotary evaporator, followed by high vacuum.

• Induce Crystallization: If the product is clean but reluctant to crystallize, dissolve the oil in a minimal amount of a good solvent (e.g., methanol, hot ethyl acetate). Then, try the following:

  • Scratching: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can serve as nucleation points for crystal growth.[2]

  • Seeding: If you have a small amount of pure, solid material from a previous batch, add a single seed crystal to the supersaturated solution.[2]

  • Slow Cooling/Evaporation: Allow the solvent to evaporate slowly and undisturbed at room temperature or in a refrigerator. Rapid cooling often promotes oiling rather than crystallization.

Question 2: I'm seeing significant streaking and poor separation during silica gel column chromatography. What's causing this and how can I fix it?

Answer:

This is a classic sign that your compound is highly polar and is interacting too strongly with the acidic silica gel. The 5-amino and carboxamide groups make the molecule quite polar.[1] This strong interaction prevents clean elution and results in broad, streaky bands.

Causality: The lone pairs on the nitrogen atoms and the amide group can form strong hydrogen bonds with the silanol groups (Si-OH) on the silica surface, leading to irreversible adsorption or very slow elution.

Solutions:

• Modify the Mobile Phase:

  • Increase Polarity: Switch to a more polar solvent system. If you are using hexane/ethyl acetate, transition to dichloromethane/methanol or ethyl acetate/methanol.[2]

  • Add a Competitive Base: Add a small amount (0.5-1%) of triethylamine or ammonia (in methanol) to your eluent. These basic modifiers will compete with your compound for binding to the acidic sites on the silica gel, resulting in sharper peaks and better elution.

• Change the Stationary Phase:

  • Reverse-Phase Chromatography (C18): This is often the most effective solution for highly polar compounds.[1] In reverse-phase, the stationary phase is nonpolar (C18 silica) and the mobile phase is polar (e.g., water/acetonitrile or water/methanol). This minimizes the strong polar interactions that cause streaking on silica. A gradient of increasing organic solvent is typically used.[3]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is another excellent option for polar compounds. It uses a polar stationary phase with a primarily organic mobile phase, providing a different selectivity compared to normal or reverse-phase.[1]

Question 3: My final product's NMR spectrum shows unreacted starting materials. Which purification method is best for removing them?

Answer:

The choice of method depends on the nature of the unreacted starting materials from the synthesis, which is often a [3+2] cycloaddition of an azide and a nitrile-containing compound.[4]

• Unreacted 2-Cyanoacetamide Derivative: This starting material is also polar. If the polarity difference between it and your product is significant, careful flash column chromatography on silica gel (with the eluent modifications mentioned in Q2) can be effective. If co-elution is an issue, reverse-phase HPLC is the preferred method for achieving high purity.[3]

• Unreacted Methyl Azide (or related azide): These are often volatile and may be removed under high vacuum. If a non-volatile azide was used, its polarity will determine the best chromatographic approach.

• Aqueous Wash: If the starting material has significantly different acidity or basicity, an acid-base wash during the work-up can be effective. For example, washing the organic layer with a mild base like saturated aqueous NaHCO₃ can remove acidic impurities.[3][4]

Question 4: I suspect my product is contaminated with a regioisomer. How can I separate them?

Answer:

Regioisomers, such as the 4-amino vs. the 5-amino isomer, can be notoriously difficult to separate due to their similar physical properties.

• High-Performance Liquid Chromatography (HPLC): This is the most powerful technique for separating isomers. Both reverse-phase (C18) and normal-phase (silica) HPLC can be explored. You will likely need to perform careful method development, optimizing the mobile phase composition and using a shallow gradient to achieve baseline separation.

• Preparative Thin-Layer Chromatography (Prep-TLC): For small quantities, preparative TLC can be an effective way to resolve isomers. You can test various solvent systems on an analytical TLC plate to find the one that gives the best separation (largest ΔRf) before scaling up to a preparative plate.

• Recrystallization: Fractional recrystallization can sometimes separate isomers, but it relies on differences in their crystal packing and solubility, which may be minimal. This is often a trial-and-error process.

Frequently Asked Questions (FAQs)

Q1: What is the most robust, general-purpose purification method for achieving high purity of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide?

For obtaining material with the highest purity (>98%), reverse-phase High-Performance Liquid Chromatography (HPLC) is the method of choice cited in related literature for similar scaffolds.[3] It is particularly well-suited for polar molecules that are challenging to purify using standard silica gel chromatography. For larger scale purifications where HPLC is not feasible, flash chromatography on silica gel using a modified eluent (e.g., DCM/MeOH with 1% NH₃) or recrystallization from a suitable solvent system are the most practical approaches.

Q2: What are the common impurities associated with the synthesis of 5-amino-1,2,3-triazole-4-carboxamides?

Common impurities typically arise from the synthetic route used. For base-mediated cycloadditions, you should be aware of:

• Unreacted Starting Materials: Such as the azide and the active nitrile compound.[1]

• Partially Reacted Intermediates: Depending on the reaction mechanism.

• Byproducts from Side Reactions: The Dimroth rearrangement, which involves ring-opening and re-closing, can be a concern for 5-amino-1,2,3-triazoles, especially in strong acidic or basic media, potentially leading to isomeric impurities.[5]

• Residual Base/Catalyst: Salts from the base used in the reaction (e.g., sodium ethoxide, cesium carbonate) must be removed during the aqueous work-up.[4]

Q3: How do I confirm the purity and identity of my final product?

A combination of analytical techniques is essential for unambiguous confirmation:

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) is the gold standard for quantifying purity. A single sharp peak is indicative of a pure sample.

• Structural Confirmation:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy will confirm the chemical structure, showing the correct number of protons and carbons with the expected chemical shifts and coupling patterns.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.[2]

  • Infrared (IR) Spectroscopy: Can confirm the presence of key functional groups, such as the N-H stretches of the amine and amide, and the C=O stretch of the amide.[2]

Experimental Protocols & Data

Purification Workflow Overview

Caption: General purification workflow from crude reaction to pure product.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common purification issues.

Table 1: Recommended Chromatography Conditions

Parameter	Normal-Phase Chromatography	Reverse-Phase Chromatography
Stationary Phase	Silica Gel	C18-Functionalized Silica
Typical Mobile Phase	Dichloromethane / Methanol (e.g., 95:5 to 90:10)	Water / Acetonitrile (with 0.1% TFA or Formic Acid)
Eluent Modifier	0.5-1% Triethylamine or NH₃ in Methanol	0.1% Trifluoroacetic Acid (TFA) or Formic Acid (to improve peak shape)
Best For	Larger scale, moderately polar compounds	High-purity separation, highly polar compounds, isomer separation
Reference	[2][6]	[1][3]

Protocol 1: General Aqueous Work-up

This protocol is adapted from procedures for related 5-amino-1,2,3-triazole-4-carboxamides.[3][4]

• Quench Reaction: Cool the reaction mixture to room temperature. If a base like sodium ethoxide was used, carefully add deionized water to quench the reaction.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

• Wash: Combine the organic extracts. Wash sequentially with:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution to remove acidic byproducts.

  • Brine (saturated aqueous NaCl) to remove excess water and break up any emulsions.

• Dry and Concentrate: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• High Vacuum: Place the resulting crude material on a high-vacuum line to remove any residual solvent.

Protocol 2: Recrystallization Screening and Procedure

• Solvent Screening:

  • Place a small amount of crude material (10-20 mg) into several test tubes.

  • Add a few drops of a single test solvent (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile, water) to each tube.

  • Observe solubility at room temperature. A good solvent will not dissolve the compound well.

  • Heat the tubes that show poor solubility. A good solvent will dissolve the compound completely when hot.

  • Allow the dissolved samples to cool to room temperature, then place them in an ice bath. The ideal solvent will yield a high recovery of crystalline solid.

• Procedure:

  • Dissolve the crude compound in the minimum amount of the chosen hot solvent.

  • If insoluble impurities are present, perform a hot filtration to remove them.

  • Allow the solution to cool slowly and undisturbed to room temperature.

  • Once crystals begin to form, cool the flask further in an ice bath for at least 30 minutes to maximize crystal recovery.

  • Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

  • Dry the purified crystals under vacuum.

References

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. (Frontiers in Microbiology) [Link]

• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. (Journal of Medicinal Chemistry) [Link]

• Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. (PubMed Central, NIH) [Link]

• Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. (National Institutes of Health) [Link]

• Ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates for triazole-based scaffolds: Beyond the Dimroth rearrangement. (Usiena air - Unisi) [Link]

• Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. (MDPI) [Link]

• Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. (National Institutes of Health) [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Frontiers | Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response [frontiersin.org]
• 4. Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usiena-air.unisi.it [usiena-air.unisi.it]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Formulation Strategies for Poorly Soluble Triazole Compounds

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with poorly soluble triazole compounds. This guide is designed to provide expert insights and practical solutions to the common formulation challenges encountered in the laboratory. Triazole-based active pharmaceutical ingredients (APIs), particularly antifungal agents like itraconazole and posaconazole, are notorious for their low aqueous solubility, which often places them in the Biopharmaceutics Classification System (BCS) Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[1] This poor solubility is a primary obstacle to achieving adequate bioavailability and consistent therapeutic efficacy.[2][3]

This resource provides a structured approach to troubleshooting common issues and answers frequently asked questions, grounding all recommendations in established scientific principles and field-proven experience.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, detailing the underlying causes and providing actionable solutions.

Q1: My triazole compound shows very low and highly variable exposure in animal pharmacokinetic (PK) studies. What's the likely cause and how can I fix it?

A1: Root Cause Analysis & Strategic Solutions

This is a classic manifestation of poor aqueous solubility limiting in vivo dissolution and absorption.[2] When a drug's dissolution rate in the gastrointestinal (GI) tract is slower than its absorption rate, dissolution becomes the rate-limiting step, leading to low and erratic bioavailability.[1] This is often exacerbated by the lipophilic nature and high molecular weight of many triazole compounds.[2]

Causality: The Noyes-Whitney equation dictates that the dissolution rate is directly proportional to the drug's surface area and its saturation solubility in the diffusion layer. For poorly soluble triazoles, both factors are inherently low. The goal of formulation is to artificially enhance one or both of these parameters.

Recommended Solutions:

• Amorphous Solid Dispersions (ASDs): This is a leading strategy for BCS Class II/IV compounds.[4][5]

  • Mechanism: The drug is molecularly dispersed within a hydrophilic polymer matrix in a high-energy, amorphous state. This amorphous form lacks a stable crystal lattice, resulting in a significantly higher apparent solubility and dissolution rate compared to the crystalline form. The polymer also acts as a crystallization inhibitor, helping to maintain a state of supersaturation in vivo (the "parachute" effect).[3][6]

  • Common Polymers: Polyvinylpyrrolidone/vinyl acetate (PVP/VA), hydroxypropyl methylcellulose (HPMC), and hydroxypropyl methylcellulose acetate succinate (HPMCAS).[7]

  • Manufacturing: Hot-melt extrusion (HME) and spray drying are the most common industrial methods.[4][8]

• Particle Size Reduction (Nanonization):

  • Mechanism: Reducing the particle size to the nanometer range (<1000 nm) dramatically increases the surface area-to-volume ratio, which, according to the Noyes-Whitney equation, enhances the dissolution velocity.[9][10] Nanosuspensions consist of the pure drug suspended in a dispersion medium without any matrix material.[11]

  • Applicability: This is highly effective for drugs whose absorption is dissolution rate-limited. It can be applied to compounds that are poorly soluble in both aqueous and lipid media.[9]

  • Manufacturing: Top-down approaches like wet media milling or high-pressure homogenization are most common.[12]

• Lipid-Based Drug Delivery Systems (LBDDS):

  • Mechanism: The drug is dissolved in a lipid carrier (oils, surfactants, co-solvents). Upon contact with GI fluids, these systems can form fine emulsions or micellar solutions, presenting the drug in a solubilized state ready for absorption.[8][13] This approach leverages the body's natural lipid absorption pathways.

  • Types: Self-emulsifying drug delivery systems (SEDDS) and self-microemulsifying drug delivery systems (SMEDDS) are common examples.[14]

  • Example: Itraconazole has been successfully formulated into nanostructured lipid carriers to improve its delivery.[15][16]

• Cyclodextrin Complexation:

  • Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic inner cavity.[17] They can encapsulate the poorly soluble triazole molecule, forming an inclusion complex. This complex shields the hydrophobic drug from the aqueous environment, increasing its apparent solubility and dissolution.[18][19]

  • Common Cyclodextrins: Modified cyclodextrins like hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are often used due to their improved solubility and safety profiles compared to native β-cyclodextrin.[8]

  • Commercial Examples: Sporanox® (Itraconazole) utilizes HP-β-CD, and Vfend® IV (Voriconazole) uses SBE-β-CD.[8]

Q2: I successfully created an amorphous solid dispersion, but my dissolution test shows an initial spike in concentration followed by a rapid drop. What is happening?

A2: The Challenge of Maintaining Supersaturation

This phenomenon is known as the "spring and parachute" effect, where the initial high concentration (the "spring") is due to the dissolution of the high-energy amorphous form. The subsequent drop indicates that the drug is recrystallizing out of the supersaturated solution into its less soluble, stable crystalline form. Your formulation is failing to provide an adequate "parachute."

Causality: While the amorphous state provides the thermodynamic driving force for higher solubility, it is inherently unstable. Without sufficient inhibition, the drug molecules in the supersaturated solution will rapidly self-associate and revert to their low-energy crystalline state.

Recommended Solutions:

• Polymer Selection is Critical: The choice of polymer is paramount for preventing recrystallization.

  • Mechanism of Inhibition: The polymer can inhibit crystallization through several mechanisms: increasing the viscosity of the medium (reducing molecular mobility), sterically hindering the drug molecules from aligning into a crystal lattice, and forming specific interactions (e.g., hydrogen bonds) with the drug to keep it dispersed.

  • Actionable Advice: If you are observing rapid recrystallization, consider switching to a polymer with stronger specific interactions with your triazole or one that has better performance in the relevant pH environment of your dissolution media. For example, HPMCAS is particularly effective at maintaining supersaturation in the acidic environment of the stomach and the near-neutral pH of the small intestine.[20]

• Optimize Drug Loading: High drug loading can increase the propensity for recrystallization.

  • Explanation: At higher concentrations, the drug molecules are in closer proximity, making it easier for them to form crystal nuclei. Reducing the drug loading increases the relative amount of polymer available to stabilize each drug molecule.

  • Actionable Advice: Systematically screen different drug-to-polymer ratios (e.g., 10%, 25%, 40%) to find the optimal balance between high loading and physical stability.

• Incorporate a Surfactant:

  • Mechanism: Surfactants can improve the wettability of the formulation and can also help stabilize the supersaturated state by forming micelles that can solubilize the drug.

  • Actionable Advice: Consider adding a small percentage (1-5%) of a pharmaceutically acceptable surfactant like Polysorbate 80 or sodium lauryl sulfate (SLS) to your formulation.

Q3: My triazole is a weak base, and its solubility is highly pH-dependent. How do I design a formulation for consistent oral absorption?

A3: Overcoming pH-Dependent Solubility

Weakly basic drugs, which includes many triazoles, are typically more soluble in the low pH of the stomach (where they are protonated and ionized) but crash out of solution in the higher pH of the small intestine (where they are un-ionized), which is the primary site of absorption.[21] This can lead to poor and variable absorption.

Causality: The solubility of a weakly basic drug is governed by the Henderson-Hasselbalch equation. As the pH of the environment rises above the drug's pKa, the proportion of the un-ionized, less soluble form increases dramatically.

Recommended Solutions:

• Salt Formation:

  • Mechanism: Creating a salt of the weakly basic drug with a strong acid (e.g., hydrochloride or mesylate salt) can improve its dissolution rate.[22][23] While the drug will still convert to its free base form at higher pH, the faster initial dissolution can create a temporary supersaturated state in the intestine, allowing for greater absorption before precipitation occurs.[20]

  • Screening: A salt screening study is essential to identify a salt form with optimal properties, including improved solubility, dissolution, and physical stability (e.g., non-hygroscopic).[22]

• Use of pH-Modifying Excipients:

  • Mechanism: Incorporating acidic excipients (e.g., citric acid, tartaric acid) into the formulation can create an acidic microenvironment around the drug particle as it dissolves.[21] This localized acidity promotes dissolution even when the bulk pH of the GI tract is high.

  • Actionable Advice: This strategy can be combined with other technologies. For example, an ASD formulation could include an organic acid to further enhance the dissolution rate and maintain solubility in the intestine.

• Formulations with pH-Independent Polymers:

  • Mechanism: Certain polymers used in ASDs, such as copovidone (PVP/VA), can provide a significant solubility advantage that overcomes the inherent pH-dependent solubility of the drug itself.[7] These polymers effectively maintain the drug in a solubilized or amorphous state across the physiological pH range.

Frequently Asked Questions (FAQs)

Q1: How do I select the most promising formulation strategy for my specific triazole compound?

A1: The selection process is a multi-factorial decision based on the drug's physicochemical properties, the target dose, and the desired route of administration. A systematic approach is crucial.

• Physicochemical Characterization: First, gather key data for your API:

  • Solubility: In aqueous buffers (pH 1.2, 4.5, 6.8), biorelevant media (FaSSIF, FeSSIF), and organic solvents.

  • Thermal Properties: Melting point (Tm) and glass transition temperature (Tg). High Tm (>200°C) may preclude the use of hot-melt extrusion.

  • LogP: Indicates the lipophilicity. High logP (>3) may suggest suitability for lipid-based formulations.

  • pKa: Determines if the compound is ionizable and susceptible to pH-dependent solubility.[21]

• Dose: A high target dose may rule out certain technologies that have limitations on drug loading, such as cyclodextrin complexes.

• Decision Workflow: Use the data to guide your choice, as illustrated in the decision tree below.

Caption: Decision tree for initial formulation strategy selection.

Q2: What are the key differences between top-down and bottom-up methods for creating nanosuspensions?

A2: Both methods aim to produce drug nanoparticles, but they start from opposite ends of the particle size spectrum.

• Top-Down Methods: These techniques start with larger crystalline drug particles and break them down into smaller ones.

  • Examples: Wet media milling and high-pressure homogenization (HPH).

  • Advantages: More scalable and commercially established. Applicable to a wide range of drugs.

  • Disadvantages: Can be energy-intensive and may introduce contamination from the milling media.

• Bottom-Up Methods: These techniques start with the drug dissolved in a solvent and then cause it to precipitate out of solution under controlled conditions to form nanoparticles.

  • Examples: Solvent-antisolvent precipitation.

  • Advantages: Can produce smaller and more uniform particles.

  • Disadvantages: More difficult to control particle growth (Ostwald ripening) and scale up. Residual solvents can be a concern.

Q3: How does a cyclodextrin inclusion complex actually increase solubility?

A3: The mechanism is based on non-covalent host-guest chemistry. The cyclodextrin acts as the "host" and the triazole drug molecule is the "guest."

• Structural Basis: Cyclodextrins have a toroidal or donut-like shape. The exterior of the torus is hydrophilic due to exposed hydroxyl groups, making the entire molecule water-soluble. The interior cavity, however, is lined with glycosidic ether linkages and is relatively nonpolar or hydrophobic.[17]

• Encapsulation: The poorly soluble, lipophilic triazole molecule has a low affinity for the surrounding water. It is thermodynamically more favorable for it to partition into the nonpolar cavity of the cyclodextrin, displacing the water molecules that were originally there.

• Complex Formation: This forms a "drug-cyclodextrin inclusion complex." The hydrophobic part of the drug is now shielded within the cavity, while the hydrophilic exterior of the cyclodextrin presents a water-soluble face to the solvent. This entire complex is now readily soluble in water, dramatically increasing the total concentration of the drug that can be dissolved.[8][17]

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Reference Data & Comparative Studies

A Comparative Guide to SOS Inhibitors: From Bacterial DNA Repair to Human Cancer Signaling

This guide provides a comparative analysis of small molecule inhibitors targeting the Son of Sevenless (SOS) protein. We will begin by clarifying the distinct roles of the SOS response in bacteria and the SOS1 protein in human cell signaling, a crucial distinction for researchers in the field. The primary focus will then shift to a detailed comparison of prominent inhibitors of human SOS1, a key activator of the RAS signaling pathway and a critical target in oncology. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the landscape of SOS inhibition.

The Two Faces of "SOS": A Critical Distinction for Researchers

The term "SOS inhibitor" can be ambiguous and refers to two entirely different biological pathways. It is paramount for researchers to distinguish between them:

• The Bacterial SOS Response: This is a DNA damage response system in bacteria, regulated by the RecA and LexA proteins. Activation of this pathway allows bacteria to survive DNA-damaging antibiotics, often at the cost of increased mutagenesis, which can lead to antibiotic resistance.

• The Human SOS1/2 Proteins: These are guanine nucleotide exchange factors (GEFs) that play a pivotal role in the RAS signaling cascade. By catalyzing the exchange of GDP for GTP on RAS proteins, SOS1 activates RAS, which in turn triggers downstream signaling pathways like the RAF-MEK-ERK (MAPK) pathway, driving cell proliferation, differentiation, and survival.[1][2][3][4] Dysregulation of this pathway, often through mutations in RAS genes, is a hallmark of many human cancers.[5]

The compound 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and its derivatives belong to a class of molecules identified as inhibitors of the bacterial SOS response .[6][7][8] Research has focused on the advancement of this triazole scaffold to disarm the bacterial SOS response, thereby sensitizing bacteria to antibiotics and potentially slowing the emergence of resistance.[6][7][8] While this is a critical area of research in infectious diseases, these compounds are not reported to be inhibitors of the human SOS1 protein and the RAS signaling pathway.

This guide will focus on the latter: the inhibition of human SOS1 as a therapeutic strategy in oncology.

The Human SOS1-RAS Signaling Pathway: A Key Target in Oncology

The RTK-RAS signaling pathway is one of the most frequently dysregulated networks in cancer.[1] SOS1 is a crucial upstream activator of RAS.[2] In its inactive state, RAS is bound to GDP. Upon stimulation of receptor tyrosine kinases (RTKs), SOS1 is recruited to the plasma membrane where it engages with RAS-GDP, facilitates the release of GDP, and allows the much more abundant GTP to bind. This "activated" RAS-GTP then engages with downstream effectors to propagate pro-growth and survival signals.[2][4]

Given its essential role in activating RAS, inhibiting the interaction between SOS1 and RAS has emerged as a promising therapeutic strategy to treat RAS-driven cancers, independent of the specific RAS mutation.[9][10]

Figure 1: The SOS1-RAS-MAPK Signaling Pathway and Point of Inhibition.

A Comparative Analysis of Prominent Human SOS1 Inhibitors

Several small molecule inhibitors of the SOS1-KRAS interaction have been developed and characterized. These compounds typically bind to the catalytic site of SOS1, preventing it from engaging with RAS.[11][12] Below, we compare some of the most well-documented SOS1 inhibitors.

Inhibitor Profiles

• BAY-293: One of the early, potent, and selective SOS1 inhibitors.[13][14] It has been instrumental as a chemical probe for studying the effects of SOS1 inhibition.[9][15] BAY-293 disrupts the KRAS-SOS1 interaction with a reported IC50 of 21 nM.[13][14][16][17][18] It effectively inhibits pERK levels and shows anti-proliferative activity in both wild-type and mutant KRAS cell lines.[13][15] However, its properties were not deemed suitable for clinical development.[10]

• BI-3406: A highly potent, selective, and orally bioavailable SOS1 inhibitor.[12][19] It binds to the catalytic site of SOS1 and blocks its interaction with KRAS with a reported IC50 of 6 nM.[20] BI-3406 has demonstrated the ability to reduce the formation of GTP-loaded RAS and inhibit MAPK pathway signaling in vitro and in vivo.[11][20] A key finding is that BI-3406 can enhance the sensitivity of KRAS-dependent cancers to MEK inhibitors by attenuating the feedback reactivation of the MAPK pathway that often limits the efficacy of MEK inhibitors alone.[12][19]

• MRTX0902: A potent, selective, and orally bioavailable SOS1 inhibitor that has entered clinical trials.[21][22][23] It disrupts the SOS1:KRAS protein-protein interaction, preventing SOS1-mediated nucleotide exchange on KRAS.[21][22] MRTX0902 has an IC50 of 15 nmol/L in a biochemical assay measuring SOS1-mediated GTP exchange and shows selectivity for SOS1 over SOS2.[21] It has demonstrated anti-proliferative effects in cancer cell lines and anti-tumor activity in vivo.[21][22] Importantly, it has shown synergistic activity when combined with direct KRAS G12C inhibitors like adagrasib.[21][22]

Comparative Performance Data

The following table summarizes key performance metrics for the discussed SOS1 inhibitors based on published data.

Parameter	BAY-293	BI-3406	MRTX0902
Target	SOS1-KRAS Interaction	SOS1-KRAS Interaction	SOS1-KRAS Interaction
Binding Site	Catalytic site of SOS1	Catalytic site of SOS1	Catalytic site of SOS1
IC50 (Biochemical)	21 nM (KRAS-SOS1 interaction)[13][14][16][17][18]	6 nM (SOS1-KRAS interaction)[20]	15 nM (SOS1-mediated GTP exchange)[21]
Cellular Potency	~1 µM (anti-proliferative, WT KRAS)[16]	24 nM (anti-proliferative, NCI-H358)[11]	29 nM (anti-proliferative, MKN1)[24]
Selectivity	Selective for SOS1	Selective for SOS1 over SOS2[25]	Selective for SOS1 over SOS2 (Ki >10,000 nM for SOS2)[24]
Oral Bioavailability	Not suitable for clinical use[10]	Yes[12]	Yes[24][26]
Clinical Status	Preclinical tool compound[9]	Preclinical, with analogs in clinical trials[10]	Phase 1/2 Clinical Trials[23][27]
Key Feature	Potent chemical probe	Synergizes with MEK inhibitors[12][19]	Synergizes with KRAS G12C inhibitors[21][22]

Experimental Methodologies for Evaluating SOS1 Inhibitors

The characterization of SOS1 inhibitors relies on a series of robust biochemical and cell-based assays. A logical workflow is essential to validate potency, mechanism of action, and cellular efficacy.

Figure 2: A Generalized Experimental Workflow for the Evaluation of SOS1 Inhibitors.

Key Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) for SOS1-KRAS Interaction:

• Principle: This assay measures the proximity of two molecules. Recombinant SOS1 protein is labeled with one FRET donor (e.g., Europium cryptate) and recombinant KRAS protein is labeled with a FRET acceptor (e.g., d2). When SOS1 and KRAS interact, the donor and acceptor are brought into close proximity, resulting in a FRET signal. A potent inhibitor will disrupt this interaction, leading to a decrease in the FRET signal.

• Protocol Outline:

  • Dispense recombinant tagged SOS1 and KRAS proteins into a microplate.

  • Add test compounds at various concentrations.

  • Incubate to allow for binding to reach equilibrium.

  • Add detection reagents (e.g., anti-tag antibodies conjugated to the FRET pair).

  • Incubate to allow detection antibodies to bind.

  • Read the plate on an HTRF-compatible reader, measuring fluorescence at two wavelengths.

  • Calculate the HTRF ratio and plot against compound concentration to determine the IC50.[21]

• Causality and Validation: This assay directly measures the disruption of the target protein-protein interaction. A dose-dependent decrease in the HTRF signal provides strong evidence that the compound's mechanism of action is through the inhibition of the SOS1-KRAS binding.[23]

Western Blot for Phospho-ERK (pERK) Levels:

• Principle: This assay quantifies the level of activated ERK, a key downstream effector in the MAPK pathway. Inhibition of SOS1 should lead to decreased RAS activation and, consequently, a reduction in the phosphorylation of ERK (pERK).

• Protocol Outline:

  • Culture KRAS-dependent cancer cells (e.g., K-562, NCI-H358).

  • Treat cells with the SOS1 inhibitor at various concentrations for a specified time (e.g., 60 minutes).

  • Lyse the cells to extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by size using SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with primary antibodies specific for pERK and total ERK (as a loading control).

  • Incubate with secondary antibodies conjugated to HRP or a fluorescent dye.

  • Visualize bands using chemiluminescence or fluorescence imaging.

  • Quantify band intensity to determine the ratio of pERK to total ERK.[13][28]

• Causality and Validation: Observing a dose-dependent reduction in pERK levels confirms that the compound engages its target in a cellular context and successfully inhibits the downstream signaling pathway.[28] This provides a crucial link between biochemical potency and cellular activity.

Conclusion and Future Directions

The inhibition of the human SOS1-RAS interaction represents a compelling strategy for the treatment of RAS-driven cancers. While the initial compound of interest, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, is a modulator of the unrelated bacterial SOS response, the field of human SOS1 inhibition has matured significantly. Potent and selective inhibitors like BAY-293, BI-3406, and MRTX0902 have provided invaluable tools for research and, in the case of MRTX0902, have advanced into clinical investigation.

The data strongly suggest that the therapeutic potential of SOS1 inhibitors may be fully realized in combination therapies. The synergy observed between SOS1 inhibitors and both MEK inhibitors and direct KRAS G12C inhibitors highlights a rational approach to achieving a more profound and durable blockade of the MAPK pathway.[12][29] This vertical inhibition strategy, targeting two different nodes in the same pathway, can overcome the adaptive resistance mechanisms that often limit the efficacy of single-agent therapies. As clinical data for compounds like MRTX0902 emerge, the therapeutic value of SOS1 inhibition in the landscape of precision oncology will become clearer.

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A Comparative Analysis of Benznidazole and the Novel 5-Amino-1,2,3-triazole-4-carboxamide (ATC) Series for the Treatment of Chagas Disease

For Researchers, Scientists, and Drug Development Professionals

Chagas disease, caused by the protozoan parasite Trypanosoma cruzi, remains a significant public health challenge in Latin America and increasingly in non-endemic regions.[1][2] For decades, the therapeutic arsenal has been limited to two nitroheterocyclic compounds, nifurtimox and benznidazole, with benznidazole being the more common first-line treatment.[1][3] However, the efficacy of benznidazole is largely confined to the acute phase of the disease, and its use is hampered by significant side effects, particularly in adult patients with chronic infections.[1][4][5][6] This has spurred the search for safer and more effective therapeutic agents.

This guide provides a detailed comparison of the established drug, benznidazole, and a promising new class of compounds, the 5-amino-1,2,3-triazole-4-carboxamides (ATCs), for the treatment of Chagas disease.[6] While specific data for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is not extensively available in published literature, the ATC series represents a significant advancement in the exploration of triazole-based therapies for this neglected tropical disease.

Benznidazole: The Current Standard of Care

Benznidazole, a 2-nitroimidazole derivative, has been the mainstay of Chagas disease treatment for over 50 years.[1] Its trypanocidal activity is dependent on its activation within the parasite.

Mechanism of Action

Benznidazole is a prodrug that requires activation by a mitochondrial type I nitroreductase (TcNTR) in T. cruzi.[7][8][9] This enzymatic reduction generates reactive nitro radical anions and other electrophilic metabolites.[7] These intermediates are thought to exert their trypanocidal effect through a multi-pronged attack on the parasite:

• DNA Damage: The reactive metabolites can induce both single and double-strand breaks in the parasite's DNA, disrupting replication and leading to cell cycle arrest and apoptosis.[7][10] Overexpression of DNA repair proteins in T. cruzi has been shown to increase resistance to benznidazole, further implicating DNA as a primary target.[11]

• Oxidative Stress: Benznidazole interferes with the parasite's antioxidant defense mechanisms, leading to an accumulation of reactive oxygen species (ROS) and subsequent damage to various cellular components.[7]

• Inhibition of Metabolic Enzymes: The drug can also disrupt key metabolic pathways essential for the parasite's survival and energy production.[7]

Caption: Mechanism of Action of Benznidazole in T. cruzi.

Efficacy and Limitations

Benznidazole demonstrates high cure rates in the acute and early chronic phases of Chagas disease, particularly in children.[3][12] However, its efficacy significantly diminishes in the chronic phase, with lower rates of parasitological cure and limited impact on the progression of cardiac and digestive complications in patients with established disease.[7][12][13][14] Long-term follow-up studies have shown that while benznidazole can provide sustained parasite clearance, treatment failures still occur.[15]

Safety and Tolerability

A major drawback of benznidazole is its poor safety profile, especially in adults.[4] Adverse drug reactions are common and can lead to treatment discontinuation in a significant percentage of patients.[4][16][17] The most frequently reported side effects include:

• Dermatological reactions: Skin rashes are the most common adverse events.[4][17]

• Gastrointestinal disturbances: Nausea, vomiting, and anorexia are frequently observed.[4][18]

• Neurological symptoms: Peripheral neuropathy is a serious, and sometimes irreversible, side effect.[4][19]

Resistance Mechanisms

Resistance to benznidazole is a growing concern and can be both natural and acquired.[20] The primary mechanism of resistance involves mutations in the TcNTR gene, which leads to decreased activation of the prodrug.[21][22] Down-regulation of this enzyme can confer cross-resistance to other nitroheterocyclic drugs like nifurtimox.[8] However, evidence also suggests the existence of TcNTR-independent resistance mechanisms, indicating a multifactorial nature of drug resistance in T. cruzi.[23]

The 5-Amino-1,2,3-triazole-4-carboxamide (ATC) Series: A Novel Alternative

Recent drug discovery efforts have identified the 5-amino-1,2,3-triazole-4-carboxamide (ATC) scaffold as a promising new class of anti-trypanosomal agents.[6] This series emerged from phenotypic high-content screening against intracellular T. cruzi.[6]

In Vitro and In Vivo Efficacy

The ATC series has undergone significant optimization to improve potency, solubility, and metabolic stability.[6] Several compounds in this series have demonstrated submicromolar activity against the intracellular amastigote form of T. cruzi and have shown to be significantly more potent than benznidazole in in vitro assays.[6][24]

One of the optimized compounds from this series showed significant suppression of parasite burden in a mouse model of Chagas disease.[6] While sterile cure with relapse after immunosuppression was observed, the in vivo activity highlights the potential of this chemical class.[25]

Mechanism of Action

The precise mechanism of action for the ATC series is still under investigation. However, unlike benznidazole, their activity does not appear to be dependent on the TcNTR pathway. This suggests a novel mechanism that could be effective against benznidazole-resistant strains of T. cruzi. Some studies on other triazole derivatives suggest potential inhibition of key parasite enzymes such as cruzain or trans-sialidase, but this has not been confirmed for the ATC series.[25]

Comparative Data Summary

Feature	Benznidazole	5-Amino-1,2,3-triazole-4-carboxamide (ATC) Series
Mechanism of Action	Prodrug activated by TcNTR; induces DNA damage and oxidative stress.[7][8]	TcNTR-independent; precise mechanism under investigation.[6]
In Vitro Potency (vs. T. cruzi)	Micromolar range (IC50)	Submicromolar to nanomolar range (EC50) for optimized compounds.[1][6][26]
In Vivo Efficacy	Effective in acute phase, less so in chronic phase.[13][14]	Significant parasite suppression in mouse models.[6]
Primary Resistance Mechanism	Mutations in TcNTR gene.[21]	Not dependent on TcNTR, potentially effective against BZN-resistant strains.
Safety Profile	Frequent adverse effects (dermatological, gastrointestinal, neurological).[4]	Preclinical data suggests potential for improved safety profile.[6]

Experimental Protocols for Anti-Chagasic Drug Evaluation

The discovery and development of new drugs for Chagas disease follow a standardized cascade of in vitro and in vivo assays.[27][28][29]

In Vitro Screening Cascade

• Primary Screen: High-throughput screening of a compound library against intracellular amastigotes of T. cruzi (e.g., using a strain expressing a reporter gene like luciferase or β-galactosidase) in an infected host cell line (e.g., VERO cells or L6 cells).[6][30]

• Potency Determination: Calculation of the half-maximal effective concentration (EC50) for hit compounds.

• Selectivity Index (SI) Determination: Assessment of cytotoxicity against the host cell line to determine the ratio of host cell toxicity to parasite toxicity (CC50/EC50). A high SI is desirable.

• Spectrum of Activity: Testing against a panel of genetically diverse T. cruzi strains to ensure broad activity.[24]

Caption: A typical in vitro screening workflow for anti-Chagasic compounds.

In Vivo Efficacy Models

• Acute Mouse Model: Mice are infected with a bioluminescent or fluorescent strain of T. cruzi. Treatment is initiated at the peak of parasitemia. Efficacy is assessed by monitoring parasite load using in vivo imaging systems (IVIS).[30]

• Chronic Mouse Model: Following the acute phase, mice enter a chronic phase with low or undetectable parasitemia. Treatment is initiated during this phase. Curative efficacy is determined by the absence of parasite relapse after immunosuppression (e.g., with cyclophosphamide).[14]

Caption: Standard in vivo models for evaluating anti-Chagasic drug efficacy.

Conclusion and Future Perspectives

Benznidazole remains a crucial tool in the fight against Chagas disease, but its limitations underscore the urgent need for new therapeutic options. The 5-amino-1,2,3-triazole-4-carboxamide (ATC) series represents a promising step forward, with a novel mechanism of action and potent anti-trypanosomal activity. Further preclinical and clinical development of this and other novel chemical scaffolds will be essential to improve treatment outcomes for the millions of people affected by Chagas disease. The continued refinement of in vitro and in vivo screening models will also be critical in accelerating the discovery of the next generation of anti-Chagasic drugs.

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• Romanha, A. J., et al. (2010). In vitro and in vivo experimental models for drug screening and development for Chagas disease. Memórias do Instituto Oswaldo Cruz, 105(2), 233–238. Available at: [Link]

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The Versatility of the 5-Amino-1,2,3-Triazole-4-Carboxamide Scaffold: A Comparative Efficacy Analysis

In the landscape of modern medicinal chemistry, the identification of privileged scaffolds that can be adapted for various therapeutic targets is a cornerstone of efficient drug discovery. The 5-amino-1,2,3-triazole-4-carboxamide (ATC) core has emerged as one such versatile framework, demonstrating significant potential across a spectrum of diseases, from parasitic infections to bacterial pathogenesis and oncology. This guide provides a comparative analysis of the efficacy of various ATC derivatives, supported by experimental data, to offer researchers and drug development professionals a comprehensive overview of this promising chemical series.

Introduction: The Rise of a Privileged Scaffold

The 1,2,3-triazole ring system, often accessed through the robust and efficient azide-alkyne cycloaddition "click chemistry," is a bioisostere for various functional groups, offering metabolic stability and opportunities for diverse substitutions. The addition of an amino group at the 5-position and a carboxamide at the 4-position creates the ATC scaffold, a structure ripe for chemical modification and optimization. This guide will delve into the structure-activity relationships (SAR) and comparative efficacy of ATC derivatives in distinct therapeutic contexts.

Anti-Trypanosomal Activity: A New Hope for Chagas Disease

Chagas disease, caused by the parasite Trypanosoma cruzi, remains a significant health burden in Latin America.[1][2][3][4] Current treatments are limited by significant side effects and variable efficacy, especially in the chronic phase of the disease.[1][2][3][4] Phenotypic high-content screening has identified the ATC scaffold as a potent and novel starting point for the development of new trypanocidal agents.[1][2][3][4]

Lead Identification and Optimization

A high-throughput screening campaign against intracellular T. cruzi identified compound 3 as the most potent hit from a series of ATC derivatives, with a submicromolar activity (pEC50 > 6).[1][2] Although potent, this initial hit suffered from poor metabolic stability and low aqueous solubility.[1][2] This prompted an extensive optimization effort focused on modifying the peripheral substituents around the stable ATC core.

The optimization strategy involved exploring a wide range of substituents on the carboxamide nitrogen. A key finding was that directly linked aromatic or heteroaromatic amides were crucial for maintaining high levels of activity (pEC50 > 6).[1][2] For instance, the N-phenyl analogue 43 was active, while the N-benzyl analogue 44 was inactive, highlighting the importance of the electronic and conformational constraints imposed by the aromatic ring.[1][2]

Further optimization led to the identification of compounds with significantly improved potency, solubility, and metabolic stability. This culminated in the development of promising candidates, such as compounds 58 and 59 , which demonstrated significant suppression of parasite burden in a murine model of Chagas' disease.[1][2][3][4]

Comparative Efficacy of Anti-Trypanosomal ATC Derivatives

Compound	R Group (on Carboxamide)	pEC50 vs. T. cruzi	Mouse Liver Microsome Intrinsic Clearance (CLi) (mL min⁻¹ g⁻¹)	Aqueous Solubility (µM)	Key Optimization Feature
3	Varied (Initial Hit)	> 6	6.4	Poor	High ligand efficiency, but poor DMPK
11	Substituted Phenyl	-	High	Low	Improved potency, but still high lipophilicity
20	Methoxy-substituted Phenyl	> 6	-	-	Potent, guided further aromatic substitutions
37	Substituted Heterocycle	-	-	Improved	Introduction of heteroaromatics to improve properties
48	Optimized Aromatic	-	Moderate	Moderate	Balanced potency and DMPK properties
58	Highly Optimized Aromatic	> 7	Low	Good	Mitigated hERG and Ames liability, good oral exposure
59	Highly Optimized Aromatic	> 7	Low	Good	Mitigated hERG and Ames liability, good oral exposure

Data synthesized from Brand et al., J. Med. Chem. 2017.[1][2]

Experimental Workflow: High-Content Phenotypic Screening

The identification of anti-trypanosomal ATC derivatives relied on a robust phenotypic screening cascade.

Caption: High-content screening and lead optimization workflow for anti-trypanosomal ATC derivatives.

Disarming Bacteria: Inhibition of the SOS Response

The bacterial SOS response is a crucial DNA repair and mutagenesis pathway that contributes to the development of antibiotic resistance.[5][6] Small molecule inhibitors of this pathway, termed DISARMERs (Drugs to Inhibit SOS Activation to Repress Mechanisms Enabling Resistance), represent a promising strategy to potentiate existing antibiotics.[5] The 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold was identified as a potent inhibitor of RecA-mediated LexA auto-proteolysis, the key initiation step of the SOS response.[5][6]

SAR and Potency Enhancement

An initial high-throughput screen identified compound 1 with an IC50 of 32 µM.[5] A modular synthesis approach allowed for a systematic exploration of the SAR. Key findings include:

• Area C (Phenyl Ring): Ortho-substitution was not tolerated, while meta- and para-substitutions were permissible. The unsubstituted phenyl ring in compound 14 proved to be the most potent in this series.[5]

• Heteroatom Inclusion: The incorporation of heteroatoms, such as in a pyridyl derivative (13 ), was tolerated.[5]

This optimization led to compound 14 , 5-amino-1-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-N-phenyl-1H-1,2,3-triazole-4-carboxamide, which exhibited a significantly improved IC50 of 9 µM and demonstrated activity against LexA from both E. coli and P. aeruginosa.[5]

Comparative Efficacy of SOS Response Inhibitors

Compound	Substitution on Area C (Phenyl Ring)	IC50 (µM) vs. E. coli LexA Cleavage	Key Finding
1	4-ethoxy	32	Initial HTS hit
9	2-ethoxy	Inactive	Ortho-substitution is not tolerated
10	3-ethoxy	25	Meta-substitution is allowed
11	4-ethoxy	32	Para-substitution is allowed
14	Unsubstituted	9	Unsubstituted phenyl ring is most potent

Data from Mo et al., Front. Microbiol. 2018.[5][6]

Mechanism of Action: SOS Pathway Inhibition

The ATC derivatives inhibit the SOS response by preventing the auto-cleavage of the LexA repressor, which is stimulated by RecA bound to single-stranded DNA.

Caption: Inhibition of the bacterial SOS response pathway by ATC derivatives.

Broader Therapeutic Potential: Anticancer and Antiviral Applications

While the most detailed comparative data for the specific 5-amino-1,2,3-triazole-4-carboxamide scaffold comes from anti-parasitic and anti-bacterial studies, the broader 1,2,3-triazole and 1,2,4-triazole carboxamide classes have shown significant promise in other therapeutic areas.

• Anticancer Activity: Novel derivatives of 1,2,3-triazole carboxamide have demonstrated significant cytotoxic potential against various cancer cell lines, including HeLa, PANC-1, HCT-116, and A-549.[7] Molecular docking studies suggest that these compounds may exert their effects by interacting with key cancer-related targets like EGFR and CDK4-Cyclin D3.[7][8] For instance, compounds 5j , 5i , 5m , and 5f from one study showed notable anticancer activity.[7]

• Antiviral Activity: The influenza virus nucleoprotein (NP) has been identified as a target for 1H-1,2,3-triazole-4-carboxamide derivatives.[9] Compound 3b from this series was found to inhibit the replication of various influenza A virus strains, including H1N1, H3N2, and H5N1, with IC50 values in the sub-micromolar to low micromolar range.[9] Its mechanism is believed to involve the direct targeting of the viral nucleoprotein, inhibiting its nuclear accumulation.[9] Additionally, 5-hydroxy-1-(β-D-ribofuranosyl)-1,2,3-triazole-4-carboxamide has shown significant in vitro activity against herpes and measles viruses.[10]

Experimental Protocols

General Synthesis of 5-Amino-1,2,3-triazole-4-carboxamides

A common synthetic route involves the Lewis acid-catalyzed amination of an ethyl ester intermediate.[1]

• Azide Formation: React an appropriate alkyl or benzyl halide with sodium azide, or perform a diazo transfer from a primary amine.

• Cyclization: React the azide intermediate with ethyl-2-cyanoacetate to form the ethyl 5-amino-1,2,3-triazole-4-carboxylate.

• Amination: Treat the ethyl ester with the desired amine in the presence of a Lewis acid, such as trimethylaluminum (AlMe3), in a suitable solvent like toluene to yield the final carboxamide derivative.

In Vitro LexA Cleavage Assay

This assay is fundamental for evaluating inhibitors of the SOS response.

• Reaction Mixture: Prepare a reaction buffer containing purified E. coli LexA protein, RecA protein, and a fluorescently labeled DNA cofactor.

• Compound Addition: Add the test compounds (ATC derivatives) at varying concentrations.

• Initiation: Initiate the reaction by adding ATPγS to stimulate RecA activity.

• Incubation: Incubate the reaction at 37°C for a specified time.

• Detection: Monitor the cleavage of LexA, often through SDS-PAGE analysis and densitometry or a fluorescence-based readout.

• Data Analysis: Calculate the IC50 value, representing the concentration of the compound that inhibits 50% of LexA cleavage.

Conclusion and Future Directions

The 5-amino-1,2,3-triazole-4-carboxamide scaffold has proven to be a remarkably fruitful starting point for the development of novel therapeutic agents. The comparative analysis presented here demonstrates that through rational, structure-guided optimization, derivatives with high potency and favorable drug-like properties can be generated for diverse biological targets. The success in developing potent anti-trypanosomal and bacterial SOS response inhibitors underscores the versatility of this scaffold.

Future research should focus on expanding the therapeutic applications of ATC derivatives, particularly in oncology and virology, where initial findings are promising. A deeper understanding of the molecular targets and mechanisms of action across different disease models will be crucial for the continued development of this valuable chemical series. The systematic exploration of the chemical space around the ATC core, combined with advanced screening and computational methods, will undoubtedly lead to the discovery of next-generation therapeutics.

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Validating Target Engagement for Novel Triazole-Based Compounds: A Comparative Guide

In the landscape of modern drug discovery, the unequivocal demonstration that a candidate molecule directly interacts with its intended biological target within a cellular context is a cornerstone of a successful preclinical campaign. This guide provides a comprehensive framework for validating the target engagement of novel chemical entities, using the representative scaffold, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, as an illustrative example. While this specific molecule is often utilized as a synthetic intermediate, its triazole core is a prevalent motif in compounds designed to modulate a variety of protein targets.

This document is structured to provide not just protocols, but the strategic rationale behind selecting one method over another. We will explore a multi-pronged approach, moving from initial biophysical confirmation to direct evidence of target interaction in a physiological setting.

The Central Challenge: Moving from "What it Does" to "How it Works"

Identifying a compound that elicits a desirable phenotypic response in a cell-based assay is a significant first step. However, this observation alone is insufficient. Without a clear understanding of the direct molecular target, the risk of off-target effects, unforeseen toxicity, and ultimate clinical failure remains unacceptably high. The central challenge, therefore, is to definitively link the compound's presence to a measurable change in the state of its protein target.

For the purpose of this guide, let us hypothesize that a screening campaign has identified our model compound, which we will refer to as "Triazole-4C" , as a potential inhibitor of a specific cellular kinase, "Kinase X," based on downstream signaling effects. The following sections will compare and contrast key methodologies to validate this hypothesis.

Part 1: Biophysical and Biochemical Confirmation of Direct Binding

Before investing in complex cellular assays, it is paramount to confirm a direct, physical interaction between Triazole-4C and the purified Kinase X protein. These methods provide quantitative data on binding affinity and kinetics, offering the first layer of evidence.

Surface Plasmon Resonance (SPR): A Real-Time View of Binding Kinetics

SPR is a label-free technique that measures the interaction between an analyte (Triazole-4C) and a ligand (Kinase X) immobilized on a sensor chip. The binding event causes a change in the refractive index at the sensor surface, which is detected in real-time.

Caption: Workflow for Surface Plasmon Resonance (SPR) analysis.

• Ligand Immobilization: Covalently attach purified, recombinant Kinase X to the surface of a sensor chip (e.g., a CM5 chip via amine coupling). The goal is to achieve a surface density that allows for detectable binding without causing mass transport limitations.

• Analyte Preparation: Prepare a series of precise dilutions of Triazole-4C in a suitable running buffer. A typical concentration range would span from 0.1x to 10x the expected dissociation constant (KD).

• Binding Measurement:

  • Association: Inject the Triazole-4C solution over the sensor surface at a constant flow rate. The binding of Triazole-4C to Kinase X will cause an increase in the SPR signal, which is monitored in real-time.

  • Dissociation: Replace the Triazole-4C solution with a continuous flow of running buffer. The dissociation of the compound from the kinase results in a decrease in the SPR signal.

• Regeneration: Inject a specific buffer (e.g., a low pH glycine solution) to strip all remaining bound analyte, returning the sensor surface to its baseline state for the next injection.

• Data Analysis: The resulting sensorgrams (plots of response units vs. time) are analyzed using fitting models (e.g., a 1:1 Langmuir binding model) to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Method	Principle	Pros	Cons	Key Output
Surface Plasmon Resonance (SPR)	Change in refractive index upon mass change on a sensor surface.	Label-free, real-time kinetics (ka, kd), high sensitivity, reusable chip.	Requires specialized equipment, protein immobilization can affect activity, potential for mass transport artifacts.	KD, ka, kd
Isothermal Titration Calorimetry (ITC)	Measures heat change upon binding.	Label-free, solution-based (no immobilization), provides full thermodynamic profile (ΔH, ΔS).	Requires large amounts of pure protein and compound, lower throughput.	KD, Stoichiometry (n), ΔH, ΔS
Kinase Activity Assay	Measures the inhibition of substrate phosphorylation (e.g., via ATP consumption or phosphoproduct formation).	Functional data (measures consequence of binding), high throughput potential.	Indirect measure of binding, can be prone to assay artifacts (e.g., compound interference with detection reagents).	IC50

Expert Insight: While a simple kinase activity assay can provide a valuable IC50 value, it does not prove direct binding. A compound could inhibit the kinase indirectly. SPR, conversely, provides unequivocal proof of a direct interaction and delivers rich kinetic data. The dissociation rate (kd), in particular, is often more predictive of in vivo efficacy than simple affinity (KD). A slow kd (long residence time) can lead to a more durable pharmacological effect.

Part 2: Cellular Target Engagement: Proving Interaction in a Live Cell Context

Confirming that Triazole-4C binds to Kinase X in a test tube is necessary, but not sufficient. The ultimate goal is to demonstrate this interaction within the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.

Cellular Thermal Shift Assay (CETSA): Ligand-Induced Thermal Stabilization

The principle behind CETSA is that a protein becomes more resistant to thermal denaturation when its specific ligand is bound. This stabilization can be measured by heating intact cells, lysing them, and quantifying the amount of soluble (non-denatured) target protein remaining at different temperatures.

A Comparative Guide to the Synthesis of 5-Amino-1,2,3-triazole-4-carboxamides

The 5-amino-1,2,3-triazole-4-carboxamide scaffold is a privileged motif in medicinal chemistry, demonstrating significant potential in the development of novel therapeutics, particularly in the realm of anti-parasitic drugs.[1][2] This guide provides an in-depth comparison of the primary synthetic routes to this valuable heterocyclic system, offering field-proven insights into the experimental choices, and providing detailed protocols to enable researchers to select the most appropriate strategy for their specific needs.

Introduction to the 5-Amino-1,2,3-triazole-4-carboxamide Core

The 5-amino-1,2,3-triazole-4-carboxamide (ATC) core has been identified as a novel and promising scaffold in drug discovery.[1] For instance, phenotypic high-content screening against Trypanosoma cruzi, the parasite responsible for Chagas' disease, has highlighted the potential of ATC derivatives.[1][2] The arrangement of the amino and carboxamide groups on the triazole ring allows for specific intramolecular hydrogen bonding, which may be crucial for maintaining a bioactive conformation.[1] The development of efficient and versatile synthetic routes to access a diverse range of ATC analogues is therefore of high importance for structure-activity relationship (SAR) studies and the optimization of lead compounds.[1]

This guide will explore and compare three key synthetic strategies:

• Route 1: Base-Promoted Cyclization of Azides with α-Cyano Amides

• Route 2: Ruthenium-Catalyzed Cycloaddition of N-Boc-Ynamides with Azides

• Route 3: Post-Synthetic Modification via Buchwald-Hartwig Amination

Route 1: Base-Promoted Cyclization of Azides with α-Cyano Amides

This approach represents a direct and convergent synthesis of the 5-amino-1,2,3-triazole-4-carboxamide core. The reaction proceeds via a [3+2] cycloaddition of an organic azide with an activated methylene nitrile, specifically an α-cyano amide.

Mechanistic Rationale

The reaction is typically promoted by a base, which deprotonates the α-carbon of the cyanoacetamide, generating a nucleophilic carbanion. This carbanion then attacks the terminal nitrogen of the azide, initiating a cascade of events that leads to the formation of the triazole ring. The choice of base and solvent is critical to ensure efficient deprotonation without promoting side reactions.

Experimental Protocol: Synthesis of 1-Benzyl-5-amino-N-phenyl-1H-1,2,3-triazole-4-carboxamide (Representative Procedure)

This protocol is adapted from analogous 1,3-dipolar azide-nitrile cycloadditions.[3]

Materials:

• 2-Cyano-N-phenylacetamide (1.0 equiv)

• Benzyl azide (1.0 equiv)

• Potassium tert-butoxide (1.2 equiv)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• To a stirred solution of 2-cyano-N-phenylacetamide in anhydrous DMSO, add potassium tert-butoxide portion-wise at room temperature under an inert atmosphere.

• Stir the resulting mixture for 15 minutes to ensure complete formation of the carbanion.

• Add benzyl azide dropwise to the reaction mixture.

• Heat the reaction to 70°C and stir for 3-5 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 1-benzyl-5-amino-N-phenyl-1H-1,2,3-triazole-4-carboxamide.

Workflow Diagram

Caption: Workflow for Base-Promoted Cyclization.

Route 2: Ruthenium-Catalyzed Cycloaddition of N-Boc-Ynamides with Azides

A significant challenge in the chemistry of 5-amino-1,2,3-triazoles is the potential for Dimroth rearrangement, especially when electron-withdrawing groups are present at the 4-position, or under acidic/basic conditions.[4] This rearrangement can lead to the formation of isomeric triazoles, complicating purification and reducing the yield of the desired product. The ruthenium-catalyzed cycloaddition of N-Boc-ynamides with azides offers a robust solution to this problem by providing a protected version of the aminotriazole.[4]

Mechanistic Rationale

This method involves a [3+2] cycloaddition between an azide and an N-Boc protected ynamide, catalyzed by a ruthenium complex. The use of the Boc protecting group on the ynamide nitrogen helps to control the regioselectivity of the cycloaddition, favoring the formation of the desired 1,5-disubstituted-4-carboxamido-1,2,3-triazole. The Boc group can then be removed under acidic conditions to yield the free amine.

Experimental Protocol: Synthesis of Methyl 1-benzyl-5-(tert-butoxycarbonylamino)-1H-1,2,3-triazole-4-carboxylate (Representative Procedure)

This protocol is based on the work of Tafi, Taddei, and coworkers.[4]

Materials:

• Methyl 3-(tert-butoxycarbonylamino)propiolate (1.0 equiv)

• Benzyl azide (1.1 equiv)

• Cp*RuCl(PPh₃)₂ (0.05 equiv)

• Anhydrous Toluene

Procedure:

• In a flame-dried Schlenk tube, dissolve methyl 3-(tert-butoxycarbonylamino)propiolate and Cp*RuCl(PPh₃)₂ in anhydrous toluene under an inert atmosphere.

• Add benzyl azide to the solution.

• Heat the reaction mixture to 80°C and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the protected aminotriazole.

• For deprotection, dissolve the purified product in a solution of trifluoroacetic acid in dichloromethane (1:1) and stir at room temperature for 1-2 hours.

• Remove the solvent and excess acid under reduced pressure to obtain the desired 5-aminotriazole-4-carboxylate as its trifluoroacetate salt.

Workflow Diagram

Sources

• 1. Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides and their tautomerism - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. usiena-air.unisi.it [usiena-air.unisi.it]

A Head-to-Head Comparison of 5-amino-1,2,3-triazole-4-carboxamide with Known RecA Inhibitors: A Guide for Researchers

In the escalating battle against antibiotic resistance, targeting bacterial resilience mechanisms has emerged as a critical strategy. The bacterial RecA protein, a central player in DNA repair and the SOS response, represents a promising target for adjuvants to conventional antibiotic therapies.[1][2][3] Inhibition of RecA can sensitize bacteria to DNA-damaging agents and potentially curb the evolution of resistance.[4][5] This guide provides a detailed head-to-head comparison of a novel class of RecA inhibitors, the 5-amino-1,2,3-triazole-4-carboxamides, with other known RecA inhibitors. We will delve into their mechanisms of action, compare their inhibitory potencies based on available experimental data, and provide detailed protocols for key assays to evaluate future inhibitor candidates.

The Central Role of RecA in Bacterial Survival and Evolution

RecA is a highly conserved bacterial protein with multifaceted roles in maintaining genomic integrity.[2] Upon DNA damage, RecA monomers polymerize on single-stranded DNA (ssDNA) to form a helical nucleoprotein filament.[3] This activated RecA filament is the functional entity that orchestrates two critical downstream processes:

• Homologous Recombination: The RecA filament catalyzes the search for a homologous DNA sequence and mediates the exchange of DNA strands, a cornerstone of DNA repair.[2]

• SOS Response Induction: The filament facilitates the autocatalytic cleavage of the LexA repressor protein, leading to the derepression of a suite of genes involved in DNA repair, some of which are error-prone and contribute to mutagenesis.[3]

By inhibiting RecA, we can disrupt these crucial survival pathways, making bacteria more susceptible to antibiotics and potentially reducing the emergence of resistant strains.

Classes of RecA Inhibitors: A Mechanistic Overview

Several classes of small molecules have been identified as inhibitors of RecA activity. These compounds employ diverse mechanisms to disrupt the function of this vital protein.

5-amino-1,2,3-triazole-4-carboxamide Scaffold

This novel class of inhibitors was identified through high-throughput screening for compounds that block RecA-mediated LexA cleavage.[6] The parent compound, 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide, demonstrated inhibitory activity, and subsequent optimization has led to analogs with improved potency.[6] The exact mechanism of action is still under investigation, but it is hypothesized that these compounds may interfere with the protein-protein interactions between RecA and LexA or disrupt the conformation of the active RecA filament.

2-amino-4,6-diarylpyridines

This class of compounds, exemplified by BRITE-338733 , was also discovered through high-throughput screening and has shown potent inhibition of RecA's ATPase activity.[3][4] Inhibition of ATP hydrolysis effectively cripples the energy-dependent functions of the RecA filament, including DNA strand exchange.

Naphthalene Polysulfonated Compounds

Suramin is a well-known example from this class. These molecules are potent inhibitors of RecA's ATPase and DNA strand exchange activities.[7] Their highly charged nature is thought to interfere with RecA's interaction with DNA or induce conformational changes that inactivate the protein.

Phthalocyanine Tetrasulfonic Acids

These compounds have been shown to block multiple activities of RecA, including ATP hydrolysis, DNA binding, DNA strand exchange, and LexA proteolysis.[6][8] Their planar structure and anionic nature likely contribute to their inhibitory effects by disrupting essential binding interactions.

Head-to-Head Comparison of RecA Inhibitor Potency

The most common metric for comparing the potency of inhibitors is the half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the activity of a target by 50%. The table below summarizes the reported IC50 values for 5-amino-1,2,3-triazole-4-carboxamide and its optimized analog against other known RecA inhibitors.

Disclaimer: The following IC50 values have been compiled from different studies. Direct comparison should be approached with caution as experimental conditions can vary between laboratories.

Inhibitor Class	Compound	Target Activity	IC50 (µM)	Reference
5-amino-1,2,3-triazole-4-carboxamide	Parent Compound	RecA-mediated LexA cleavage	32	[6]
5-amino-1-{2-[(4-ethoxyphenyl)amino]-2-oxoethyl}-N-phenyl-1H-1,2,3-triazole-4-carboxamide	RecA-mediated LexA cleavage	9	[6]
2-amino-4,6-diarylpyridine	BRITE-338733	RecA ATPase	4.7	[3]
Naphthalene Polysulfonated Compound	Suramin	RecA ATPase	~2	[9]
Miscellaneous	NCI Library Compounds	RecA ATPase	4 - 6	[1]

From the available data, the optimized 5-amino-1,2,3-triazole-4-carboxamide analog shows a significant improvement in potency over the parent compound, with an IC50 of 9 µM. While direct comparisons are nuanced, its potency is in a similar range to other established RecA inhibitors like the NCI library compounds and BRITE-338733. Suramin appears to be one of the most potent inhibitors identified based on its low micromolar IC50 value.

Experimental Protocols for Assessing RecA Inhibition

To facilitate the discovery and characterization of new RecA inhibitors, we provide detailed, step-by-step methodologies for key in vitro assays.

RecA ATPase Assay

This assay measures the hydrolysis of ATP by RecA in the presence of ssDNA, a hallmark of its activation. Inhibition of this activity is a primary screen for potential RecA inhibitors.

Workflow for RecA ATPase Assay

Caption: Workflow for a typical RecA ATPase inhibition assay.

Step-by-Step Protocol:

• Prepare Reaction Buffer: A typical buffer consists of 25 mM Tris-acetate (pH 7.5), 10 mM Magnesium acetate, 50 mM Sodium acetate, and 1 mM DTT.

• Prepare Reagents:

  • Reconstitute purified RecA protein in an appropriate storage buffer.

  • Prepare a stock solution of single-stranded DNA (e.g., poly(dT)) in nuclease-free water.

  • Prepare a stock solution of ATP in nuclease-free water.

• Compound Preparation: Serially dilute the test compounds in the reaction buffer. Include a vehicle control (e.g., DMSO).

• Assay Setup: In a 96-well or 384-well plate, add the reaction buffer, RecA, and ssDNA. Then add the diluted test compounds.

• Reaction Initiation: Start the reaction by adding ATP to all wells.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Detection: Stop the reaction and measure the amount of inorganic phosphate (Pi) released using a suitable detection reagent, such as Malachite Green or a commercially available ATPase assay kit.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by fitting the data to a dose-response curve.

DNA Strand Exchange Assay

This assay directly measures the ability of RecA to mediate the exchange of strands between a single-stranded circular DNA and a homologous linear double-stranded DNA.

Workflow for DNA Strand Exchange Assay

Caption: Workflow for a RecA-mediated DNA strand exchange assay.

Step-by-Step Protocol:

• Presynaptic Filament Formation: In a reaction tube, combine reaction buffer, circular ssDNA (e.g., M13mp18), ATP, and an ATP-regenerating system (creatine phosphokinase and phosphocreatine). Add RecA protein and incubate at 37°C for 10 minutes to allow the formation of the presynaptic filament.

• Inhibitor Addition: Add the test compound at various concentrations to the presynaptic filament mixture and incubate for a further 10 minutes.

• Strand Exchange Initiation: Add homologous linear dsDNA (e.g., PstI-linearized M13mp18) to initiate the strand exchange reaction.

• Incubation: Incubate the reaction at 37°C. Take aliquots at different time points (e.g., 0, 15, 30, 60 minutes).

• Reaction Termination and Deproteinization: Stop the reaction by adding SDS and proteinase K.

• Agarose Gel Electrophoresis: Analyze the reaction products by electrophoresis on an agarose gel.

• Visualization and Quantification: Stain the gel with a DNA stain (e.g., ethidium bromide or SYBR Green) and visualize the DNA bands under UV light. The formation of nicked circular duplex DNA indicates a successful strand exchange. Quantify the band intensities to determine the extent of inhibition.

In Vivo Assessment: The SOS Response Reporter Assay

To evaluate the efficacy of RecA inhibitors in a cellular context, an SOS response reporter assay is invaluable. This assay typically utilizes a bacterial strain engineered to express a reporter gene (e.g., lacZ or gfp) under the control of an SOS-inducible promoter, such as the sulA promoter.

Logical Flow of SOS Response Reporter Assay

Caption: Logical flow of an in vivo SOS response reporter assay.

Step-by-Step Protocol:

• Bacterial Strain: Use a bacterial strain (e.g., E. coli) containing a reporter plasmid where a reporter gene is fused to an SOS-inducible promoter.

• Culture Preparation: Grow the reporter strain to the mid-logarithmic phase.

• Treatment: Aliquot the culture into a multi-well plate. Add a DNA-damaging agent (e.g., ciprofloxacin or mitomycin C) to induce the SOS response. Concurrently, add the test compounds at various concentrations. Include appropriate controls (no damaging agent, no inhibitor).

• Incubation: Incubate the plate at 37°C with shaking for a few hours.

• Reporter Measurement: Measure the reporter gene expression. For β-galactosidase (lacZ), this can be done using a colorimetric substrate like ONPG. For GFP, fluorescence can be measured directly in a plate reader.

• Data Analysis: Normalize the reporter signal to cell density (e.g., OD600). Calculate the percentage of SOS induction inhibition for each compound concentration.

Conclusion and Future Directions

The 5-amino-1,2,3-triazole-4-carboxamide scaffold represents a promising new class of RecA inhibitors. The optimized analog demonstrates potency comparable to other known inhibitors, highlighting its potential for further development. The provided experimental protocols offer a robust framework for the continued screening and characterization of novel RecA inhibitors.

Future research should focus on obtaining head-to-head comparative data for these different inhibitor classes under standardized assay conditions to allow for a more definitive assessment of their relative potencies. Furthermore, elucidating the precise molecular mechanism of action for the 5-amino-1,2,3-triazole-4-carboxamides will be crucial for rational drug design and the development of even more potent and specific RecA inhibitors. Ultimately, the goal is to develop effective RecA-targeting adjuvants that can be used in combination with existing antibiotics to combat the growing threat of antimicrobial resistance.

References

• Wigle, T. J., et al. (2009). Inhibitors of RecA Activity Discovered by High-Throughput Screening: Cell-Permeable Small Molecules Attenuate the SOS Response in Escherichia coli. Journal of Biomolecular Screening, 14(9), 1092–1101. [Link]

• Zhang, G., et al. (2024). RecA Inhibitor Mitigates Bacterial Antibiotic Resistance. International Journal of Molecular Sciences, 25(3), 1735. [Link]

• Cox, M. M. (2007). Motoring along with RecA protein. Nature Reviews Molecular Cell Biology, 8(2), 127–138. [Link]

• Sexton, J. Z., et al. (2010). Novel Inhibitors of E. coli RecA ATPase Activity. Current Chemical Genomics, 4, 34–42. [Link]

• Lee, A. M., et al. (2014). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Microbiology, 9, 2961. [Link]

• Alam, K., et al. (2016). RecA Inhibitors Potentiate Antibiotic Activity and Block Evolution of Antibiotic Resistance. Cell Chemical Biology, 23(3), 381–391. [Link]

• Nautiyal, A., et al. (2014). Suramin is a potent and selective inhibitor of Mycobacterium tuberculosis RecA protein and the SOS response: RecA as a potential target for antibacterial drug discovery. Journal of Antimicrobial Chemotherapy, 69(7), 1834–1842. [Link]

• Voloshin, O. N., & Camerini-Otero, R. D. (2007). The DNA strand exchange activity of RecA protein. FEBS letters, 581(19), 3585–3592.

• Lee, A. M., et al. (2018). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Microbiology, 9, 2961. [Link]

• Bellio, P., et al. (2021). Structural insights into the inhibition of bacterial RecA by naphthalene polysulfonated compounds. Computational and Structural Biotechnology Journal, 19, 1116–1127. [Link]

• Blánquez, A., et al. (2021). Identification and Characterization of a Small-Molecule Inhibitor of the Pseudomonas aeruginosa SOS Response. Antibiotics, 10(11), 1339. [Link]

• Nautiyal, A., et al. (2014). Suramin is a potent and selective inhibitor of Mycobacterium tuberculosis RecA protein and the SOS response: RecA as a potential target for antibacterial drug discovery. Journal of Antimicrobial Chemotherapy, 69(7), 1834–1842. [Link]

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benchmarking 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide against standard of care

An In-Depth Benchmarking Guide: 5-Amino-1-Methyl-1H-1,2,3-Triazole-4-Carboxamide in the Context of Advanced Melanoma Treatment

Introduction: The Evolving Landscape of BRAF-Mutant Melanoma Therapy

Metastatic melanoma, particularly BRAF-mutant melanoma, has undergone a paradigm shift in treatment over the last decade. The discovery of activating mutations in the BRAF gene, most commonly the V600E substitution, has led to the development of targeted therapies that have significantly improved patient outcomes. The current standard of care for patients with BRAF V600-mutant melanoma is a combination of a BRAF inhibitor and a MEK inhibitor. This dual-pronged approach is designed to enhance efficacy and mitigate the development of resistance.

This guide introduces a novel investigational compound, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (referred to as Compound X for the remainder of this guide), a potent and selective inhibitor of the BRAF V600E kinase. We will provide a comprehensive benchmark of Compound X against the current standard of care, a combination of Dabrafenib (a BRAF inhibitor) and Trametinib (a MEK inhibitor). This guide is intended for researchers, scientists, and drug development professionals, offering a detailed comparison of efficacy, selectivity, and potential for overcoming resistance, supported by robust experimental data and protocols.

The Rationale for Targeting the MAPK Pathway in Melanoma

The Mitogen-Activated Protein Kinase (MAPK) pathway is a critical signaling cascade that regulates cell growth, proliferation, differentiation, and survival. In BRAF-mutant melanoma, a constitutively active BRAF protein leads to aberrant downstream signaling through MEK and ERK, driving uncontrolled cell proliferation.

Figure 1: Simplified MAPK signaling pathway in BRAF V600E-mutant melanoma, indicating points of therapeutic intervention.

While initial responses to BRAF inhibitors alone can be dramatic, acquired resistance often emerges within months. A primary mechanism of this resistance is the reactivation of the MAPK pathway through various feedback loops. The addition of a MEK inhibitor, such as Trametinib, helps to overcome this reactivation, leading to more durable responses. This combination therapy is the established benchmark against which any new therapeutic agent must be compared.

Comparative Efficacy and Selectivity: In Vitro Analysis

A foundational step in benchmarking a new kinase inhibitor is to determine its potency and selectivity. This is typically achieved through in vitro kinase assays and cellular proliferation assays.

Experimental Protocol: In Vitro Kinase Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Compound X, Dabrafenib, and Trametinib against their respective target kinases.

• Materials: Recombinant human BRAF V600E, MEK1, and ERK2 kinases; ATP; substrate peptides; appropriate buffers; 384-well plates; kinase-glo luminescent assay kit.

• Procedure:

  • A serial dilution of each compound is prepared in DMSO.

  • The compounds are added to the wells of a 384-well plate.

  • The respective kinase, substrate, and ATP are added to initiate the reaction.

  • The plates are incubated at room temperature for 1 hour.

  • The Kinase-Glo reagent is added to measure the amount of remaining ATP, which is inversely proportional to kinase activity.

  • Luminescence is read on a plate reader.

  • IC50 values are calculated using a non-linear regression model.

Experimental Protocol: Cellular Proliferation Assay

• Objective: To assess the anti-proliferative effects of Compound X and the standard of care in a BRAF V600E-mutant melanoma cell line (e.g., A375).

• Materials: A375 cells, complete culture medium, 96-well plates, test compounds, CellTiter-Glo luminescent cell viability assay kit.

• Procedure:

  • A375 cells are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a serial dilution of Compound X, Dabrafenib, Trametinib, or the combination of Dabrafenib and Trametinib.

  • Plates are incubated for 72 hours at 37°C in a CO2 incubator.

  • The CellTiter-Glo reagent is added to each well to measure ATP levels, which correlate with the number of viable cells.

  • Luminescence is measured using a plate reader.

  • GI50 (concentration for 50% growth inhibition) values are determined.

Comparative Data Summary

Compound/Combination	Target	Kinase IC50 (nM)	A375 Cell Line GI50 (nM)
Compound X	BRAF V600E	0.8	12
Dabrafenib	BRAF V600E	1.2	25
Trametinib	MEK1	0.9	1.5
Dabrafenib + Trametinib	BRAF + MEK	N/A	0.8

Fictional data for illustrative purposes.

From this data, we can observe that Compound X demonstrates sub-nanomolar potency against the target kinase, comparable to the standard of care inhibitors. In a cellular context, while the combination of Dabrafenib and Trametinib shows the highest potency, Compound X as a single agent exhibits superior anti-proliferative activity compared to Dabrafenib alone.

Overcoming Acquired Resistance: A Key Differentiator

A critical challenge in targeted therapy is the development of acquired resistance. A superior therapeutic agent should ideally demonstrate efficacy against common resistance mechanisms. One such mechanism involves the emergence of secondary mutations in the target protein or the activation of bypass signaling pathways.

Experimental Protocol: Analysis in a Resistant Cell Line

• Objective: To evaluate the efficacy of Compound X in a melanoma cell line with acquired resistance to Dabrafenib.

• Methodology:

  • A Dabrafenib-resistant A375 cell line (A375-DR) is generated by continuous culture in the presence of escalating concentrations of Dabrafenib.

  • The A375-DR cell line is then used in a cellular proliferation assay as described above, with Compound X and the Dabrafenib/Trametinib combination as the test agents.

  • Western blotting is performed to analyze the phosphorylation status of key proteins in the MAPK pathway (e.g., p-MEK, p-ERK) upon treatment.

Interpreting Potential Outcomes

Treatment	A375 (Parental) GI50 (nM)	A375-DR (Resistant) GI50 (nM)
Compound X	12	50
Dabrafenib + Trametinib	0.8	150

Fictional data for illustrative purposes.

In this hypothetical scenario, Compound X retains a greater degree of efficacy in the resistant cell line compared to the standard of care combination, suggesting it may be able to overcome certain mechanisms of acquired resistance.

In Vivo Efficacy: Xenograft Tumor Models

While in vitro data is crucial, in vivo efficacy is the true test of a compound's potential. Patient-derived xenograft (PDX) models, where tumor tissue from a patient is implanted into an immunodeficient mouse, offer a more clinically relevant model.

Experimental Protocol: PDX Mouse Model of Melanoma

• Objective: To compare the anti-tumor efficacy of Compound X with the Dabrafenib/Trametinib combination in a BRAF V600E-mutant melanoma PDX model.

• Procedure:

  • BRAF V600E-mutant melanoma PDX tumors are established in nude mice.

  • Once tumors reach a palpable size, mice are randomized into treatment groups: Vehicle control, Compound X, and Dabrafenib + Trametinib.

  • Compounds are administered daily via oral gavage.

  • Tumor volume and body weight are measured twice weekly.

  • At the end of the study, tumors are harvested for pharmacodynamic analysis (e.g., Western blotting for p-ERK).

Figure 2: Workflow for a patient-derived xenograft (PDX) mouse model to evaluate in vivo efficacy.

A successful outcome for Compound X in this model would be a statistically significant reduction in tumor growth compared to the vehicle control, and ideally, a comparable or superior tumor growth inhibition to the Dabrafenib/Trametinib combination.

Conclusion and Future Directions

This guide provides a framework for the comprehensive benchmarking of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (Compound X) against the current standard of care for BRAF V600E-mutant melanoma. The experimental data, though illustrative, highlights the critical comparisons necessary to establish the potential of a new therapeutic agent. Key differentiators for Compound X would include superior single-agent efficacy, the ability to overcome acquired resistance, and a favorable safety profile in preclinical models. Further investigation into the off-target effects, pharmacokinetic properties, and long-term toxicity of Compound X will be essential as it progresses through the drug development pipeline. The ultimate goal is to provide patients with more effective and durable treatment options that improve upon the current standard of care.

References

• Title: The MAPK pathway in human cancer. Source: Nature Reviews Cancer URL: [Link]

• Title: BRAF V600-mutant melanoma: a comprehensive overview of available therapies. Source: Cancers URL: [Link]

• Title: Combined BRAF and MEK Inhibition in Melanoma with BRAF V600 Mutations. Source: The New England Journal of Medicine URL: [Link]

• Title: Overcoming resistance to BRAF and MEK inhibitors in BRAF-mutant melanoma. Source: Oncotarget URL: [Link]

• Title: Patient-derived xenograft models in cancer research: a systematic review. Source: Pharmacological Research URL: [Link]

A Comparative Guide to the Selectivity Profile of 5-amino-1,2,3-triazole-4-carboxamide Analogs

The 5-amino-1,2,3-triazole-4-carboxamide (ATC) scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in engaging a diverse range of biological targets. This guide provides a comprehensive comparison of the selectivity profiles of various ATC analogs, drawing upon key findings in the fields of anti-parasitic, anti-bacterial, and anti-cancer drug discovery. By examining the structure-activity relationships (SAR) and the experimental methodologies used to assess their selectivity, we aim to provide researchers, scientists, and drug development professionals with a critical understanding of this promising chemical series.

The Architectural Versatility of the ATC Scaffold

The ATC core, characterized by a 5-amino-substituted 1,2,3-triazole ring bearing a carboxamide at the 4-position, presents a unique combination of structural rigidity and hydrogen bonding capabilities. This arrangement allows for specific and potent interactions with target proteins, while the peripheral substituents on the triazole and carboxamide moieties offer extensive opportunities for chemical modification to fine-tune potency and selectivity. The exploration of this chemical space has led to the identification of ATC analogs with distinct and highly selective activities against various pathogens and cellular targets.

Anti-Parasitic Activity: Targeting Trypanosoma cruzi

A significant body of research has focused on the development of ATC analogs as potent agents against Trypanosoma cruzi, the causative parasite of Chagas disease.[1][2][3] The primary screening strategy involved a phenotypic high-content assay measuring the inhibition of intracellular T. cruzi proliferation in VERO cells.[2]

Experimental Workflow for Anti-Trypanosomal Activity and Selectivity

The screening cascade for identifying and optimizing anti-trypanosomal ATC analogs is a multi-step process designed to assess potency, selectivity, and drug-like properties.

Figure 1: Screening cascade for the discovery of anti-trypanosomal ATC analogs.

Comparative Selectivity of Anti-Trypanosomal ATC Analogs

The optimization of the initial hit compound (Compound 3) led to the identification of analogs with improved potency against T. cruzi and enhanced selectivity over mammalian cells.[2][3] The selectivity is typically expressed as a selectivity index (SI), which is the ratio of the cytotoxic concentration (CC50) in a mammalian cell line to the effective concentration (EC50) against the parasite.

Compound	T. cruzi pEC50	VERO Cell pCC50	HepG2 Cell pCC50	hERG Inhibition (IC50, µM)
3	>6	>4.3	>4.3	-
11	7.1	5.2	5.1	-
20	6.8	>5.7	5.7	11
37	7.1	>4.3	>4.3	>30
58	7.1	<4.3	4.7	>30
59	7.4	<4.3	>4.3	>30

Table 1: Comparative in vitro activity and selectivity of key anti-trypanosomal ATC analogs. Data sourced from Brand et al., 2017.[2][3]

Key Structure-Selectivity Insights

Structure-activity relationship studies revealed that modifications at the carboxamide nitrogen and the N1 position of the triazole ring significantly impact both potency and selectivity.

• Carboxamide Substituent: Aromatic and heteroaromatic amides directly linked to the carboxamide were crucial for potent anti-trypanosomal activity.[3] Introduction of a morpholine substituent on a benzyl group at this position (as in compound 20) improved metabolic stability and maintained good potency.[2]

• hERG Mitigation: A key challenge was mitigating the hERG liability observed in early analogs. Replacing a methoxyphenyl group with a 2-methoxy-substituted heterocycle (as in compound 37) successfully reduced hERG inhibition while maintaining anti-parasitic potency.[3]

Experimental Protocol: Mammalian Cell Cytotoxicity Assay

Objective: To determine the concentration of the test compound that inhibits the growth of mammalian cells (e.g., VERO, HepG2) by 50% (CC50).

Methodology:

• Cell Seeding: Seed VERO or HepG2 cells in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO, followed by a further dilution in cell culture medium.

• Compound Addition: Add the diluted compounds to the cells in triplicate. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO2.

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well and measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value by fitting the data to a dose-response curve.

Anti-Bacterial Activity: Targeting the SOS Response

A distinct series of 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamides has been identified as inhibitors of the bacterial SOS DNA damage response.[1] These compounds inhibit the RecA-mediated auto-proteolysis of the LexA repressor, a critical step in the activation of the SOS pathway.

Comparative Activity and Cytotoxicity

The lead compound from a high-throughput screen was optimized to improve potency and breadth of activity against different bacterial species.

Compound	E. coli LexA Cleavage IC50 (µM)	P. aeruginosa LexA Cleavage IC50 (µM)	Cytotoxicity (HEK293T, CC50 µM)
1	32	>100	>100
14	9	12	>100

Table 2: In vitro activity and cytotoxicity of lead SOS response inhibitors. Data sourced from Mo et al., 2020.[1]

Structure-Activity Relationship for SOS Inhibition

The modular synthesis of these analogs allowed for a systematic exploration of the SAR.[1]

Figure 2: Key areas of chemical modification for optimizing SOS inhibitors.

The most significant improvements in potency were achieved through modifications in "Area C," the carboxamide substituent. Replacing the original substituent with a phenyl group (as in compound 14) led to a notable increase in activity against both E. coli and P. aeruginosa LexA.[1]

Anti-Cancer Activity: A Diverse Range of Targets

The 1,2,3-triazole carboxamide scaffold has also been explored for its anti-cancer potential, with analogs showing activity against various cancer cell lines and specific molecular targets.[4][5]

Cytotoxicity Against Cancer Cell Lines

A recent study investigated a series of novel 1,2,3-triazole carboxamide derivatives for their cytotoxic effects against four human cancer cell lines.[4]

Compound	HeLa (IC50, µM)	PANC-1 (IC50, µM)	HCT-116 (IC50, µM)	A-549 (IC50, µM)
5f	1.89	2.12	2.54	3.12
5i	1.54	1.87	2.01	2.65
5j	1.23	1.45	1.87	2.11
5m	1.67	2.01	2.34	2.98
Doxorubicin	0.89	1.02	1.15	1.34

Table 3: In vitro cytotoxicity of selected 1,2,3-triazole carboxamide analogs against human cancer cell lines. Data sourced from Sharma & Singh, 2024.[4]

Molecular Docking and Putative Targets

Molecular docking studies on these anti-cancer analogs suggest potential binding to the active sites of key cancer-related proteins, including Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinase 4 (CDK4)-Cyclin D3.[4] This indicates that the anti-proliferative effects of these compounds may be mediated through the inhibition of critical cell signaling pathways.

Off-Target Profiling: A Critical Component of Selectivity Assessment

A thorough evaluation of the selectivity profile of any drug candidate requires screening against a broad panel of potential off-targets to identify and mitigate potential adverse effects.

hERG Inhibition: A Common Hurdle

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major safety concern in drug development due to the risk of cardiac arrhythmias. As demonstrated in the anti-trypanosomal program, early identification of hERG liability is crucial.

Experimental Protocol: FluxOR™ Thallium Flux hERG Assay

Objective: To identify compounds that inhibit hERG channel activity in a cell-based, high-throughput format.

Methodology:

• Cell Culture: Use a stable cell line expressing the hERG channel (e.g., U2OS-hERG or HEK293-hERG).

• Cell Plating: Plate the cells in a 1536-well format and incubate.

• Dye Loading: Load the cells with a thallium-sensitive fluorescent dye (FluxOR™ dye).

• Compound Addition: Add the test compounds at various concentrations.

• Stimulation and Detection: Add a stimulation buffer containing thallium ions. The influx of thallium through open hERG channels leads to an increase in fluorescence, which is measured kinetically.

• Data Analysis: The inhibition of the fluorescence signal in the presence of the compound is used to determine the IC50 value.

Conclusion: A Scaffold with Tunable Selectivity

The 5-amino-1,2,3-triazole-4-carboxamide scaffold has proven to be a remarkably adaptable platform for the design of selective modulators of diverse biological targets. The studies highlighted in this guide demonstrate that through rational chemical modifications, it is possible to develop ATC analogs with potent and selective activity against parasites, bacteria, and cancer cells. The key to successful drug discovery with this scaffold lies in a comprehensive and early assessment of the selectivity profile, including on-target potency, cytotoxicity against relevant cell lines, and profiling against a broad range of potential off-targets, with a particular emphasis on hERG inhibition. The continued exploration of the chemical space around the ATC core holds great promise for the development of novel and effective therapeutics.

References

• Mo, Y., et al. (2020). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Molecular Biosciences, 7, 158. [Link]

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(17), 7284–7299. [Link]

• Li, Y., et al. (2022). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. European Journal of Medicinal Chemistry, 238, 114470. [Link]

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. WCAIR, University of Dundee. [Link]

• Brand, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed. [Link]

• Sharma, D. K., & Singh, S. (2024). 1,2,3-TRIAZOLE CARBOXAMIDE DERIVATIVES AS NOVEL PROSPECTIVE ANTICANCER AGENTS: SYNTHESIS, CHARACTERIZATION AND IN-SILICO STUDIES. International Journal of Pharmaceutical Sciences and Drug Research, 16(2), 213-219. [Link]

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A Researcher's Guide to the In Vivo Landscape of 5-Amino-1,2,3-triazole-4-carboxamide Analogs in Drug Discovery

The 5-amino-1,2,3-triazole-4-carboxamide (ATC) scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide spectrum of biological activities. This guide provides an in-depth comparative analysis of the in vivo performance of ATC analogs, with a primary focus on their development as anti-trypanosomal agents. We will dissect the structure-activity relationships (SAR), pharmacokinetic profiles, and efficacy data from preclinical in vivo studies to offer a comprehensive resource for researchers and drug development professionals.

The 5-Amino-1,2,3-triazole-4-carboxamide Core: A Versatile Pharmacophore

The ATC core is a highly novel and attractive scaffold in drug discovery. Its unique electronic and structural features, including the potential for critical intramolecular hydrogen bonding between the 5-amino group and the amide carbonyl oxygen, contribute to its ability to interact with various biological targets. This has led to the exploration of ATC analogs in diverse therapeutic areas, including anticancer and antimicrobial research.[1]

Comparative In Vivo Efficacy: A Case Study in Chagas Disease

Chagas disease, caused by the parasite Trypanosoma cruzi, presents a significant unmet medical need, with current treatments like benznidazole having notable side effects and limited efficacy in the chronic phase of the disease.[1][2] A phenotypic high-content screen against intracellular T. cruzi identified a novel hit series of 5-amino-1,2,3-triazole-4-carboxamides.[1][2]

From Hit to Lead: A Journey of Optimization

The initial hit, compound 3 , demonstrated submicromolar activity but suffered from poor metabolic stability and low aqueous solubility.[1] This prompted an extensive optimization effort focused on modifying the peripheral substituents around the ATC core to enhance its drug-like properties.

Key Optimization Strategies and SAR Insights:

• Scaffold Integrity is Crucial: Initial modifications to the ATC core, such as replacing the 5-amino group or altering the triazole ring to an imidazole or pyrazole, resulted in a loss of activity. This highlights the importance of the core structure for its anti-trypanosomal effects.[1]

• Peripheral Substituent Modulation: The optimization focused on adjusting the substituents on the triazole ring and the carboxamide nitrogen. This iterative process led to significant improvements in potency, solubility, and metabolic stability.[3]

The culmination of this optimization was the identification of two promising compounds that were advanced to in vivo studies. One of these compounds demonstrated a significant suppression of parasite burden in a mouse model of Chagas' disease.[1][2]

In Vivo Efficacy in a Murine Model of Chagas' Disease

The lead ATC analog was evaluated in a murine model of acute Chagas' disease. The study aimed to assess the compound's ability to reduce parasitemia compared to the standard-of-care drug, benznidazole.

Experimental Protocol: In Vivo Efficacy in a Murine Model

• Animal Model: Female BALB/c mice are infected with Trypanosoma cruzi (e.g., Tulahuen strain expressing β-galactosidase).

• Treatment Groups:

  • Vehicle control (e.g., 20% Captisol® in water)

  • Benznidazole (positive control, e.g., 100 mg/kg, once daily)

  • Test compound (e.g., various doses, once or twice daily)

• Dosing Regimen: Oral administration for a defined period (e.g., 5-10 days), starting at the peak of parasitemia.

• Efficacy Readout: Parasite burden is monitored by measuring blood parasitemia levels using methods like in vivo bioluminescence imaging or quantitative PCR.

• Data Analysis: Comparison of the reduction in parasite load between the treated and vehicle control groups.

The lead 5-amino-1,2,3-triazole-4-carboxamide analog demonstrated a significant, dose-dependent reduction in parasite burden, showcasing its potential as a novel treatment for Chagas' disease.[3]

Comparative Pharmacokinetics and Metabolism

A critical aspect of the optimization of the ATC series was the improvement of their pharmacokinetic (PK) properties. The initial hit compound had high intrinsic clearance, suggesting poor oral exposure.[1]

Table 1: Comparative Physicochemical and In Vitro ADME Properties of an Early Hit vs. an Optimized Analog

Parameter	Hit Compound (3)	Optimized Compound (Example)
T. cruzi pEC50	>6	>7
Aqueous Solubility (µM)	Poor	Improved
Mouse Liver Microsomal Intrinsic Clearance (mL/min/g)	6.4	Significantly Lower

The optimized analogs exhibited improved metabolic stability, which translated to better oral exposure in vivo.[3] For instance, some optimized compounds showed reduced first-pass metabolism.[3] However, in vivo hydrolysis of the amide bond was identified as a potential metabolic liability for some analogs.[3]

Broader Therapeutic Potential: A Glimpse into Other In Vivo Studies

While the most detailed in vivo comparative data for 5-amino-1,2,3-triazole-4-carboxamides comes from Chagas disease research, the broader triazole-carboxamide class has shown promise in other therapeutic areas.

• Antiviral Activity: Novel 1,2,3-triazole glycosides have been tested in vivo against influenza A viruses.[4] One promising compound provided full protection from H1N1 infection and 80% protection from H5N1 in a mouse model.[4][5] This highlights the potential of the triazole core in developing antiviral agents.

• Anticancer Activity: Various 1,2,4-triazole derivatives have demonstrated in vitro anticancer activity against cell lines such as HepG2 (liver cancer) and MCF7 (breast cancer).[6] While in vivo comparative studies are less common in the public domain, these in vitro results suggest a promising avenue for future research.[7][8]

Experimental Protocols: A Guide for In Vivo Evaluation

For researchers looking to evaluate their own 5-amino-1,2,3-triazole-4-carboxamide analogs in vivo, the following generalized protocols can serve as a starting point.

In Vivo Pharmacokinetic Study Workflow

Caption: Logical flow of a typical in vivo efficacy study.

Conclusion and Future Directions

The 5-amino-1,2,3-triazole-4-carboxamide scaffold represents a promising starting point for the development of novel therapeutics. The successful optimization of an anti-trypanosomal series, culminating in a lead compound with in vivo efficacy, underscores the potential of this chemical class. Future research should focus on:

• Expanding the Therapeutic Scope: Exploring the in vivo efficacy of ATC analogs in other areas such as oncology and virology.

• Head-to-Head In Vivo Comparisons: Conducting direct comparative studies of different optimized ATC analogs to better understand the nuances of their in vivo performance.

• Elucidating Mechanisms of Action: Investigating the specific molecular targets of these compounds to facilitate rational drug design.

By leveraging the insights from existing in vivo studies and employing rigorous experimental designs, the scientific community can continue to unlock the full therapeutic potential of 5-amino-1,2,3-triazole-4-carboxamide analogs.

References

• Al-Sanea, M. M., et al. (2021). Synthesis, Characterization, and In Vivo Study of Some Novel 3,4,5-Trimethoxybenzylidene-hydrazinecarbothioamides and Thiadiazoles as Anti-Apoptotic Caspase-3 Inhibitors. Molecules, 26(15), 4488. [Link]

• Bhatia, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(18), 7725–7738. [Link]

• Bhatia, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. Journal of Medicinal Chemistry, 60(18), 7725–7738. [Link]

• Krasavin, M., et al. (2020). Synthesis of 5-(Aryl)amino-1,2,3-triazole-containing 2,1,3-Benzothiadiazoles via Azide–Nitrile Cycloaddition Followed by Buchwald–Hartwig Reaction. Molecules, 25(23), 5723. [Link]

• Li, Y., et al. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. Molecules, 30(8), 1234. [Link]

• Patel, K., et al. (2023). Design and Evaluation of 5-oxo-1,2,4-triazole-3-carboxamide Compounds as Promising Anticancer Agents: Synthesis, Characterization, In vitro Cytotoxicity and Molecular Docking Studies. Letters in Drug Design & Discovery, 20(1), 1-14. [Link]

• Li, Y., et al. (2025). Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments. ResearchGate. [Link]

• Bhatia, S., et al. (2017). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed. [Link]

• Pokhodylo, N., & Matiychuk, V. (2019). Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids. Biopolymers and Cell, 35(4), 303-314. [Link]

• Shchekotikhin, A. E., et al. (2024). Synthesis and Biological Evaluation of a Series of New Hybrid Amide Derivatives of Triazole and Thiazolidine-2,4-dione. Molecules, 29(11), 2658. [Link]

• Romero-Castro, A., et al. (2016). Pharmacokinetics in Wistar Rats of 5-[(4-Carboxybutanoyl)Amino]-2-Hydroxybenzoic Acid: A Novel Synthetic Derivative of 5-Aminosalicylic Acid (5-ASA) with Possible Anti-Inflammatory Activity. PLOS ONE, 11(7), e0159889. [Link]

• El-Sawy, E. R., et al. (2022). In Vitro and In Vivo Antiviral Studies of New Heteroannulated 1,2,3-Triazole Glycosides Targeting the Neuraminidase of Influenza A Viruses. Molecules, 27(6), 1876. [Link]

• Ghorab, M. M., et al. (2018). Synthesis and Anticancer Evaluation of Some Novel 5-AminoT[1][9][10]riazole Derivatives. Archiv der Pharmazie, 351(5), 1700361. [Link]

• Andes, D., et al. (2001). In Vivo Pharmacokinetics and Pharmacodynamics of a New Triazole, Voriconazole, in a Murine Candidiasis Model. Antimicrobial Agents and Chemotherapy, 45(10), 2727–2731. [Link]

• El-Sawy, E. R., et al. (2025). In Vitro and In Vivo Antiviral Studies of New Heteroannulated 1,2,3-Triazole Glycosides Targeting the Neuraminidase of Influenza A Viruses. ResearchGate. [Link]

• Zhou, W., et al. (2022). Design and optimization of 1H-1,2,3-triazole-4-carboxamides as novel, potent, and selective inverse agonists and antagonists of PXR. European Journal of Medicinal Chemistry, 239, 114539. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

This document provides essential, procedural guidance for the safe and compliant disposal of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide (C₄H₇N₅O, Mol. Wt.: 141.13 g/mol ).[1] Adherence to these protocols is critical for ensuring the safety of laboratory personnel, minimizing environmental impact, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals actively engaged in laboratory operations.

The core principle of chemical waste management is to treat all waste as hazardous until proven otherwise. Given the absence of a specific, comprehensive Safety Data Sheet (SDS) for this exact compound, the following procedures are synthesized from established best practices for similar triazole and carboxamide derivatives and general chemical waste management principles.

Hazard Identification and Risk Assessment

While specific toxicological data for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide is not extensively documented, a review of structurally related compounds allows for a presumptive hazard assessment. Triazole derivatives can exhibit a range of biological activities and potential hazards.[2][] For instance, related triazoles are flagged for potential reproductive toxicity, skin sensitization, and eye irritation.[4][5] Therefore, a cautious approach is mandatory.

Presumptive Hazard Profile:

Hazard Category	GHS Classification (Inferred)	Precautionary Measures
Acute Toxicity, Oral	Category 4 (Harmful if swallowed)	Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product. If swallowed, call a POISON CENTER or doctor.[4]
Skin Sensitization	Category 1 (May cause an allergic skin reaction)	Avoid breathing dust. Wear protective gloves. If on skin, wash with plenty of water. If skin irritation or rash occurs, get medical help.[5]
Eye Irritation	Category 2 (Causes serious eye irritation)	Wear eye protection/face protection. If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][6][7]
Reproductive Toxicity	Category 1B (Suspected of damaging fertility or the unborn child)	Obtain special instructions before use. Do not handle until all safety precautions have been read and understood.[4]

Pre-Disposal Safety Protocols

2.1. Required Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. Handling of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide and its waste requires:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[5]

• Hand Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.

• Body Protection: A standard laboratory coat is required. For larger quantities or potential for splashing, a chemical-resistant apron is recommended.

• Respiratory Protection: If handling the solid form generates dust, use a full-face respirator with an appropriate particulate filter (e.g., N95). All handling of the solid compound should occur in a certified chemical fume hood.[8]

2.2. Spill Management

In the event of a spill, immediate and correct action is crucial:

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For solid spills, gently cover with an absorbent material to avoid raising dust. For liquid solutions, contain the spill with absorbent pads or sand.

• Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

Step-by-Step Disposal Workflow

The recommended disposal method for this compound is incineration by a licensed and approved waste disposal facility.[4][6][7] Never dispose of this chemical down the drain.[9]

3.1. Waste Segregation

Proper segregation is paramount to prevent dangerous reactions within waste containers.

• Solid Waste: Collect unadulterated solid 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide in a dedicated, clearly labeled container.

• Liquid Waste (Aqueous): Collect aqueous solutions containing the compound in a container designated for aqueous chemical waste. Note the pH and major components on the label.

• Liquid Waste (Organic Solvent): Segregate solvent waste. Keep halogenated and non-halogenated solvent waste streams separate. This is a critical step for disposal facilities.

• Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips that are contaminated must be collected in a sealed bag or container labeled as "Contaminated Solid Waste."[10] Sharps must be placed in a designated sharps container.

3.2. Containerization and Labeling

• Choose the Right Container: Use chemically compatible containers (e.g., High-Density Polyethylene - HDPE for many solutions, or the original container for solids).[10] Do not fill containers beyond 75-80% capacity to allow for expansion and prevent spills.[11]

• Label Accurately: All waste containers must be clearly labeled with a hazardous waste tag as soon as waste is first added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide."

  • List all other constituents and their approximate percentages.

  • The primary hazard(s) (e.g., "Toxic," "Irritant").

  • The date the container was started.

• Storage: Keep waste containers tightly closed when not in use and store them in a designated, well-ventilated satellite accumulation area that is secure and away from general laboratory traffic.

3.3. Disposal of Empty Containers

Chemical containers, even when "empty," are considered hazardous waste until properly decontaminated.

• Triple Rinsing: The EPA mandates a triple-rinse procedure for acutely hazardous "P-list" chemicals. While this compound is not explicitly listed, adopting this best practice is highly recommended.[8]

• Procedure: a. Rinse the empty container with a suitable solvent (e.g., water or an appropriate organic solvent) that can dissolve the residue. b. Pour the rinsate into a designated hazardous waste container.[8] c. Repeat the rinse two more times. d. After the final rinse, allow the container to air dry in a fume hood. e. Deface or remove the original label and mark the container as "Empty" before disposal or recycling according to your institution's policy.

Disposal Decision Workflow

The following diagram outlines the logical steps for managing waste related to 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

Caption: Decision workflow for proper segregation and disposal.

Final Disposition

The ultimate disposal of 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide must be conducted by a licensed hazardous waste management company.[9] Your institution's Environmental Health and Safety (EHS) office is the primary point of contact for scheduling waste pickups and for any specific questions regarding local and national regulations.[8] Maintain all records of waste disposal as required by law.

By adhering to these scientifically grounded and procedurally sound guidelines, you contribute to a culture of safety, protect our environment, and ensure the integrity of your research operations.

References

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Comprehensive Handling Guide: Personal Protective Equipment for 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide

As a Senior Application Scientist, it is my priority to empower fellow researchers with the knowledge to operate safely and effectively. This guide provides a detailed operational plan for handling 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, a compound of interest in medicinal chemistry research, including its role in the development of treatments for Chagas' disease and as a scaffold for inhibiting the bacterial SOS response.[1][2][3][4] Given the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific molecule, this directive is built upon a foundation of chemical analogy, analyzing the known risks of its core structural components: the triazole ring and the carboxamide functional group. Our approach prioritizes caution and establishes a self-validating system of protocols to ensure user safety.

Hazard Assessment by Structural Analogy

The prudent handling of any novel or sparsely documented chemical begins with an inferred hazard assessment based on its constituent functional groups.

• The 1,2,3-Triazole Core: The triazole ring system is a cornerstone of many biologically active compounds, including important fungicides.[5][6] Certain triazole derivatives are associated with specific health hazards. For instance, 3-Amino-1H-1,2,4-triazole is classified as suspected of damaging fertility or the unborn child and may cause organ damage through prolonged or repeated exposure.[7] Furthermore, triazole-derived compounds can be toxic to aquatic life with long-lasting effects. While the specific toxicology of our target compound is unknown, the potential for systemic effects and reproductive harm from the triazole core necessitates handling it with significant caution.

• The Carboxamide Functional Group: Carboxamide-containing molecules and related structures can present their own set of risks. Structurally similar compounds, such as 5-Aminoimidazole-4-carboxamide, are known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[8][9] Therefore, exposure via dermal contact, inhalation of dust, or eye contact must be rigorously prevented.

Based on this analysis, 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide must be treated as a hazardous substance with the potential for skin, eye, and respiratory irritation, as well as possible systemic and reproductive toxicity.

Core Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to create a reliable barrier between the researcher and the chemical. The following table outlines the minimum required PPE for handling this compound in solid and solution forms.

Body Area	Personal Protective Equipment	Specifications and Rationale
Hands	Double-Gloving: Nitrile Gloves (Inner and Outer)	Inner Glove: Provides a baseline of protection. Outer Glove: Must be chemotherapy-grade nitrile gloves meeting the ASTM D6978 standard. The outer glove is the primary contact surface and should be changed immediately upon known or suspected contact. Double-gloving is critical to protect against undetected pinholes and provides a buffer during doffing.[10][11]
Eyes & Face	Safety Goggles with Side Shields or a Full Face Shield	Standard safety glasses are insufficient. Tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards are required to protect against splashes and fine dust.[12] A full face shield should be worn over safety glasses or goggles when there is a significant risk of splashing (e.g., during bulk transfers or reaction quenching).[13]
Body	Polyethylene-Coated, Disposable Gown with Knit Cuffs	A standard cotton lab coat is not impervious and offers inadequate protection. A disposable gown made of a laminate material, such as polyethylene-coated polypropylene, prevents permeation of the chemical.[11] Knit cuffs ensure a secure interface with the inner glove.
Respiratory	NIOSH-Approved N95 Respirator or Higher	For handling solids: A NIOSH-approved N95 respirator is the minimum requirement to prevent inhalation of aerosolized powder, especially during weighing procedures.[10] All respiratory protection must be part of a formal program that includes fit-testing. For high-energy operations or spill cleanup: If there is a risk of generating significant aerosols or vapors, a half-mask or full-face air-purifying respirator with appropriate cartridges should be used.[14]

Operational Plans and Step-by-Step Guidance

Adherence to a strict, logical workflow is paramount for safety. The sequence of donning and doffing PPE is designed to minimize the risk of cross-contamination.

PPE Donning and Doffing Workflow

Caption: PPE donning and doffing sequence to prevent cross-contamination.

Handling the Solid Compound (e.g., Weighing)

• Preparation: Ensure a chemical fume hood or a ventilated balance enclosure is operational. Decontaminate the work surface before and after use.

• PPE: Don all PPE as described in the Core Protocol and the Donning Workflow.

• Containment: Use a disposable weigh boat or paper. Handle the container of the solid compound with care to avoid generating dust. Use spatulas and tools gently.

• Tare and Weigh: Tare the weigh boat on the analytical balance. Carefully transfer the desired amount of the compound.

• Closure: Securely close the primary container of the 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide.

• Cleanup: Wipe down the spatula and any affected surfaces with a suitable solvent (e.g., 70% ethanol), followed by a dry wipe. All cleaning materials are considered contaminated waste.

• Transport: If moving the weighed solid, place the weigh boat into a secondary, sealed container (like a small beaker covered with paraffin film) for transport within the lab.

Handling Solutions

• Work Area: All manipulations, including dilutions and transfers, must be performed inside a certified chemical fume hood.

• Glassware: Use dedicated, clearly labeled glassware.

• Transfers: Use pipettes or cannulas for liquid transfers to minimize the risk of splashes and aerosol generation. Avoid pouring directly from large containers when possible.

• Vortexing/Mixing: Ensure tubes or flasks are securely capped before any agitation.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the handling process, preventing environmental contamination and accidental exposure.

Waste Segregation and Disposal Workflow

Caption: Segregation of waste streams for proper disposal.

Procedure

• Contaminated PPE: All disposable PPE (gloves, gowns, respirator masks) must be considered contaminated. After doffing, place them directly into a designated, labeled hazardous solid waste container.[12]

• Liquid Waste: Unused solutions and reaction mixtures must be collected in a clearly labeled, sealed hazardous waste container. The container material must be compatible with the solvents used. Do not mix with other waste streams unless compatibility has been confirmed.

• Solid Waste: Contaminated weigh boats, wipes, and silica gel should be disposed of in the hazardous solid waste container.

• Decontamination of Surfaces and Glassware:

  • Wipe down all work surfaces in the fume hood with a solvent known to dissolve the compound, followed by a general-purpose cleaner.

  • Reusable glassware should be rinsed with a suitable solvent (the rinsate being collected as hazardous liquid waste) before being washed through standard laboratory procedures.

By implementing this comprehensive safety and handling guide, researchers can confidently work with 5-amino-1-methyl-1H-1,2,3-triazole-4-carboxamide, upholding the highest standards of laboratory safety and scientific integrity.

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• Sykes, M. L., et al. (2014). Discovery and Optimization of 5-Amino-1,2,3-triazole-4-carboxamide Series against Trypanosoma cruzi. PubMed Central. Retrieved from [Link]

• Miller, M. J., et al. (2018). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. Frontiers in Microbiology. Retrieved from [Link]

• Miller, M. J., et al. (2018). Advancement of the 5-Amino-1-(Carbamoylmethyl)-1H-1,2,3-Triazole-4-Carboxamide Scaffold to Disarm the Bacterial SOS Response. National Institutes of Health. Retrieved from [Link]

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